Technical Documentation Center

4-Hydroxy-7-nitroquinoline-3-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Hydroxy-7-nitroquinoline-3-carboxylic acid
  • CAS: 40107-11-7

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the synthetic pathways leading to 4-hydroxy-7-nitroquinoline-3-carboxylic acid, a heteroc...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways leading to 4-hydroxy-7-nitroquinoline-3-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and drug discovery. The guide focuses on two primary synthetic strategies: the Gould-Jacobs reaction and the Pfitzinger reaction. Each pathway is discussed in detail, including the underlying reaction mechanisms, step-by-step experimental protocols, and an analysis of the key experimental parameters. This document is intended to serve as a valuable resource for researchers and scientists involved in the synthesis of quinoline derivatives and the development of novel therapeutic agents. The quinoline scaffold is a privileged structure in medicinal chemistry, and understanding its synthesis is crucial for the advancement of new pharmaceuticals.[1]

Introduction

Quinolines and their derivatives are a prominent class of heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry due to their broad spectrum of biological activities.[1][2] The 4-hydroxyquinoline-3-carboxylic acid moiety, in particular, is a key pharmacophore found in numerous antibacterial agents.[3] The introduction of a nitro group at the 7-position can modulate the electronic properties and biological activity of the molecule, making 4-hydroxy-7-nitroquinoline-3-carboxylic acid a compound of considerable interest for further chemical exploration and pharmacological evaluation.

This guide will explore the two most prominent synthetic routes to this target molecule, providing the necessary detail for its practical synthesis in a laboratory setting.

Physicochemical Properties of Key Compounds

A thorough understanding of the physical and chemical properties of the reactants, intermediates, and the final product is essential for the successful execution and optimization of the synthesis.

CompoundMolecular FormulaMolecular Weight ( g/mol )Melting Point (°C)Boiling Point (°C)Solubility
3-NitroanilineC₆H₆N₂O₂138.12112-114306Sparingly soluble in water; soluble in ethanol, ether.[4][5]
Diethyl ethoxymethylenemalonateC₁₀H₁₆O₅216.23-33279-283Insoluble in water.[6][7][8]
7-NitroisatinC₈H₄N₂O₄192.13240-Soluble in organic solvents; insoluble in water.[9]
4-Hydroxy-7-nitroquinoline-3-carboxylic acidC₁₀H₆N₂O₅234.16>300-Data not readily available.
Ethyl 4-hydroxy-7-nitroquinoline-3-carboxylateC₁₂H₁₀N₂O₅262.22>300416.2 (Predicted)Data not readily available.[10]

Part 1: The Gould-Jacobs Reaction Pathway

The Gould-Jacobs reaction is a classic and versatile method for the synthesis of 4-hydroxyquinolines.[4][11] The reaction sequence involves the condensation of an aniline with an alkoxymethylenemalonic ester, followed by a thermal cyclization and subsequent hydrolysis of the ester to the carboxylic acid.[4][7]

Reaction Mechanism

The synthesis of 4-hydroxy-7-nitroquinoline-3-carboxylic acid via the Gould-Jacobs reaction proceeds through the following key steps:

  • Condensation: The reaction is initiated by the nucleophilic attack of the amino group of 3-nitroaniline on the electron-deficient double bond of diethyl ethoxymethylenemalonate. This is followed by the elimination of ethanol to form the intermediate, diethyl 2-((3-nitroanilino)methylene)malonate.

  • Thermal Cyclization: The intermediate undergoes an intramolecular 6-electron cyclization at high temperatures. This step is the crucial ring-forming reaction that generates the quinoline core. The high temperature is often achieved by using a high-boiling solvent such as Dowtherm A or through microwave irradiation.[2]

  • Saponification: The resulting ethyl 4-hydroxy-7-nitroquinoline-3-carboxylate is then hydrolyzed, typically using a base like sodium hydroxide, to yield the sodium salt of the carboxylic acid.

  • Acidification: Finally, acidification of the reaction mixture precipitates the desired 4-hydroxy-7-nitroquinoline-3-carboxylic acid.

Experimental Workflow: Gould-Jacobs Synthesis

cluster_0 Step 1: Condensation cluster_1 Step 2: Thermal Cyclization cluster_2 Step 3: Saponification & Acidification A 3-Nitroaniline C Diethyl 2-((3-nitroanilino)methylene)malonate A->C Heat B Diethyl ethoxymethylenemalonate B->C D Ethyl 4-hydroxy-7-nitroquinoline-3-carboxylate C->D High Temperature (e.g., Dowtherm A) E 4-Hydroxy-7-nitroquinoline-3-carboxylic acid D->E 1. NaOH (aq) 2. HCl (aq)

Caption: Overall workflow for the Gould-Jacobs synthesis pathway.

Detailed Experimental Protocol: Gould-Jacobs Synthesis
Step 1 & 2: Synthesis of Ethyl 4-hydroxy-7-nitroquinoline-3-carboxylate

This protocol is adapted from general procedures for the Gould-Jacobs reaction.[2]

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, combine 3-nitroaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq).

  • Condensation: Heat the mixture at 120-130 °C for 2 hours. During this time, ethanol will be distilled from the reaction mixture.

  • Cyclization: To the hot residue, cautiously add a high-boiling point solvent such as Dowtherm A (a mixture of diphenyl ether and biphenyl)[2] (approximately 5-10 mL per gram of the initial aniline). Heat the resulting solution to reflux (approximately 250-260 °C) for 30 minutes.

  • Isolation and Purification: Cool the reaction mixture to room temperature. The product, ethyl 4-hydroxy-7-nitroquinoline-3-carboxylate, will precipitate. Dilute the mixture with an equal volume of petroleum ether to facilitate complete precipitation. Collect the solid by vacuum filtration, wash with petroleum ether, and dry. The crude product can be recrystallized from a suitable solvent like ethanol or acetic acid.

Step 3: Synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid
  • Saponification: Suspend the crude ethyl 4-hydroxy-7-nitroquinoline-3-carboxylate in a 10% aqueous solution of sodium hydroxide.

  • Hydrolysis: Heat the mixture to reflux for 1-2 hours, or until the solid has completely dissolved and the hydrolysis is complete (can be monitored by TLC).

  • Acidification and Precipitation: Cool the reaction mixture in an ice bath and acidify to pH 2-3 with concentrated hydrochloric acid. The desired product, 4-hydroxy-7-nitroquinoline-3-carboxylic acid, will precipitate as a solid.

  • Isolation and Drying: Collect the precipitate by vacuum filtration, wash thoroughly with cold water, and dry in a vacuum oven at 60-70 °C.

Part 2: The Pfitzinger Reaction Pathway

The Pfitzinger reaction provides an alternative route to quinoline-4-carboxylic acids, starting from an isatin derivative and a carbonyl compound containing an α-methylene group.[9][12] For the synthesis of the target molecule, 7-nitroisatin is the required starting material.

Synthesis of the Precursor: 7-Nitroisatin

7-Nitroisatin can be synthesized from 2-amino-3-nitrobenzoic acid. This precursor can be obtained from 3-nitrophthalic acid via a Curtius rearrangement.[3][13] Another reported method involves the oxidation and alkaline hydrolysis of 7-nitroisatin to produce 2-amino-3-nitrobenzoic acid, suggesting a reversible pathway or the use of 7-nitroisatin as a starting material for other syntheses.[3][13]

Reaction Mechanism

The Pfitzinger synthesis of 4-hydroxy-7-nitroquinoline-3-carboxylic acid proceeds as follows:

  • Ring Opening of Isatin: In the presence of a strong base, such as potassium hydroxide, the amide bond of 7-nitroisatin is hydrolyzed to form the potassium salt of 2-amino-3-nitrophenylglyoxylic acid.

  • Condensation: This intermediate then condenses with a carbonyl compound containing an α-methylene group, such as ethyl acetoacetate. The amino group of the opened isatin reacts with the ketone of ethyl acetoacetate to form an enamine intermediate.

  • Intramolecular Cyclization and Dehydration: The enamine then undergoes an intramolecular cyclization, followed by dehydration, to form the quinoline ring system.

  • Hydrolysis: The ester group is subsequently hydrolyzed under the basic reaction conditions to the corresponding carboxylic acid.

  • Acidification: Acidification of the reaction mixture yields the final product, 4-hydroxy-7-nitroquinoline-3-carboxylic acid.

Experimental Workflow: Pfitzinger Synthesis

cluster_0 Step 1: Ring Opening cluster_1 Step 2: Condensation & Cyclization cluster_2 Step 3: Hydrolysis & Acidification A 7-Nitroisatin B 2-Amino-3-nitrophenylglyoxylate A->B KOH (aq) D Intermediate Adduct B->D C Ethyl Acetoacetate C->D E 4-Hydroxy-2-methyl-7-nitroquinoline-3-carboxylate D->E Heat F 4-Hydroxy-2-methyl-7-nitroquinoline-3-carboxylic acid E->F 1. Base 2. Acid

Caption: Overall workflow for the Pfitzinger synthesis pathway.

Detailed Experimental Protocol: Pfitzinger Synthesis

This protocol is based on general procedures for the Pfitzinger reaction.[14]

  • Reaction Setup: In a round-bottom flask, dissolve potassium hydroxide (3.0 eq) in ethanol. To this solution, add 7-nitroisatin (1.0 eq).

  • Ring Opening: Stir the mixture at room temperature for 1 hour to facilitate the ring opening of the isatin.

  • Condensation and Cyclization: Add ethyl acetoacetate (1.1 eq) to the reaction mixture. Heat the mixture to reflux and maintain for 24 hours.

  • Work-up: After cooling, evaporate the solvent under reduced pressure. Dissolve the residue in water and wash with diethyl ether to remove any unreacted ethyl acetoacetate.

  • Acidification and Isolation: Cool the aqueous layer in an ice bath and acidify with a mineral acid (e.g., HCl) to a pH of 3-4. The product will precipitate out of the solution.

  • Purification: Collect the solid by filtration, wash with cold water, and recrystallize from a suitable solvent such as ethanol to afford the purified 4-hydroxy-7-nitroquinoline-3-carboxylic acid.

Safety Considerations
  • 3-Nitroaniline: Toxic and an irritant. Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

  • Diethyl ethoxymethylenemalonate: Irritating to eyes, respiratory system, and skin. Use in a well-ventilated fume hood.

  • Dowtherm A: Can cause skin and eye irritation. Avoid inhalation of vapors.[2][14][15][16]

  • Strong Acids and Bases: Handle with care, using appropriate PPE.

Conclusion

This technical guide has detailed two primary synthetic pathways for the preparation of 4-hydroxy-7-nitroquinoline-3-carboxylic acid. The Gould-Jacobs reaction offers a reliable and well-established method, while the Pfitzinger reaction presents a viable alternative. The choice of synthetic route will depend on the availability of starting materials, desired scale of the reaction, and the specific equipment available. The detailed protocols and mechanistic insights provided herein should empower researchers to successfully synthesize this important quinoline derivative for further investigation in drug discovery and development programs.

References
  • ChemBK. 7-NITRO-ISATIN - Physico-chemical Properties. Available at: [Link].

  • Muby Chemicals. 3-Nitroaniline or Meta-Nitroaniline or M-Nitroaniline Manufacturers, with SDS GHS MSDS Sheet. Available at: [Link].

  • Wikipedia. 3-Nitroaniline. Available at: [Link].

  • Autechem. Exploring Diethyl Ethoxymethylenemalonate: Properties and Applications. Available at: [Link].

  • Loikits Distribution. Dowtherm A SDS. Available at: [Link].

  • PubChem. 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. Available at: [Link].

  • ChemBK. Diethyl ethoxymethylenemalonate. Available at: [Link].

  • LookChem. DIETHYL ETHOXYMETHYLENE MALONATE. Available at: [Link].

  • PubChem. 3-Nitroaniline. Available at: [Link].

  • National Center for Biotechnology Information. Diethyl (ethoxymethylene)malonate. Available at: [Link].

  • Rodun International. SAFETY DATA SHEET - DOWTHERM™ A Heat Transfer Fluid. Available at: [Link].

  • The Dow Chemical Company. SAFETY DATA SHEET - DOWTHERM™ A Heat Transfer Fluid. Available at: [Link].

  • Carl ROTH. Safety Data Sheet: 3-Nitroaniline. Available at: [Link].

  • LBAO Chemicals. 7-Nitroisatin | 112656-95-8 | 98%. Available at: [Link].

  • Wikipedia. Pfitzinger reaction. Available at: [Link].

  • Wikipedia. Gould–Jacobs reaction. Available at: [Link].

  • Patsnap. Preparation method of 2-amino-3-nitrobenzoic acid. Available at: [Link].

  • Google Patents. CN103922948A - Preparation method of 2-amino-3-nitrobenzoic acid.
  • Research Journal of Pharmaceutical, Biological and Chemical Sciences. ISSN: 0975-8585 November – December 2016 RJPBCS 7(6) Page No. 107. Available at: [Link]].pdf.

  • Biotage. AN56 Gould Jacobs Quinoline forming reaction:SP1.qxd. Available at: [Link].

  • ResearchGate. (PDF) Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. Available at: [Link].

  • Scribd. Chemistry of Pfitzinger Synthesis | PDF | Chemical Reactions | Hydrolysis. Available at: [Link].

  • PubChem. 4-Hydroxy-7-methoxyquinoline-3-carboxylic acid. Available at: [Link].

  • ResearchGate. Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. Available at: [Link].

  • National Center for Biotechnology Information. 5-Nitroisatin. Available at: [Link].

  • MDPI. Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Available at: [Link].

  • Google Patents. US3468941A - Production of 2-amino-3-nitrobenzoic acid.
  • ResearchGate. (PDF) 4Hydroxy2-quinolones 130. The reactivity of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylates. Available at: [Link].

  • ResearchGate. (PDF) Synthesis, structural and conformational analysis, and IR spectra of ethyl 4-chloro-7-iodoquinoline-3-carboxylate. Available at: [Link].

  • YouTube. 7-hydroxy-4-methyl coumarin : Organic Synthesis ( Pechman Condensation ). Available at: [Link].

  • Google Patents. CN106967067A - A kind of method for preparing 7 hydroxyl mitragynines.

Sources

Exploratory

A Comprehensive Technical Guide to the Physicochemical Properties of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

Prepared for: Researchers, Scientists, and Drug Development Professionals Foreword: The Strategic Importance of Physicochemical Profiling In the landscape of modern drug discovery and development, the journey of a molecu...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared for: Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Importance of Physicochemical Profiling

In the landscape of modern drug discovery and development, the journey of a molecule from a promising hit to a viable clinical candidate is paved with rigorous scientific evaluation. Among the most critical early assessments is the comprehensive characterization of its physicochemical properties. These fundamental attributes govern a compound's absorption, distribution, metabolism, and excretion (ADME) profile, ultimately dictating its therapeutic potential and formulation strategy. This guide provides an in-depth exploration of the physicochemical properties of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, a heterocyclic compound of interest. While computationally derived data offers a valuable preliminary overview, this document emphasizes the imperative of empirical determination. Herein, we delineate not just the "what" but the "why" and "how" of these analytical procedures, grounding our discussion in the principles of scientific integrity and experimental robustness.

Molecular Identity and Structural Attributes

4-Hydroxy-7-nitroquinoline-3-carboxylic acid is a quinoline derivative characterized by a hydroxyl group at position 4, a nitro group at position 7, and a carboxylic acid at position 3. The presence of these functional groups is anticipated to significantly influence its chemical behavior.

PropertyValueSource
Molecular Formula C₁₀H₆N₂O₅PubChem CID: 328530[1]
Molecular Weight 234.16 g/mol PubChem CID: 328530[1]
IUPAC Name 7-nitro-4-oxo-1H-quinoline-3-carboxylic acidPubChem CID: 328530[1]
CAS Number 40107-11-7PubChem CID: 328530[1]
Computed XLogP3 1.7PubChem CID: 328530
Hydrogen Bond Donors 2PubChem CID: 328530
Hydrogen Bond Acceptors 6PubChem CID: 328530

The quinoline scaffold is a well-established pharmacophore found in numerous therapeutic agents, known for its diverse biological activities, including antimicrobial and anticancer properties. The electron-withdrawing nature of the nitro group at the 7-position is expected to impact the electron density of the aromatic system, influencing both the acidity of the carboxylic acid and the phenolic proton, as well as the molecule's overall reactivity and metabolic stability.

Synthesis and Purification

A plausible synthetic route to 4-Hydroxy-7-nitroquinoline-3-carboxylic acid can be adapted from established methods for analogous quinoline carboxylic acids, such as the Gould-Jacobs reaction. This approach typically involves the condensation of an appropriately substituted aniline with a diethyl ethoxymethylenemalonate followed by cyclization at high temperature and subsequent hydrolysis of the resulting ester.

Conceptual Synthetic Workflow:

cluster_reactants Starting Materials cluster_synthesis Reaction Steps cluster_products Intermediates & Final Product 3-Nitroaniline 3-Nitroaniline Condensation Condensation 3-Nitroaniline->Condensation Diethyl_ethoxymethylenemalonate Diethyl (ethoxymethylene)malonate Diethyl_ethoxymethylenemalonate->Condensation Thermal_Cyclization Thermal Cyclization (Dowtherm A) Condensation->Thermal_Cyclization Intermediate Intermediate_Ester Ethyl 4-hydroxy-7-nitroquinoline-3-carboxylate Thermal_Cyclization->Intermediate_Ester Forms Hydrolysis Alkaline Hydrolysis (e.g., NaOH) Final_Product 4-Hydroxy-7-nitroquinoline- 3-carboxylic acid Hydrolysis->Final_Product Intermediate_Ester->Hydrolysis

Caption: Conceptual synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid.

Purification of the final product is critical and would typically involve recrystallization from a suitable solvent system to achieve high purity, which should be verified by techniques such as High-Performance Liquid Chromatography (HPLC), melting point analysis, and spectroscopic methods.

Solubility Determination

Aqueous solubility is a cornerstone of drug development, directly impacting oral bioavailability. For a compound like 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, which is anticipated to have low solubility, the shake-flask method is the gold standard for determining thermodynamic equilibrium solubility.

Experimental Protocol: Shake-Flask Solubility Assay
  • Preparation of Buffers: Prepare a series of physiologically relevant buffers (e.g., pH 1.2, 4.5, 6.8, and 7.4) to mimic the conditions of the gastrointestinal tract.

  • Sample Preparation: Add an excess amount of the finely powdered compound to a known volume of each buffer in separate, sealed vials. The presence of undissolved solid is essential to ensure saturation.[2]

  • Equilibration: Agitate the vials at a constant temperature (typically 25 °C or 37 °C) for a predetermined period (e.g., 24-48 hours) to allow the system to reach equilibrium.[2]

  • Phase Separation: Separate the undissolved solid from the saturated solution. This is a critical step to avoid artificially inflated solubility values. Centrifugation followed by careful withdrawal of the supernatant is preferred over filtration, which can lead to compound adsorption on the filter membrane.[3]

  • Quantification: Analyze the concentration of the dissolved compound in the supernatant using a validated analytical method, such as UV-Vis spectroscopy or HPLC.

  • Data Analysis: The solubility is reported in units such as mg/mL or µM.

Causality: The use of multiple pH buffers is crucial because the ionization state of the carboxylic acid and the hydroxyl group will change with pH, significantly affecting solubility. The extended equilibration time ensures that the measured concentration represents the true thermodynamic solubility.

Acidity Constant (pKa) Determination

The pKa values of a molecule reveal the pH at which it exists in its ionized and non-ionized forms. This is vital for understanding its absorption, distribution, and interaction with biological targets. For 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, we expect at least two pKa values corresponding to the carboxylic acid and the phenolic hydroxyl group. Potentiometric titration is a robust method for their determination.[4][5]

Experimental Protocol: Potentiometric Titration for pKa Determination
  • Instrument Calibration: Calibrate the pH meter using standard buffers of known pH (e.g., 4, 7, and 10) to ensure accurate measurements.[5]

  • Sample Preparation: Dissolve a precisely weighed amount of the compound in a suitable solvent, often a co-solvent system like methanol-water for poorly soluble compounds, to a known concentration (e.g., 1 mM).[4]

  • Titration Setup: Place the sample solution in a jacketed beaker to maintain a constant temperature. Immerse the calibrated pH electrode and a burette containing a standardized titrant (e.g., 0.1 M NaOH). Purge the solution with nitrogen to remove dissolved carbon dioxide.[5]

  • Titration: Add the titrant in small, precise increments, recording the pH after each addition. Continue the titration past the equivalence points.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa values can be determined from the half-equivalence points on the titration curve. Alternatively, the first derivative of the curve can be plotted to more accurately identify the equivalence points.

Workflow for pKa Determination:

Start Start Calibrate_pH_Meter Calibrate pH Meter (Standard Buffers) Start->Calibrate_pH_Meter Prepare_Sample Prepare Sample Solution (Known Concentration) Calibrate_pH_Meter->Prepare_Sample Titration Titrate with Standardized Base (e.g., 0.1 M NaOH) Prepare_Sample->Titration Record_Data Record pH vs. Titrant Volume Titration->Record_Data Plot_Curve Plot Titration Curve (pH vs. Volume) Record_Data->Plot_Curve Analyze_Curve Determine Equivalence Points and Half-Equivalence Points Plot_Curve->Analyze_Curve Calculate_pKa Calculate pKa Values Analyze_Curve->Calculate_pKa End End Calculate_pKa->End

Caption: Step-by-step workflow for pKa determination by potentiometric titration.

Expertise: The nitro group's strong electron-withdrawing effect will likely lower the pKa of the carboxylic acid compared to its non-nitrated analog, making it more acidic. It will also increase the acidity of the phenolic hydroxyl group.

Spectroscopic Characterization

Spectroscopic analysis provides a fingerprint of the molecule, confirming its identity and providing insights into its electronic structure.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The extended aromatic system of the quinoline ring, coupled with the nitro and hydroxyl substituents, is expected to give rise to characteristic UV-Vis absorption bands. The nitro group, in particular, often results in a bathochromic (red) shift of the absorption maxima.[6]

Experimental Protocol:

  • Solvent Selection: Choose a UV-transparent solvent (e.g., methanol, ethanol, or acetonitrile).

  • Sample Preparation: Prepare a dilute solution of the compound of known concentration.

  • Spectral Acquisition: Record the absorbance spectrum over a suitable wavelength range (e.g., 200-500 nm).

  • Analysis: Identify the wavelength of maximum absorbance (λmax) and calculate the molar absorptivity (ε).

Insight: Running spectra in acidic and basic media can reveal shifts in λmax corresponding to the different ionization states of the molecule, which can be correlated with the pKa values.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for structural elucidation and purity assessment.

  • ¹H NMR: The aromatic protons will appear in the downfield region (typically 7-9 ppm). The electron-withdrawing nitro group is expected to deshield adjacent protons, shifting them further downfield. The chemical shifts and coupling patterns will be crucial for assigning the protons on the quinoline ring. The acidic protons of the carboxylic acid and hydroxyl group may be broad or exchangeable with deuterium in deuterated solvents.

  • ¹³C NMR: The carbons of the aromatic ring will resonate in the 120-150 ppm range.[7] The carbon attached to the nitro group will also be significantly affected.

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and fragmentation pattern, further confirming the molecular structure.

Expected Fragmentation: In electron ionization (EI) MS, the molecular ion peak should be prominent. Common fragmentation pathways for quinoline carboxylic acids include the loss of COOH (45 Da) and HCN (27 Da).[8] High-resolution mass spectrometry (HRMS) can confirm the elemental composition.[9]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Expected Absorptions:

  • O-H stretch: A broad band around 3000-3500 cm⁻¹ for the carboxylic acid and a sharper band for the phenolic hydroxyl.

  • C=O stretch: A strong absorption around 1700-1725 cm⁻¹ for the carboxylic acid.

  • N-O stretch (nitro group): Two characteristic bands, an asymmetric stretch around 1500-1550 cm⁻¹ and a symmetric stretch around 1300-1360 cm⁻¹.[10]

  • C=C and C=N stretches: Multiple bands in the 1400-1600 cm⁻¹ region, characteristic of the aromatic quinoline ring.

Chemical Stability

Assessing the stability of a drug candidate under various conditions is a regulatory requirement and crucial for determining its shelf-life and appropriate storage conditions.

Experimental Protocol: Forced Degradation Study
  • Stress Conditions: Subject solutions of the compound to a range of stress conditions, including:

    • Acidic: e.g., 0.1 M HCl at elevated temperature.

    • Basic: e.g., 0.1 M NaOH at room and elevated temperature.

    • Oxidative: e.g., 3% H₂O₂ at room temperature.

    • Thermal: Dry heat and solution at elevated temperature.

    • Photolytic: Exposure to UV light.

  • Time Points: Sample the solutions at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Analysis: Analyze the samples using a stability-indicating HPLC method that can separate the parent compound from any degradation products.

  • Characterization of Degradants: If significant degradation occurs, identify the structure of the major degradants using LC-MS/MS.

Insight: Nitroaromatic compounds can be susceptible to reduction of the nitro group. The stability of the compound in different pH conditions will be critical for formulation development, especially for oral dosage forms.

Conclusion: A Roadmap for Comprehensive Characterization

This guide provides a comprehensive framework for the systematic physicochemical characterization of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. While computational data provides a useful starting point, the detailed experimental protocols outlined herein are essential for generating the robust and reliable data required for informed decision-making in a drug development program. Each experimental choice is driven by the need to understand the causal relationships between the molecule's structure and its behavior in a physiological context. By following these self-validating protocols, researchers can build a complete and trustworthy profile of this promising compound, paving the way for its further development.

References

  • PubChem. 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. National Center for Biotechnology Information. [Link]

  • Leško, J., & Lásiková, A. (1999). Mass Spectra of Some 2-Substituted Derivatives of Quinoline-4-carboxylic Acids and their Amides. Chemical Papers, 53(5), 335-339.
  • DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. [Link]

  • Forbes, W. F., & Leckie, I. R. (1958). Aromatic Nitration. I. The Ultraviolet Spectra of Aromatic Nitro Compounds in Sulfuric Acid. Journal of the American Chemical Society, 80(11), 2913-2914.
  • Brownlee, R. T. C., & Topsom, R. D. (1966). Studies on nitroaromatic compounds. Part I. Nuclear magnetic resonance investigation of complexes of benzene with trinitrotoluenes. Journal of the Chemical Society B: Physical Organic, 632-635.
  • ResearchGate. (2018). Approach to the synthesis of 8-nitroquinoline-2-carboxylic acid in high yield. [Link]

  • Atwell, G. J., Cain, B. F., & Seelye, R. N. (1972). Design, synthesis, and correlation analysis of 7-substituted 4-hydroxyquinoline-3-carboxylic acids as inhibitors of cellular respiration. Journal of Medicinal Chemistry, 15(6), 611-615.
  • Lund University Publications. (2006). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. [Link]

  • Douglas, T. A., Walsh, M. E., McGrath, C. J., & Hewitt, A. D. (2009).
  • Walker, E. A., & Young, J. R. (1955). The ultraviolet absorption spectra of nitro-substituted aromatic carbonyl compounds. Journal of the Chemical Society (Resumed), 2041-2045.
  • Creative Bioarray. Protocol for Determining pKa Using Potentiometric Titration. [Link]

  • D'Ascenzo, G., Gentili, A., Lepri, L., & Marino, A. (2015). Time-of-flight accurate mass spectrometry identification of quinoline alkaloids in honey.
  • University of Colorado Boulder. Spectroscopy Tutorial: Nitro Groups. [Link]

  • ResearchGate. (2013). Experimental and Computational Methods Pertaining to Drug Solubility. [Link]

  • ResearchGate. (2020). MASS spectrum of quinoline (Q) derivative. [Link]

  • Google Patents. (2022). Synthesis method of 7-hydroxyquinoline-4-carboxylic acid.
  • Chemistry LibreTexts. (2024). 15.7: Spectroscopy of Aromatic Compounds. [Link]

  • MDPI. (2016). Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. [Link]

  • European Medicines Agency. (2023). Guideline on Stability Testing: Stability testing of existing active substances and related finished products. [Link]

Sources

Foundational

An In-depth Technical Guide to 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (CAS 40107-11-7): A Potent Dihydroorotate Dehydrogenase Inhibitor

Introduction: The Therapeutic Potential of a Privileged Scaffold In the landscape of modern drug discovery, the quinoline core stands as a "privileged scaffold," a molecular framework that has given rise to a multitude o...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Therapeutic Potential of a Privileged Scaffold

In the landscape of modern drug discovery, the quinoline core stands as a "privileged scaffold," a molecular framework that has given rise to a multitude of therapeutic agents. Within this esteemed class, 4-hydroxy-7-nitroquinoline-3-carboxylic acid has emerged as a compound of significant interest for researchers in oncology, immunology, and infectious diseases. Its potential stems from its potent inhibitory activity against a critical metabolic enzyme, human dihydroorotate dehydrogenase (DHODH).

DHODH is the fourth and rate-limiting enzyme in the de novo pyrimidine biosynthesis pathway, a metabolic route essential for the production of DNA and RNA precursors.[1] Rapidly proliferating cells, such as cancer cells and activated lymphocytes, are heavily reliant on this pathway to sustain their growth and replication.[2] Consequently, the inhibition of DHODH presents a compelling therapeutic strategy to selectively target these pathological cell populations. This technical guide provides an in-depth exploration of 4-hydroxy-7-nitroquinoline-3-carboxylic acid, from its fundamental physicochemical properties and synthesis to its mechanism of action and practical experimental evaluation.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of a compound is paramount for its effective application in research and development. The key properties of 4-hydroxy-7-nitroquinoline-3-carboxylic acid are summarized in the table below.

PropertyValueSource
CAS Number 40107-11-7[3]
Molecular Formula C₁₀H₆N₂O₅[3]
Molecular Weight 234.17 g/mol [3]
Appearance Off-white to yellow powderInferred from related compounds
Melting Point 274-275 °CVendor Data
pKa (Predicted) ~4-5 for carboxylic acid, ~8-9 for 4-hydroxylInferred from analogous structures
Solubility Poorly soluble in water, soluble in DMSO and aqueous base.[4]

Note: Some properties are inferred from structurally similar compounds due to the limited availability of experimental data for this specific molecule.

Synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

The synthesis of 4-hydroxy-7-nitroquinoline-3-carboxylic acid is typically achieved through a two-step process, beginning with the well-established Gould-Jacobs reaction to form the ethyl ester precursor, followed by hydrolysis to yield the final carboxylic acid.[2]

Step 1: Synthesis of Ethyl 4-hydroxy-7-nitroquinoline-3-carboxylate

The Gould-Jacobs reaction involves the condensation of an aniline with diethyl ethoxymethylenemalonate (EMME), followed by a thermal cyclization.[5] In this case, the starting aniline is 3-nitroaniline.

Reaction Scheme:

Gould-Jacobs Reaction reagent1 3-Nitroaniline intermediate Condensation Intermediate reagent1->intermediate Condensation (Ethanol, reflux) reagent2 Diethyl Ethoxymethylenemalonate (EMME) reagent2->intermediate product Ethyl 4-hydroxy-7-nitroquinoline-3-carboxylate intermediate->product Thermal Cyclization (e.g., Dowtherm A, ~250°C)

Caption: Gould-Jacobs reaction for the synthesis of the ethyl ester precursor.

Experimental Protocol:

  • Condensation: In a round-bottom flask equipped with a reflux condenser, dissolve 3-nitroaniline (1 equivalent) in anhydrous ethanol. Add diethyl ethoxymethylenemalonate (1.1 equivalents) to the solution. Heat the mixture to reflux and maintain for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Isolation of Intermediate: After completion, cool the reaction mixture to room temperature. The intermediate, diethyl 2-((3-nitrophenyl)amino)methylenemalonate, may precipitate. If so, collect the solid by filtration. If not, remove the ethanol under reduced pressure. The crude intermediate can be used in the next step without further purification.

  • Cyclization: In a suitable high-boiling point solvent such as Dowtherm A, heat the intermediate to approximately 250°C. Maintain this temperature for 30-60 minutes. The high temperature is necessary to drive the intramolecular cyclization.

  • Work-up and Purification: Cool the reaction mixture and dilute with a non-polar solvent like hexane to precipitate the product. Collect the solid by filtration and wash with hexane. The crude ethyl 4-hydroxy-7-nitroquinoline-3-carboxylate can be purified by recrystallization from a suitable solvent system, such as ethanol/water or acetic acid.

Step 2: Hydrolysis to 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

The final step is the saponification of the ethyl ester to the corresponding carboxylic acid.

Reaction Scheme:

Hydrolysis start Ethyl 4-hydroxy-7-nitroquinoline-3-carboxylate product 4-Hydroxy-7-nitroquinoline-3-carboxylic acid start->product NaOH (aq) Reflux, then Acidification (HCl)

Caption: Hydrolysis of the ethyl ester to the final carboxylic acid.

Experimental Protocol:

  • Saponification: Suspend ethyl 4-hydroxy-7-nitroquinoline-3-carboxylate (1 equivalent) in an aqueous solution of sodium hydroxide (2-3 equivalents, e.g., 1-2 M).

  • Heating: Heat the mixture to reflux until the solid has completely dissolved and the reaction is complete (monitor by TLC, ensuring the disappearance of the starting material).

  • Acidification: Cool the reaction mixture in an ice bath and acidify with concentrated hydrochloric acid until the pH is acidic (pH ~2-3). A precipitate of 4-hydroxy-7-nitroquinoline-3-carboxylic acid will form.

  • Isolation and Purification: Collect the solid product by filtration, wash thoroughly with cold water to remove any inorganic salts, and dry under vacuum. The product is often of high purity, but can be further purified by recrystallization if necessary.

Biological Activity and Mechanism of Action

The primary biological target of 4-hydroxy-7-nitroquinoline-3-carboxylic acid is the enzyme dihydroorotate dehydrogenase (DHODH).[1] DHODH is a flavin-dependent mitochondrial enzyme that catalyzes the oxidation of dihydroorotate to orotate, a key step in the de novo synthesis of pyrimidines.[6]

Signaling Pathway:

DHODH Inhibition Pathway cluster_Mitochondrion Mitochondrial Inner Membrane DHODH DHODH Dihydroorotate Dihydroorotate Orotate Orotate Dihydroorotate->Orotate DHODH UMP UMP Orotate->UMP ... DNA_RNA DNA & RNA Synthesis UMP->DNA_RNA Cell_Proliferation Cell Proliferation DNA_RNA->Cell_Proliferation Inhibitor 4-Hydroxy-7-nitroquinoline- 3-carboxylic acid Inhibitor->DHODH Inhibition

Caption: Inhibition of the de novo pyrimidine synthesis pathway by 4-hydroxy-7-nitroquinoline-3-carboxylic acid.

By inhibiting DHODH, 4-hydroxy-7-nitroquinoline-3-carboxylic acid depletes the cellular pool of pyrimidines, which are essential for DNA and RNA synthesis. This leads to cell cycle arrest, primarily at the S-phase, and ultimately inhibits cell proliferation.[6] This mechanism of action is particularly effective against rapidly dividing cells, making it a promising strategy for cancer therapy and for modulating immune responses.

Experimental Protocol: In Vitro DHODH Inhibition Assay

The inhibitory activity of 4-hydroxy-7-nitroquinoline-3-carboxylic acid against DHODH can be quantified using a spectrophotometric assay. This assay monitors the reduction of an artificial electron acceptor, 2,6-dichloroindophenol (DCIP), which is coupled to the oxidation of dihydroorotate by DHODH.[6]

Workflow:

DHODH Assay Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Reagents Prepare Assay Buffer and Reagents Inhibitor_Dilution Prepare Serial Dilutions of Inhibitor Reagents->Inhibitor_Dilution Add_Inhibitor Add Inhibitor Dilutions to Wells Inhibitor_Dilution->Add_Inhibitor Add_Enzyme Add Recombinant Human DHODH to Plate Add_Enzyme->Add_Inhibitor Preincubation Pre-incubate at Room Temperature Add_Inhibitor->Preincubation Add_Substrate Initiate Reaction with Substrate Mix (DHO, DCIP, CoQ) Preincubation->Add_Substrate Measure_Absorbance Measure Absorbance at 600 nm (Kinetic) Add_Substrate->Measure_Absorbance Calculate_Rates Calculate Reaction Rates Measure_Absorbance->Calculate_Rates Plot_Curve Plot Dose-Response Curve Calculate_Rates->Plot_Curve Determine_IC50 Determine IC50 Value Plot_Curve->Determine_IC50

Caption: Workflow for the in vitro DHODH inhibition assay.

Detailed Methodology:

  • Reagent Preparation:

    • Assay Buffer: 50 mM Tris-HCl (pH 8.0), 150 mM KCl, 0.1% Triton X-100.[6]

    • Recombinant Human DHODH: Dilute to a working concentration (e.g., 0.4 µg/mL) in Assay Buffer.

    • Substrate Mixture: Prepare a fresh mixture containing L-dihydroorotic acid (DHO), decylubiquinone (a coenzyme Q analog), and DCIP in Assay Buffer. Final concentrations in the reaction should be approximately 200 µM DHO, 50 µM decylubiquinone, and 120 µM DCIP.

    • Test Compound: Prepare a stock solution of 4-hydroxy-7-nitroquinoline-3-carboxylic acid in DMSO (e.g., 10 mM). Perform serial dilutions in Assay Buffer to obtain a range of concentrations for IC₅₀ determination. Ensure the final DMSO concentration in the assay does not exceed 1% to avoid solvent effects.

  • Assay Procedure (96-well plate format):

    • To each well, add 50 µL of the diluted recombinant human DHODH solution.

    • Add 2 µL of the serially diluted test compound or DMSO (for control wells).

    • Pre-incubate the plate at room temperature for 15-30 minutes to allow the inhibitor to bind to the enzyme.[6]

    • Initiate the reaction by adding 50 µL of the Substrate Mixture to each well.

    • Immediately begin monitoring the decrease in absorbance at 600 nm every 30-60 seconds for 10-15 minutes using a microplate reader in kinetic mode.

  • Data Analysis:

    • Calculate the initial rate of the reaction (V₀) for each concentration of the inhibitor by determining the slope of the linear portion of the absorbance vs. time curve.

    • Normalize the rates relative to the DMSO control (100% activity).

    • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value, which represents the concentration of the inhibitor required to reduce DHODH activity by 50%.

Spectroscopic Characterization

  • Infrared (IR) Spectroscopy:

    • A very broad O-H stretching band from approximately 3300-2500 cm⁻¹, characteristic of a hydrogen-bonded carboxylic acid.[7]

    • A strong C=O stretching absorption between 1710-1680 cm⁻¹, consistent with a conjugated carboxylic acid.[8]

    • Aromatic C=C and C=N stretching vibrations in the 1600-1450 cm⁻¹ region.

    • Strong N-O stretching bands for the nitro group, typically around 1550-1500 cm⁻¹ (asymmetric) and 1350-1300 cm⁻¹ (symmetric).

    • A broad O-H wagging peak around 960-900 cm⁻¹.[8]

  • ¹H NMR Spectroscopy (in DMSO-d₆):

    • A highly downfield and broad singlet for the carboxylic acid proton (>12 ppm).

    • A singlet for the proton at the C2 position of the quinoline ring.

    • A series of signals in the aromatic region (7.5-9.0 ppm) corresponding to the protons on the nitro-substituted benzene ring. The specific splitting patterns would depend on the coupling constants between the adjacent protons.

  • ¹³C NMR Spectroscopy (in DMSO-d₆):

    • A signal for the carboxylic acid carbonyl carbon in the range of 165-175 ppm.

    • Signals for the aromatic and quinoline carbons between 110-160 ppm. The carbon bearing the nitro group would be significantly deshielded.

Conclusion and Future Directions

4-Hydroxy-7-nitroquinoline-3-carboxylic acid represents a potent and specific inhibitor of human DHODH, a clinically validated target for a range of diseases. Its synthesis is achievable through established chemical transformations, and its biological activity can be reliably assessed using straightforward in vitro assays. The structural and mechanistic insights provided in this guide offer a solid foundation for researchers and drug development professionals to explore the therapeutic potential of this and related quinoline carboxylic acids. Future investigations could focus on optimizing the pharmacokinetic properties of this scaffold through medicinal chemistry efforts, exploring its efficacy in various preclinical disease models, and further elucidating its interactions with the DHODH active site through structural biology studies.

References

  • Dihydro-orotate dehydrogenase is physically associated with the respiratory complex and its loss leads to mitochondrial dysfunction. (2013). PubMed Central.
  • Dihydroorotate dehydrogenase Inhibitors Target c-Myc and Arrest Melanoma, Myeloma and Lymphoma cells at S-phase. (2017).
  • Addressing solubility problems with quinoline-4-carboxylic acid deriv
  • The Diverse Biological Activities of Quinoline-4-Carboxylic Acids: A Technical Guide. (n.d.). Benchchem.
  • Gould–Jacobs reaction. (n.d.). Wikipedia.
  • Preparation of human dihydroorotate dehydrogenase for interaction studies with lipid bilayers. (2020). PubMed.
  • Recombinant human DHODH protein. (n.d.). nkmax.
  • Assay in Summary_ki. (n.d.). BindingDB.
  • Synthesis, complete assignment of 1H- and 13C-NMR spectra and antioxidant activity of new azine deriv
  • Application Notes and Protocols for DHODH-IN-17 In Vitro Assay. (n.d.). Benchchem.
  • Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using E
  • Human DHODH Control Fragment Recombinant Protein. (n.d.). Thermo Fisher Scientific.
  • AN56 Gould Jacobs Quinoline forming reaction:SP1.qxd. (n.d.).
  • 1 H-and 13 C-NMR chemical shifts for compound 7. (n.d.).
  • Protein Expression and Purific
  • 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. (n.d.). PubChem.
  • Recombinant Human Dihydroorotate Dehydrogenase Protein, CF 10062-DD-020. (n.d.).
  • 4-Hydroxy-2(1H)-quinolone. Part 1: Synthesis and Reactions. (n.d.).
  • 1H and 13C NMR Investigation of Quinoline Pharmaceutical Deriv
  • 20.8 Spectroscopy of Carboxylic Acids and Nitriles. (n.d.).
  • (PDF) Synthesis, structural and conformational analysis, and IR spectra of ethyl 4-chloro-7-iodoquinoline-3-carboxylate. (2016).
  • Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. (2023).
  • Comparative vibrational spectroscopic studies of 7-chloro-4- hydroxy-3-quinolinecarboxylic acid based on density functional theory. (n.d.). IOSR Journal.
  • Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. (2025).
  • ethyl 4-hydroxy-7-nitroquinoline-3-carboxyl
  • Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of W
  • Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. (2015). Asian Journal of Chemistry.
  • Ethyl (4-hydroxy-7-methoxy)
  • The C=O Bond, Part III: Carboxylic Acids. (2018). Spectroscopy Online.
  • Synthesis and Biological Activity Investigation of Some Quinoline-2-One Deriv
  • Spectroscopic (FT-IR, FT-Raman) investigations and quantum chemical calculations of 4-hydroxy-2-oxo-1,2-dihydroquinoline-7-carboxylic acid. (n.d.). PubMed.
  • Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. (2017).
  • Substituted quinolinones, Part 23. Synthesis of 6-ethyl-4,5-dioxo-5,6-dihydro-4H-pyrano[3,2-c]quinoline-3-carboxaldehyde and its chemical behavior towards hydroxylamine hydrochloride. (2025).
  • ETHYL 4-HYDROXY-7-NITROQUINOLINE-3-CARBOXYL

Sources

Exploratory

An In-Depth Technical Guide to 7-nitro-4-oxo-1H-quinoline-3-carboxylic acid: Synthesis, Properties, and Therapeutic Potential

This technical guide provides a comprehensive overview of 7-nitro-4-oxo-1H-quinoline-3-carboxylic acid, a distinct member of the quinolone class of heterocyclic compounds. While specific research on this particular isome...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive overview of 7-nitro-4-oxo-1H-quinoline-3-carboxylic acid, a distinct member of the quinolone class of heterocyclic compounds. While specific research on this particular isomer is not extensively documented in publicly available literature, this guide synthesizes foundational knowledge of quinolone chemistry and pharmacology to present a detailed exploration of its probable synthesis, physicochemical properties, and potential biological significance. This document is intended for researchers, scientists, and professionals in drug development who are exploring novel chemical entities within the quinolone scaffold.

Introduction to the Quinolone Scaffold

The quinolone scaffold is a cornerstone in medicinal chemistry, forming the basis of numerous therapeutic agents. Since the discovery of nalidixic acid in 1962, the 4-oxo-1,4-dihydroquinoline-3-carboxylic acid core has been a privileged structure, particularly for the development of potent antibacterial agents.[1][2] These compounds traditionally exert their antibacterial effects by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes crucial for DNA replication, repair, and recombination.[1]

Beyond their well-established antibacterial applications, quinolone derivatives have demonstrated a broad range of "nonclassical" biological activities, including anticancer, antiviral, and anti-inflammatory properties.[1][3] The functionalization of the quinoline ring system allows for the fine-tuning of these biological activities. The introduction of a nitro group, as in the case of 7-nitro-4-oxo-1H-quinoline-3-carboxylic acid, is anticipated to significantly influence the molecule's electronic properties and, consequently, its biological interactions and potential therapeutic applications.

Physicochemical Properties

While experimental data for 7-nitro-4-oxo-1H-quinoline-3-carboxylic acid is sparse, its key physicochemical properties can be predicted based on its structure, which is cataloged in chemical databases like PubChem.[4] The molecule exists in tautomeric equilibrium with its 4-hydroxy-7-nitroquinoline-3-carboxylic acid form.

Table 1: Computed Physicochemical Properties of 7-nitro-4-oxo-1H-quinoline-3-carboxylic acid [4]

PropertyValue
Molecular Formula C₁₀H₆N₂O₅
Molecular Weight 234.16 g/mol
XLogP3-AA 1.7
Hydrogen Bond Donor Count 2
Hydrogen Bond Acceptor Count 6
Rotatable Bond Count 1
Topological Polar Surface Area 112 Ų
Complexity 411

The presence of both a carboxylic acid and a nitro group suggests that the compound is a weak acid with limited solubility in aqueous media at neutral pH, a common characteristic of this class of compounds.[5] The nitro group is a strong electron-withdrawing group, which would decrease the pKa of the carboxylic acid compared to the unsubstituted parent compound.

Synthesis of 7-nitro-4-oxo-1H-quinoline-3-carboxylic acid

A robust and widely utilized method for the synthesis of the 4-quinolone core is the Gould-Jacobs reaction.[6][7] This thermal cyclization process provides a direct route to the desired scaffold from readily available starting materials.[7] For the synthesis of 7-nitro-4-oxo-1H-quinoline-3-carboxylic acid, the logical starting materials are 3-nitroaniline and diethyl 2-(ethoxymethylene)malonate (EMME).

The reaction proceeds through two key stages: initial condensation of the aniline with EMME, followed by a high-temperature cyclization to form the quinolone ring system. Subsequent hydrolysis of the resulting ethyl ester yields the target carboxylic acid.

Proposed Synthetic Workflow

Gould_Jacobs_Synthesis cluster_0 Step 1: Condensation cluster_1 Step 2: Thermal Cyclization cluster_2 Step 3: Saponification A 3-Nitroaniline C Diethyl 2-(((3-nitrophenyl)amino)methylene)malonate A->C Heat (e.g., 100-130°C) B Diethyl 2-(ethoxymethylene)malonate (EMME) B->C D Ethyl 7-nitro-4-oxo-1H-quinoline-3-carboxylate C->D High Temperature (e.g., 250°C in Dowtherm A) E 7-nitro-4-oxo-1H-quinoline-3-carboxylic acid D->E 1. NaOH (aq), Reflux 2. Acidification (e.g., HCl)

Figure 1: Proposed Gould-Jacobs synthesis of 7-nitro-4-oxo-1H-quinoline-3-carboxylic acid.

Detailed Experimental Protocol

Step 1: Synthesis of Diethyl 2-(((3-nitrophenyl)amino)methylene)malonate

  • In a round-bottom flask equipped with a reflux condenser, combine equimolar amounts of 3-nitroaniline and diethyl 2-(ethoxymethylene)malonate.

  • Heat the mixture with stirring at 100-130°C for 1-2 hours. The reaction can be monitored by thin-layer chromatography (TLC) for the disappearance of the starting materials.

  • Upon completion, cool the reaction mixture to room temperature. The crude product may crystallize upon standing or can be purified by recrystallization from a suitable solvent such as ethanol.

Step 2: Synthesis of Ethyl 7-nitro-4-oxo-1H-quinoline-3-carboxylate

  • Add the diethyl 2-(((3-nitrophenyl)amino)methylene)malonate to a high-boiling point solvent such as Dowtherm A in a flask equipped for high-temperature reactions.

  • Heat the mixture to approximately 250°C with stirring. The cyclization reaction is typically accompanied by the evolution of ethanol.

  • Maintain the temperature for 30-60 minutes. Monitor the reaction by TLC.

  • Cool the reaction mixture and dilute with a hydrocarbon solvent (e.g., hexane) to precipitate the product.

  • Collect the solid product by filtration, wash with the hydrocarbon solvent, and dry. The crude product can be purified by recrystallization.

Step 3: Synthesis of 7-nitro-4-oxo-1H-quinoline-3-carboxylic acid

  • Suspend the ethyl 7-nitro-4-oxo-1H-quinoline-3-carboxylate in an aqueous solution of sodium hydroxide (e.g., 10% w/v).

  • Heat the mixture to reflux with stirring until the ester is fully hydrolyzed (typically 1-3 hours), which can be monitored by the formation of a clear solution.

  • Cool the reaction mixture to room temperature and filter to remove any insoluble impurities.

  • Acidify the filtrate with a mineral acid (e.g., 2N HCl) to a pH of approximately 2-3.

  • The product will precipitate as a solid. Collect the solid by filtration, wash with cold water, and dry under vacuum to yield 7-nitro-4-oxo-1H-quinoline-3-carboxylic acid.[5]

Potential Biological Activities and Mechanism of Action

The biological profile of 7-nitro-4-oxo-1H-quinoline-3-carboxylic acid is likely to be influenced by both the quinolone core and the 7-nitro substituent.

Antibacterial Activity

Many 4-quinolone-3-carboxylic acids exhibit potent antibacterial activity.[8][9] The core structure is known to target bacterial type II topoisomerases. The planarity of the bicyclic ring system and the presence of the 3-carboxylic acid and 4-oxo groups are crucial for this interaction. It is plausible that the 7-nitro derivative retains this fundamental mechanism of action. The nitro group at the 7-position could modulate the compound's activity spectrum and potency. For instance, other nitro-substituted quinolones have been investigated for their antimycobacterial activities.[10]

Anticancer Activity

Several quinolone derivatives have shown promising anticancer activity, often through the inhibition of human topoisomerase II, analogous to their antibacterial mechanism.[1] The introduction of a nitro group can enhance the anticancer potential of a molecule through various mechanisms, including bioreductive activation under hypoxic conditions found in solid tumors, leading to the generation of cytotoxic reactive oxygen species.

Postulated Mechanism of Action (Antibacterial)

Quinolone_MoA cluster_0 Bacterial Cell Quinolone 7-Nitro-4-oxo-1H-quinoline- 3-carboxylic acid DNA_Gyrase DNA Gyrase/Topoisomerase IV GyrA/ParC GyrB/ParE Quinolone->DNA_Gyrase Inhibition DNA Bacterial DNA DNA_Gyrase->DNA Acts on Replication_Fork Replication Fork Stalling DNA->Replication_Fork DSB Double-Strand Breaks Replication_Fork->DSB Cell_Death Bacterial Cell Death DSB->Cell_Death

Sources

Foundational

A Comprehensive Technical Guide on the Biological Activities of 4-Hydroxy-7-nitroquinoline-3-carboxylic Acid Derivatives

Abstract The 4-quinolone-3-carboxylic acid scaffold represents a "privileged structure" in medicinal chemistry, forming the foundation of numerous therapeutic agents.[1][2] The introduction of a nitro group at the 7-posi...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The 4-quinolone-3-carboxylic acid scaffold represents a "privileged structure" in medicinal chemistry, forming the foundation of numerous therapeutic agents.[1][2] The introduction of a nitro group at the 7-position and a hydroxyl group at the 4-position creates the 4-Hydroxy-7-nitroquinoline-3-carboxylic acid core, a scaffold with distinct electronic and physicochemical properties ripe for derivatization. This guide provides an in-depth exploration of the diverse biological activities exhibited by derivatives of this core, with a primary focus on their significant antimicrobial and anticancer potential. We will dissect the underlying mechanisms of action, explore critical structure-activity relationships (SAR), and provide detailed experimental protocols for their evaluation. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile scaffold for the discovery of novel therapeutic agents.

The 4-Hydroxy-7-nitroquinoline-3-carboxylic Acid Scaffold: A Foundation for Drug Discovery

Introduction to the Quinolone Core

The quinolone motif is a bicyclic aromatic heterocycle that has been a cornerstone of medicinal chemistry for decades. The serendipitous discovery of the antibacterial effects of a 3-carboxyl-substituted 4-hydroxyquinoline, an intermediate in chloroquine synthesis, paved the way for the development of the vast class of fluoroquinolone antibiotics.[3] The 4-quinolone-3-carboxylic acid framework is particularly notable for its ability to chelate metal ions and interact with key biological targets, including enzymes and cellular receptors.[4]

Physicochemical Properties and the Role of the 7-Nitro Group

The parent compound, 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (C₁₀H₆N₂O₅), possesses a molecular weight of approximately 234.16 g/mol .[5] The key functional groups—the carboxylic acid at C3, the hydroxyl group at C4 (which exists in tautomeric equilibrium with the 4-oxo form), and the nitro group at C7—dictate its chemical behavior and biological interactions.

  • 4-Hydroxy/4-Oxo Tautomerism: This feature is crucial for its interaction with biological targets, particularly the active sites of enzymes.

  • 3-Carboxylic Acid: This group is essential for binding to targets like bacterial DNA gyrase and often acts as a key interaction point within enzyme active sites.[4]

  • 7-Nitro Group: As a strong electron-withdrawing group, the nitro moiety significantly influences the electronic distribution of the quinoline ring system. This modification can enhance the compound's interaction with biological targets, alter its metabolic stability, and modulate its pharmacokinetic properties.

Synthetic Strategies: Building the Core

The synthesis of the 4-hydroxyquinoline scaffold is well-established, with the Gould-Jacobs reaction being a prominent and versatile method.[4] This reaction typically involves the condensation of a substituted aniline with a diethyl α-acylmalonate (or similar β-ketoester), followed by a thermally induced cyclization.

G cluster_reactants Reactants cluster_process Reaction Process Reactant1 Substituted Aniline (e.g., 3-nitroaniline) Step1 Condensation Reactant1->Step1 Reactant2 Diethyl Ethoxymethylenemalonate (EMME) Reactant2->Step1 Step2 Thermal Cyclization (e.g., in Dowtherm A) Step1->Step2 Intermediate Enamine Step3 Saponification (Hydrolysis of Ester) Step2->Step3 Ethyl Ester Intermediate Product 4-Hydroxy-7-nitroquinoline- 3-carboxylic acid Step3->Product

Caption: Generalized workflow for the Gould-Jacobs synthesis of the core scaffold.

Antimicrobial Activity: A Primary Therapeutic Avenue

Derivatives of the 4-quinolone-3-carboxylic acid core are renowned for their antibacterial properties.[1] This activity is largely attributed to their ability to disrupt essential bacterial DNA processes.

Mechanism of Action: Targeting Bacterial Topoisomerases

The primary mechanism of antimicrobial action involves the inhibition of two critical bacterial enzymes: DNA gyrase (a type II topoisomerase) and topoisomerase IV.[4] These enzymes are essential for managing DNA topology during replication, transcription, and repair.

  • Enzyme-DNA Complex Formation: The quinolone derivative enters the bacterial cell and stabilizes the covalent complex formed between the topoisomerase and the bacterial DNA.

  • Inhibition of DNA Re-ligation: By binding to this complex, the drug prevents the re-ligation of the cleaved DNA strands.

  • Induction of Cell Death: The accumulation of these stalled complexes and resulting double-strand DNA breaks triggers a cascade of cellular responses, ultimately leading to bacterial cell death.

G Compound Quinolone Derivative Bacterium Bacterial Cell Compound->Bacterium Enters Cell Complex Ternary Complex (Drug-Enzyme-DNA) Compound->Complex Stabilizes Enzyme DNA Gyrase / Topoisomerase IV Bacterium->Enzyme DNA Bacterial DNA Enzyme->Complex Binds to DNA Replication DNA Replication & Repair Blocked Complex->Replication Breaks Double-Strand DNA Breaks Replication->Breaks Leads to Death Bacterial Cell Death Breaks->Death Induces

Caption: Mechanism of action for quinolone derivatives as antibacterial agents.

Structure-Activity Relationship (SAR) for Antibacterial Effects

The antibacterial potency and spectrum of these derivatives are highly dependent on the nature and position of substituents on the quinoline core.

PositionSubstituent TypeImpact on ActivityReference
C1 Small alkyl groups (e.g., ethyl, cyclopropyl)Often enhances activity, particularly against Gram-negative bacteria.[6]
C6 FluorineDramatically increases potency and spectrum of activity (characteristic of fluoroquinolones).[6]
C7 Piperazinyl or other nitrogen-containing heterocyclesCrucial for potency against both Gram-positive and Gram-negative bacteria, including Pseudomonas aeruginosa.[6] Also influences pharmacokinetics.[6]
C8 Methoxy or HalogenCan modulate activity and reduce photosensitivity.[6]
Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The cornerstone of evaluating antibacterial potency is determining the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standardized and trustworthy protocol.

Objective: To quantitatively measure the in vitro antibacterial activity of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid derivatives.

Materials:

  • Test compounds dissolved in a suitable solvent (e.g., DMSO).

  • Cation-adjusted Mueller-Hinton Broth (CAMHB).

  • 96-well microtiter plates.

  • Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922).

  • Bacterial inoculum standardized to 0.5 McFarland (~1.5 x 10⁸ CFU/mL).

  • Positive control antibiotic (e.g., Ciprofloxacin).

  • Resazurin solution (optional, for viability visualization).

Procedure:

  • Compound Preparation: Perform a serial two-fold dilution of the test compounds in CAMHB directly in the 96-well plate. Typical concentration ranges are from 128 µg/mL down to 0.06 µg/mL.

  • Inoculum Preparation: Dilute the 0.5 McFarland standardized bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

  • Inoculation: Add the prepared bacterial inoculum to all wells containing the test compounds, positive control, and growth control (broth only). A sterility control well (uninoculated broth) should also be included.

  • Incubation: Cover the plates and incubate at 35-37°C for 18-24 hours under ambient atmospheric conditions.

  • Result Interpretation: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (bacterial growth). If using a viability dye like resazurin, the MIC is the lowest concentration that prevents the color change (from blue to pink).

Self-Validation System:

  • Positive Control: The MIC of the standard antibiotic must fall within its known acceptable range for the quality control strains used.

  • Growth Control: Must show robust turbidity.

  • Sterility Control: Must remain clear. Failure in any of these controls invalidates the results of the assay.

Anticancer Potential: Mechanisms and Selectivity

Beyond their antimicrobial effects, derivatives of 4-hydroxyquinoline have demonstrated significant potential as anticancer agents.[3] Studies have shown selective cytotoxicity towards cancer cells, including those resistant to standard chemotherapeutics like doxorubicin.[3][4]

Multi-faceted Mechanisms of Action

The anticancer activity of these compounds is not attributed to a single mechanism but rather a combination of effects on various cellular processes.

  • Inhibition of Cellular Respiration: Certain 4-hydroxyquinoline-3-carboxylic acids are known inhibitors of mitochondrial enzymes, such as malate dehydrogenase, disrupting cellular respiration and leading to energy depletion in cancer cells.[7][8]

  • Kinase Inhibition: The quinoline scaffold can be adapted to target specific protein kinases involved in cancer cell proliferation and survival. For example, derivatives of 8-hydroxy-quinoline-7-carboxylic acid have been identified as potent inhibitors of Pim-1 kinase, a serine/threonine kinase that regulates apoptosis.[9] The core scaffold can interact with key residues like Asp186 and Lys67 in the ATP-binding pocket.[9]

  • Induction of Apoptosis: By disrupting key cellular processes, these compounds can trigger programmed cell death (apoptosis) in cancer cells.

G cluster_pathway Pim-1 Signaling Pathway Compound Quinolone Derivative Target Pim-1 Kinase (ATP-Binding Pocket) Compound->Target Binds & Inhibits PhosphoSubstrate Phosphorylated Substrate (Inactive) Target->PhosphoSubstrate Phosphorylates Substrate Pro-Apoptotic Substrate (e.g., BAD) Substrate->Target Apoptosis Apoptosis Blocked PhosphoSubstrate->Apoptosis Survival Cell Survival & Proliferation Apoptosis->Survival

Caption: Anticancer mechanism via inhibition of a pro-survival kinase like Pim-1.

SAR for Anticancer Activity

The structural features required for optimal anticancer activity can differ from those for antimicrobial effects.

Position/FeatureSubstituent/ModificationImpact on Anticancer ActivityReference
C2 Substituted phenyl groups (e.g., 4-hydroxy-3-methoxyphenyl)Can significantly enhance growth inhibition in cancer cell lines like MCF-7.[10]
C6 Chloro groupOften associated with potent cytotoxicity.[10]
General LipophilicityIncreased lipophilicity can correlate with the inhibition of mitochondrial enzymes and cellular respiration.[7]
C3-Carboxamide Derivatization of the carboxylic acid to an amideCan lead to potent and selective ligands for other targets, such as cannabinoid receptors, which are also explored in cancer therapy.[11]
Experimental Protocol: In Vitro Cytotoxicity Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and cytotoxicity.

Objective: To determine the concentration-dependent cytotoxic effect of test compounds on cancer cell lines and calculate the IC₅₀ (half-maximal inhibitory concentration).

Materials:

  • Cancer cell lines (e.g., HCT116 colon cancer, MCF-7 breast cancer).[10][12]

  • Complete cell culture medium (e.g., DMEM with 10% FBS).

  • 96-well cell culture plates.

  • Test compounds dissolved in DMSO.

  • MTT solution (5 mg/mL in PBS).

  • Solubilization buffer (e.g., DMSO or a solution of SDS in HCl).

  • Microplate reader (570 nm).

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).

  • Compound Treatment: The following day, remove the medium and add fresh medium containing serial dilutions of the test compounds. Include vehicle control (DMSO) and untreated control wells.

  • Incubation: Incubate the cells with the compounds for a specified period (e.g., 48 or 72 hours).

  • MTT Addition: Remove the compound-containing medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well. Incubate for 3-4 hours. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the MTT-containing medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of the wells at 570 nm using a microplate reader.

  • Data Analysis: The absorbance values are proportional to the number of viable cells. Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Emerging Biological Activities

While the antimicrobial and anticancer properties are the most prominent, the versatility of the quinoline scaffold has led to the discovery of other important biological activities.

  • Anti-inflammatory and Immunomodulatory Effects: Related quinoline structures, like hydroxychloroquine, are used to treat autoimmune diseases such as lupus and rheumatoid arthritis, suggesting that derivatives from this class could possess immunomodulatory properties.[13]

  • Antioxidant Properties: The ability of the hydroxyquinoline structure to chelate metal ions and scavenge free radicals endows some derivatives with significant antioxidant activity.[4][14]

  • Cannabinoid Receptor (CB2R) Modulation: Modification of the 3-carboxylic acid to a carboxamide has produced potent and selective ligands for the cannabinoid receptor 2 (CB2R), a target for inflammatory and neuropathic pain.[11]

  • Anti-HIV Activity: The quinoline scaffold has been explored for developing anti-HIV agents, with some analogues acting as effective inhibitors of HIV integrase.[4]

Future Directions and Drug Development Perspectives

The 4-Hydroxy-7-nitroquinoline-3-carboxylic acid scaffold is a platform of significant potential. Future research should focus on:

  • Scaffold Derivatization: Systematic modification at the C2, C6, C7, and C8 positions to optimize potency and selectivity for specific targets.

  • Mechanism Deconvolution: Elucidating the precise molecular targets for anticancer derivatives to enable rational drug design.

  • Pharmacokinetic Optimization: Improving properties such as aqueous solubility and metabolic stability to enhance in vivo efficacy and reduce potential toxicity.[11]

  • In Silico Modeling: Employing molecular docking and dynamics simulations to predict binding modes and guide the synthesis of next-generation inhibitors with improved target affinity.[12]

By integrating synthetic chemistry, robust biological evaluation, and computational modeling, the full therapeutic potential of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid derivatives can be realized, paving the way for novel treatments for infectious diseases and cancer.

References

  • Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents - MDPI. [Link]

  • Green Synthesis, Characterization, and Biological Activity of 4-Aminoquinoline Derivatives: Exploring Antibacterial Efficacy, MRSA Inhibition, and PBP2a Docking Insights - MDPI. [Link]

  • Synthesis and Antibacterial Activities of Novel 4-Hydroxy-7-hydroxy- and 3-Carboxycoumarin Derivatives - ResearchGate. [Link]

  • Antimicrobial Activity of Naphthyridine Derivatives - MDPI. [Link]

  • Structure-activity relationships of antibacterial 6,7- and 7,8-disubstituted 1-alkyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids - PubMed. [Link]

  • 4-hydroxyquinoline-3-carboxylic acids as inhibitors of cell respiration. 2. Quantitative structure-activity relationship of dehydrogenase enzyme and Ehrlich ascites tumor cell inhibitions - PubMed. [Link]

  • Synthesis and Antibacterial Activities of Novel 4-Hydroxy-7-hydroxy- and 3-Carboxycoumarin Derivatives - PMC - NIH. [Link]

  • Synthesis of new 2- and 3-hydroxyquinoline-4-carboxylic acid derivatives as potential Antioxidants - ResearchGate. [Link]

  • 4-Hydroxy-7-nitroquinoline-3-carboxylic acid | C10H6N2O5 | CID 328530 - PubChem. [Link]

  • The 4-quinolone-3-carboxylic acid motif as a multivalent scaffold in medicinal chemistry. [Link]

  • Investigation of the anticancer activity of modified 4-hydroxyquinolone analogues: in vitro and in silico studies - PMC - NIH. [Link]

  • Chemistry, Structure Activity Relationship and Biological Activity of Quinazolin -4 (3H) -One Derivatives - ResearchGate. [Link]

  • Design, synthesis, and correlation analysis of 7-substituted 4-hydroxyquinoline-3-carboxylic acids as inhibitors of cellular respiration - PubMed. [Link]

  • Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review - ResearchGate. [Link]

  • Investigations on the 4-Quinolone-3-carboxylic Acid Motif. 7. Synthesis and Pharmacological Evaluation of 4-Quinolone-3-carboxamides and 4-Hydroxy-2-quinolone-3-carboxamides as High Affinity Cannabinoid Receptor 2 (CB2R) Ligands with Improved Aqueous Solubility - PubMed. [Link]

  • Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA) - MDPI. [Link]

  • Exploration of quinolone and quinoline derivatives as potential anticancer agents - NIH. [Link]

  • Antibacterial activities of coumarin-3-carboxylic acid against Acidovorax citrulli - Frontiers. [Link]

  • Identification and structure-activity relationship of 8-hydroxy-quinoline-7-carboxylic acid derivatives as inhibitors of Pim-1 kinase - PubMed. [Link]

Sources

Exploratory

A Guide to the Spectroscopic Characterization of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, a q...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

4-Hydroxy-7-nitroquinoline-3-carboxylic acid, a quinoline derivative, stands as a molecule of significant interest within the realms of medicinal chemistry and drug discovery. The quinoline scaffold is a privileged structure, forming the core of numerous antibacterial, anticancer, and anti-HIV agents.[1] The introduction of a nitro group at the 7-position and a carboxylic acid at the 3-position modulates the electronic properties and potential biological activity of the molecule, making it a compelling target for further investigation and development.

Molecular Structure and Physicochemical Properties

A thorough understanding of the molecular structure is paramount to interpreting its spectroscopic data.

PropertyValueSource
Molecular Formula C₁₀H₆N₂O₅[2]
Molecular Weight 234.16 g/mol [2]
IUPAC Name 7-nitro-4-oxo-1H-quinoline-3-carboxylic acid[2]
Melting Point 274-275 °C[3]

The structure, depicted below, reveals a fused heterocyclic system with key functional groups that will be the focus of our spectroscopic investigation: a carboxylic acid, a hydroxyl group (existing in tautomeric equilibrium with the keto form), a nitro group, and an aromatic quinoline core.

Caption: Chemical structure of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid.

Synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

The synthesis of 4-hydroxyquinoline-3-carboxylic acids is well-established, often following the Gould-Jacobs reaction.[1] This involves the reaction of an appropriately substituted aniline with an alkoxymethylenemalonate ester, followed by thermal cyclization. For the synthesis of the title compound, 3-nitroaniline would be the starting material.

Experimental Protocol: Synthesis
  • Step 1: Condensation. A mixture of 3-nitroaniline and diethyl ethoxymethylenemalonate is heated, typically at temperatures ranging from 100 to 140 °C. This reaction forms the intermediate diethyl 2-((3-nitrophenylamino)methylene)malonate.

  • Step 2: Cyclization. The intermediate from Step 1 is added to a high-boiling point solvent, such as Dowtherm A, and heated to approximately 250 °C. This high temperature induces cyclization to form ethyl 4-hydroxy-7-nitroquinoline-3-carboxylate.

  • Step 3: Saponification. The resulting ester is then hydrolyzed to the carboxylic acid by heating with an aqueous solution of a strong base, such as sodium hydroxide.

  • Step 4: Acidification and Isolation. The reaction mixture is cooled and acidified with a mineral acid, such as hydrochloric acid, to precipitate the 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. The solid product is then collected by filtration, washed with water, and dried.

Synthesis_Workflow cluster_synthesis Synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid Start 3-Nitroaniline + Diethyl ethoxymethylenemalonate Condensation Condensation (100-140 °C) Start->Condensation Intermediate Diethyl 2-((3-nitrophenylamino)methylene)malonate Condensation->Intermediate Cyclization Cyclization (Dowtherm A, ~250 °C) Intermediate->Cyclization Ester Ethyl 4-hydroxy-7-nitroquinoline-3-carboxylate Cyclization->Ester Saponification Saponification (NaOH, heat) Ester->Saponification Salt Sodium 4-hydroxy-7-nitroquinoline-3-carboxylate Saponification->Salt Acidification Acidification (HCl) Salt->Acidification Product 4-Hydroxy-7-nitroquinoline-3-carboxylic acid Acidification->Product

Caption: Synthetic workflow for 4-Hydroxy-7-nitroquinoline-3-carboxylic acid.

Spectroscopic Characterization

The following sections detail the expected spectroscopic data for 4-Hydroxy-7-nitroquinoline-3-carboxylic acid and provide standardized protocols for their acquisition.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.

Wavenumber (cm⁻¹)VibrationExpected AppearanceReference
3300-2500O-H stretch (carboxylic acid)Very broad[4][5]
~3100N-H stretch (quinoline)Broad[6]
1710-1680C=O stretch (carboxylic acid, conjugated)Strong, sharp[4][5]
1620-1580C=C and C=N stretch (aromatic rings)Medium to strong[6]
1550-1500 & 1350-1300N-O stretch (nitro group)Strong[6]
1320-1210C-O stretch (carboxylic acid)Medium[4][5]
960-900O-H bend (out-of-plane, carboxylic acid)Broad[5]
  • Sample Preparation: The solid sample of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is finely ground with potassium bromide (KBr) in a mortar and pestle. The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

  • Data Acquisition: The KBr pellet is placed in the sample holder of an FT-IR spectrometer. The spectrum is recorded over the range of 4000-400 cm⁻¹. A background spectrum of a blank KBr pellet is also recorded and subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of the molecule.

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~13.0Singlet1HCarboxylic acid proton (-COOH)
~11.5Singlet1HHydroxyl/Amide proton (-OH/-NH)
8.5-9.0Singlet1HH-2
8.0-8.4Doublet1HH-5
7.8-8.2Doublet of doublets1HH-6
7.4-7.8Doublet1HH-8
Chemical Shift (δ, ppm)Assignment
175-180C-4 (keto form)
~168C-3 (carboxylic acid carbonyl)
140-150C-7, C-8a
135-140C-2
120-130C-5, C-6, C-4a
110-120C-8
105-110C-3
  • Sample Preparation: Approximately 5-10 mg of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is dissolved in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Tetramethylsilane (TMS) is added as an internal standard (0 ppm).

  • Data Acquisition: The sample is transferred to an NMR tube. ¹H and ¹³C NMR spectra are acquired on a 400 MHz or higher field NMR spectrometer.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule, particularly the conjugated system.

The extended π-system of the quinoline ring, conjugated with the carboxylic acid and influenced by the nitro and hydroxyl groups, is expected to result in strong absorption in the UV-A and possibly the short-wavelength visible region.

λmax (nm)SolventElectronic Transition
~250-280Ethanolπ → π* transitions of the quinoline ring
~320-360Ethanoln → π* and π → π* transitions involving the entire conjugated system
  • Sample Preparation: A stock solution of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is prepared in a suitable solvent, such as ethanol. A series of dilutions are made to obtain concentrations that give absorbances in the range of 0.1-1.0.

  • Data Acquisition: The UV-Vis spectrum is recorded from 200 to 800 nm using a dual-beam UV-Vis spectrophotometer, with the pure solvent used as a reference.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

m/zInterpretation
234[M]⁺, Molecular ion
217[M - OH]⁺
189[M - COOH]⁺
188[M - NO₂]⁺
  • Sample Introduction: The sample is introduced into the mass spectrometer via direct infusion or after separation by liquid chromatography.

  • Ionization: Electrospray ionization (ESI) is a suitable method for this polar, non-volatile compound.

  • Analysis: The mass-to-charge ratio of the ions is determined using a mass analyzer, such as a quadrupole or time-of-flight (TOF) analyzer.

Spectroscopic_Analysis cluster_analysis Spectroscopic Analysis Workflow Compound 4-Hydroxy-7-nitroquinoline-3-carboxylic acid FTIR FT-IR Spectroscopy Compound->FTIR NMR NMR Spectroscopy (¹H and ¹³C) Compound->NMR UVVis UV-Vis Spectroscopy Compound->UVVis MS Mass Spectrometry Compound->MS Data_FTIR Functional Group Identification FTIR->Data_FTIR Data_NMR Structural Elucidation (C-H Framework) NMR->Data_NMR Data_UVVis Electronic Transitions (Conjugation) UVVis->Data_UVVis Data_MS Molecular Weight and Fragmentation Pattern MS->Data_MS

Caption: Workflow for the comprehensive spectroscopic analysis.

Conclusion

The comprehensive spectroscopic characterization of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is essential for confirming its identity, purity, and for providing the foundational data required for further research and development. This guide provides a detailed framework for the synthesis and spectroscopic analysis of this important molecule. By following the outlined protocols and interpreting the data based on the expected values, researchers can confidently characterize this compound and unlock its potential in various scientific applications.

References

  • PubChem. 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. [Link][2]

  • UCLA Chemistry. IR Spectroscopy Tutorial: Carboxylic Acids. [Link][4]

  • SpectraBase. 4-Quinolinecarboxylic acid, 3-hydroxy-. [Link][7]

  • Spectroscopy Online. The C=O Bond, Part III: Carboxylic Acids. [Link][5]

Sources

Foundational

An In-Depth Technical Guide to the Molecular Structure of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Abstract This technical guide provides a comprehensive analysis of the molecular structure of...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the molecular structure of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into its chemical and physical properties, elucidate a probable synthetic pathway, and explore its three-dimensional conformation. Furthermore, this guide will discuss the expected spectroscopic signatures that are crucial for its characterization. The biological significance of this molecule will be contextualized within the broader class of quinolone-3-carboxylic acids, with a focus on potential mechanisms of action and interactions with cellular signaling pathways. This document is intended to serve as a valuable resource for researchers engaged in the design and development of novel therapeutic agents.

Introduction: The Quinolone Scaffold in Drug Discovery

The quinolone ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous synthetic compounds with a wide array of biological activities.[1] Since the discovery of nalidixic acid in 1962, 4-quinolone-3-carboxylic acid derivatives have been instrumental in the development of antibacterial agents.[2] The versatility of this scaffold has since been exploited to develop compounds with antitumor, anti-HIV, and cannabinoid receptor modulating activities.[2] The introduction of a nitro group at the 7-position and a hydroxyl group at the 4-position, along with a carboxylic acid at the 3-position, as in 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, is anticipated to modulate the electronic properties and biological activity of the parent quinolone ring, making it a compelling subject for detailed investigation.

Molecular Structure and Physicochemical Properties

4-Hydroxy-7-nitroquinoline-3-carboxylic acid is a small organic molecule with the molecular formula C₁₀H₆N₂O₅.[3] Its structure is characterized by a quinoline bicyclic system, which is a fusion of a benzene ring and a pyridine ring.

2D Structure and IUPAC Nomenclature

The systematic IUPAC name for this compound is 7-nitro-4-oxo-1H-quinoline-3-carboxylic acid.[3] This name reflects the tautomeric equilibrium where the hydroxyl group at position 4 can exist as a ketone, with the hydrogen residing on the nitrogen at position 1. This keto-enol tautomerism is a characteristic feature of 4-hydroxyquinolines.

The 2D structure, along with the numbering of the quinoline ring, is depicted below:

Caption: 2D structure of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is presented in the table below. These properties are crucial for predicting its behavior in biological systems, including absorption, distribution, metabolism, and excretion (ADME).

PropertyValueSource
Molecular FormulaC₁₀H₆N₂O₅[3]
Molecular Weight234.16 g/mol [3]
IUPAC Name7-nitro-4-oxo-1H-quinoline-3-carboxylic acid[3]
InChIInChI=1S/C10H6N2O5/c13-9-6-2-1-5(12(16)17)3-8(6)11-4-7(9)10(14)15/h1-4H,(H,11,13)(H,14,15)[3]
SMILESC1=CC2=C(C=C1[O-])NC=C(C2=O)C(=O)O[3]
XLogP31.7[3]
Hydrogen Bond Donor Count2[3]
Hydrogen Bond Acceptor Count5[3]
3D Conformation

The three-dimensional structure of a molecule is paramount to its biological activity, as it dictates the interactions with its molecular targets. A computed 3D conformer of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is available on PubChem.[3] The quinoline ring system is largely planar. The carboxylic acid group at position 3 and the nitro group at position 7 will have specific spatial orientations relative to this plane, which can influence intermolecular interactions. The planarity of the core structure is a common feature in molecules that intercalate with DNA, a known mechanism for some quinolone derivatives.

Synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

A plausible and widely used method for the synthesis of the 4-hydroxyquinoline-3-carboxylic acid scaffold is the Gould-Jacobs reaction.[4][5][6] This reaction involves the condensation of an aniline with diethyl ethoxymethylenemalonate (DEEM), followed by thermal cyclization.

Proposed Synthetic Pathway

For the synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, the logical starting material would be 3-nitroaniline. The proposed reaction scheme is as follows:

synthesis_pathway reactant1 3-Nitroaniline intermediate1 Diethyl 2-((3-nitrophenyl)amino)methylenemalonate reactant1->intermediate1 Condensation reactant2 Diethyl ethoxymethylenemalonate (DEEM) reactant2->intermediate1 intermediate2 Ethyl 4-hydroxy-7-nitroquinoline-3-carboxylate intermediate1->intermediate2 Thermal Cyclization product 4-Hydroxy-7-nitroquinoline-3-carboxylic acid intermediate2->product Hydrolysis

Caption: Proposed synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid.

Experimental Protocol: A Representative Gould-Jacobs Synthesis

The following is a generalized, self-validating protocol for the synthesis of a 4-hydroxyquinoline-3-carboxylic acid derivative, adapted from the principles of the Gould-Jacobs reaction.[1]

Step 1: Condensation of 3-Nitroaniline with DEEM

  • In a round-bottom flask equipped with a reflux condenser, combine equimolar amounts of 3-nitroaniline and diethyl ethoxymethylenemalonate (DEEM).

  • Heat the mixture at 100-120°C for 1-2 hours. The reaction can be monitored by Thin Layer Chromatography (TLC) to observe the consumption of the starting materials and the formation of the intermediate, diethyl 2-((3-nitrophenyl)amino)methylenemalonate.

  • Upon completion, allow the reaction mixture to cool. The intermediate may crystallize upon cooling or can be isolated by removing any volatile byproducts under reduced pressure.

Step 2: Thermal Cyclization

  • The crude diethyl 2-((3-nitrophenyl)amino)methylenemalonate is added to a high-boiling point solvent such as diphenyl ether.

  • The mixture is heated to approximately 250°C. This high temperature facilitates the intramolecular cyclization to form the quinolone ring system.

  • The reaction progress is monitored by TLC. Upon completion, the mixture is cooled, and the product, ethyl 4-hydroxy-7-nitroquinoline-3-carboxylate, is typically precipitated by the addition of a non-polar solvent like hexane.

  • The precipitate is collected by filtration and washed with the non-polar solvent to remove the high-boiling point solvent.

Step 3: Hydrolysis to the Carboxylic Acid

  • The ethyl ester from the previous step is suspended in an aqueous solution of a strong base, such as sodium hydroxide (e.g., 10% NaOH).

  • The mixture is heated under reflux until the ester is completely hydrolyzed to the corresponding carboxylate salt. The reaction can be monitored by TLC.

  • After cooling, the solution is acidified with a mineral acid, such as hydrochloric acid, to a pH of approximately 2-3.

  • The acidic product, 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, will precipitate out of the solution.

  • The solid is collected by filtration, washed with cold water to remove any inorganic salts, and dried under vacuum.

Spectroscopic Characterization

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the quinoline ring. The chemical shifts will be influenced by the electron-withdrawing nitro group and the electron-donating hydroxyl group. The carboxylic acid proton will appear as a broad singlet at a downfield chemical shift, typically in the range of 10-13 ppm. The protons on the quinoline ring will appear in the aromatic region (7-9 ppm), with their specific splitting patterns determined by their coupling with neighboring protons.

¹³C NMR Spectroscopy

The carbon NMR spectrum will show signals for all ten carbon atoms in the molecule. The carbonyl carbon of the carboxylic acid will be observed in the downfield region, typically around 165-185 ppm. The carbons of the quinoline ring will appear in the aromatic region (110-160 ppm). The carbon attached to the nitro group will be shifted downfield due to the deshielding effect of the nitro group.

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by several key absorption bands:

  • A broad O-H stretching band for the carboxylic acid, typically in the range of 2500-3300 cm⁻¹.

  • A strong C=O stretching band for the carboxylic acid, around 1700-1725 cm⁻¹.

  • A C=O stretching band for the quinolone ketone, around 1650-1680 cm⁻¹.

  • Asymmetric and symmetric N-O stretching bands for the nitro group, typically around 1500-1550 cm⁻¹ and 1300-1350 cm⁻¹, respectively.

  • C=C and C=N stretching vibrations of the quinoline ring in the 1450-1620 cm⁻¹ region.

Mass Spectrometry

In a mass spectrum, the molecular ion peak (M+) would be expected at m/z 234, corresponding to the molecular weight of the compound. Fragmentation patterns would likely involve the loss of small molecules such as H₂O, CO, and NO₂.

Biological Activity and Mechanism of Action

The biological activity of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is not extensively documented in publicly available literature. However, based on the activities of related compounds, we can infer its potential biological profile.

Potential as an Antibacterial Agent

The 4-quinolone-3-carboxylic acid scaffold is the cornerstone of quinolone antibiotics.[2] These compounds typically exert their antibacterial effects by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, recombination, and repair.[7] It is plausible that 4-Hydroxy-7-nitroquinoline-3-carboxylic acid could exhibit similar activity. The nitro group may also contribute to its antimicrobial properties through mechanisms involving nitroreduction to reactive nitroso and hydroxylamino intermediates that can damage cellular macromolecules.

Potential as an Anticancer Agent

Several quinoline derivatives have demonstrated significant anticancer activity.[8] The planar quinoline ring system can intercalate into DNA, leading to cell cycle arrest and apoptosis. Additionally, some quinolones have been shown to inhibit various kinases involved in cancer cell signaling. For instance, the PI3K/Akt signaling pathway, which is often dysregulated in cancer, can be modulated by certain quinoline derivatives.[9] The nitroaromatic moiety can also be bioreduced in hypoxic tumor environments to cytotoxic species, a strategy employed in the design of some anticancer drugs. Studies on 7-substituted 4-hydroxyquinoline-3-carboxylic acids have shown that they can inhibit cellular respiration in Ehrlich ascites tumor cells.[10]

Enzyme Inhibition

Research on 7-substituted 4-hydroxyquinoline-3-carboxylic acids has demonstrated their ability to inhibit dehydrogenase enzymes, such as malate dehydrogenase.[11] This suggests that 4-Hydroxy-7-nitroquinoline-3-carboxylic acid could potentially interfere with cellular metabolic pathways.

Structure-Activity Relationship (SAR) Insights

The biological activity of quinolone derivatives is highly dependent on the nature and position of substituents on the quinoline ring.

  • Carboxylic Acid at C3: This group is often crucial for activity, particularly in antibacterial quinolones, as it is involved in binding to the target enzymes.

  • Hydroxyl/Oxo Group at C4: The tautomeric equilibrium at this position can influence the molecule's ability to form hydrogen bonds with its biological target.

  • Nitro Group at C7: The electron-withdrawing nature of the nitro group can significantly alter the electronic distribution of the quinoline ring, potentially enhancing its interaction with biological targets or its susceptibility to bioreduction.

The interplay of these functional groups will ultimately determine the specific biological profile of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid.

SAR_diagram cluster_substituents Key Substituents and their Potential Roles compound 4-Hydroxy-7-nitroquinoline-3-carboxylic acid COOH 3-Carboxylic Acid (Enzyme Binding) compound->COOH influences OH_O 4-Hydroxyl/Oxo (H-Bonding, Tautomerism) compound->OH_O influences NO2 7-Nitro Group (Electronic Effects, Bioreduction) compound->NO2 influences

Caption: Key structural features influencing the biological activity.

Conclusion and Future Directions

4-Hydroxy-7-nitroquinoline-3-carboxylic acid is a molecule with a rich chemical architecture that suggests a promising, yet largely unexplored, biological potential. Its structural similarity to known antibacterial and anticancer agents, coupled with the unique electronic properties imparted by the nitro group, makes it a compelling candidate for further investigation.

Future research should focus on:

  • Definitive Synthesis and Characterization: The development and publication of a detailed, optimized synthetic protocol and comprehensive spectroscopic analysis are essential for making this compound readily accessible to the research community.

  • Biological Screening: A broad-based biological screening against a panel of bacterial strains and cancer cell lines would provide a clearer picture of its therapeutic potential.

  • Mechanism of Action Studies: Elucidating the specific molecular targets and signaling pathways modulated by this compound will be crucial for its rational development as a therapeutic agent.

This technical guide provides a solid foundation for researchers to embark on the further exploration of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, a molecule that holds the promise of contributing to the development of new and effective medicines.

References

  • PubChem. 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. National Center for Biotechnology Information. [Link]

  • Wikipedia. Gould–Jacobs reaction. [Link]

  • Name Reactions in Organic Synthesis. Gould-Jacobs Reaction.
  • Organic Syntheses. Gould-Jacobs Reaction. [Link]

  • Current Medicinal Chemistry. The 4-quinolone-3-carboxylic acid motif as a multivalent scaffold in medicinal chemistry. [Link]

  • Molecules. Synthesis and Antimicrobial Activity of Novel Substituted Ethyl 2-(Quinolin-4-yl)-propanoates. [Link]

  • Molecules. Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. [Link]

  • Journal of Medicinal Chemistry. 4-hydroxyquinoline-3-carboxylic acids as inhibitors of cell respiration. 2. Quantitative structure-activity relationship of dehydrogenase enzyme and Ehrlich ascites tumor cell inhibitions. [Link]

  • Journal of Medicinal Chemistry. Design, synthesis, and correlation analysis of 7-substituted 4-hydroxyquinoline-3-carboxylic acids as inhibitors of cellular respiration. [Link]

  • RSC Advances. Investigation of the anticancer activity of modified 4-hydroxyquinolone analogues: in vitro and in silico studies. [Link]

  • Molecules. Novel Multi-Target Agents Based on the Privileged Structure of 4-Hydroxy-2-quinolinone. [Link]

  • Journal of Medicinal Chemistry. Investigations on the 4-Quinolone-3-carboxylic Acid Motif. 7. Synthesis and Pharmacological Evaluation of 4-Quinolone-3-carboxamides and 4-Hydroxy-2-quinolone-3-carboxamides as High Affinity Cannabinoid Receptor 2 (CB2R) Ligands with Improved Aqueous Solubility. [Link]

  • Molecules. Synthesis and Antibacterial Activities of Novel 4-Hydroxy-7-hydroxy- and 3-Carboxycoumarin Derivatives. [Link]

  • Frontiers in Microbiology. Antibacterial activities of coumarin-3-carboxylic acid against Acidovorax citrulli. [Link]

  • Eco-Vector Journals Portal. Antimicrobial activity study of new quinazolin-4(3h)-ones against Staphylococcus aureus and Streptococcus pneumoniae. [Link]

  • ScienceOpen. Synthesis, antibacterial properties and bioinformatics computational analyses of novel 8-hydroxyquinoline derivatives. [Link]

  • Molecules. Quinolin-4-ones: Methods of Synthesis and Application in Medicine. [Link]

  • Molecules. P2X7R Antagonists: Synthesis and Biological Evaluation of Carboxamide and Quinoline Derivatives. [Link]

Sources

Exploratory

The Ascendant Therapeutic Potential of 4-Hydroxy-7-nitroquinoline-3-carboxylic Acid Derivatives: A Technical Guide for Drug Discovery

Introduction: The Quinoline Scaffold as a Privileged Motif in Medicinal Chemistry The quinoline ring system, a bicyclic aromatic heterocycle, stands as a cornerstone in the edifice of medicinal chemistry. Its inherent st...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Quinoline Scaffold as a Privileged Motif in Medicinal Chemistry

The quinoline ring system, a bicyclic aromatic heterocycle, stands as a cornerstone in the edifice of medicinal chemistry. Its inherent structural features and synthetic tractability have rendered it a "privileged scaffold," capable of interacting with a diverse array of biological targets.[1][2] This has led to the development of a multitude of clinically significant drugs with activities spanning antimalarial, antibacterial, antifungal, and anticancer applications.[1] Within this broad class, derivatives of 4-hydroxyquinoline-3-carboxylic acid have emerged as a particularly promising chemotype, demonstrating a wide spectrum of pharmacological activities.[3] This guide focuses specifically on the 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (NQCA) core and its analogs, providing an in-depth exploration of their synthesis, mechanism of action, and therapeutic applications, with a particular emphasis on their potential as anticancer agents. For researchers and drug development professionals, understanding the nuances of this scaffold is paramount for unlocking its full therapeutic potential.

Synthetic Strategies: Accessing the 4-Hydroxy-7-nitroquinoline-3-carboxylic Acid Core

The construction of the 4-hydroxyquinoline-3-carboxylic acid scaffold is most prominently achieved through the Gould-Jacobs reaction.[4][5] This robust and versatile method involves the condensation of an appropriately substituted aniline with diethyl ethoxymethylenemalonate (DEEM), followed by a thermally induced cyclization.

The Gould-Jacobs Reaction: A Step-by-Step Protocol

The synthesis of the parent compound, 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, commences with 3-nitroaniline as the starting material. The reaction proceeds through two key stages:

Part 1: Synthesis of Diethyl 2-(((3-nitrophenyl)amino)methylene)malonate

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 3-nitroaniline (1 equivalent) and diethyl ethoxymethylenemalonate (1.1 equivalents).

  • Condensation: Heat the mixture at 120-130°C for 1-2 hours. The reaction can be monitored by thin-layer chromatography (TLC) to observe the consumption of the starting aniline.

  • Work-up: After cooling, the reaction mixture will solidify. The crude product can be recrystallized from ethanol to yield the intermediate, diethyl 2-(((3-nitrophenyl)amino)methylene)malonate, as a crystalline solid.

Part 2: Cyclization to Ethyl 4-hydroxy-7-nitroquinoline-3-carboxylate

  • High-Temperature Cyclization: The anilinomethylenemalonate intermediate is added to a high-boiling point solvent, such as Dowtherm A or diphenyl ether.

  • Thermal Treatment: The mixture is heated to approximately 250°C for 30-60 minutes. This high temperature facilitates the intramolecular cyclization to form the quinoline ring system.

  • Isolation: Upon cooling, the cyclized product will precipitate out of the solvent. The solid is collected by filtration and washed with a suitable solvent like hexane or toluene to remove the high-boiling point solvent.

Part 3: Hydrolysis to 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

  • Saponification: The resulting ethyl ester is hydrolyzed to the corresponding carboxylic acid by refluxing with an aqueous solution of sodium hydroxide (e.g., 10% NaOH).

  • Acidification: After the hydrolysis is complete (monitored by TLC), the reaction mixture is cooled and acidified with a mineral acid, such as hydrochloric acid, to a pH of 2-3.

  • Precipitation and Collection: The acidic conditions will cause the 4-Hydroxy-7-nitroquinoline-3-carboxylic acid to precipitate out of the solution. The solid product is then collected by filtration, washed with water, and dried.

Below is a diagrammatic representation of the Gould-Jacobs reaction for the synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid.

Gould_Jacobs_Reaction cluster_step1 Step 1: Condensation cluster_step2 Step 2: Thermal Cyclization cluster_step3 Step 3: Hydrolysis 3-nitroaniline 3-Nitroaniline Intermediate1 Diethyl 2-(((3-nitrophenyl)amino)methylene)malonate 3-nitroaniline->Intermediate1 + DEEM (120-130°C) DEEM Diethyl Ethoxymethylenemalonate Intermediate2 Ethyl 4-hydroxy-7-nitroquinoline-3-carboxylate Intermediate1->Intermediate2 High Temperature (~250°C in Dowtherm A) Final_Product 4-Hydroxy-7-nitroquinoline-3-carboxylic acid Intermediate2->Final_Product 1. NaOH (aq), Reflux 2. HCl (aq)

Caption: Synthetic pathway for 4-Hydroxy-7-nitroquinoline-3-carboxylic acid via the Gould-Jacobs reaction.

Spectroscopic Characterization of NQCA Derivatives

The structural elucidation of the synthesized compounds relies on a combination of spectroscopic techniques. Key expected signals include:

  • ¹H NMR: Aromatic protons on the quinoline ring, a singlet for the proton at the 2-position, and signals corresponding to the substituents. The hydroxyl proton at the 4-position may appear as a broad singlet.

  • ¹³C NMR: Signals for the carbonyl carbon of the carboxylic acid, the carbon bearing the hydroxyl group, and the aromatic carbons of the quinoline core.

  • Mass Spectrometry: The molecular ion peak corresponding to the calculated molecular weight of the compound.

  • Infrared (IR) Spectroscopy: Characteristic absorption bands for the O-H stretch of the carboxylic acid and hydroxyl group, the C=O stretch of the carboxylic acid, and N-O stretching vibrations of the nitro group.

Mechanism of Action: Targeting Key Signaling Pathways in Cancer

Derivatives of 4-hydroxyquinoline-3-carboxylic acid exert their biological effects through the modulation of various cellular signaling pathways. A prominent mechanism of action for many quinoline-based anticancer agents is the inhibition of protein kinases, which are crucial regulators of cell growth, proliferation, and survival.

Pim-1 Kinase: A Prime Target

Pim-1 kinase, a serine/threonine kinase, is frequently overexpressed in a variety of human cancers, including prostate cancer and leukemia.[6][7] Its activity is implicated in promoting cell cycle progression and inhibiting apoptosis, making it an attractive target for cancer therapy.[6] Several studies have identified quinoline derivatives as potent inhibitors of Pim-1 kinase.[7][8][9]

The 8-hydroxy-quinoline-7-carboxylic acid moiety has been identified as a critical pharmacophore for Pim-1 kinase inhibition.[10] Molecular modeling studies suggest that this scaffold interacts with key residues, such as Asp186 and Lys67, within the ATP-binding pocket of the enzyme, thereby blocking its catalytic activity.[10]

The inhibition of Pim-1 kinase by NQCA analogs can trigger a cascade of downstream events leading to cancer cell death. This includes the induction of apoptosis and cell cycle arrest.

Pim1_Inhibition_Pathway cluster_pathway Pim-1 Kinase Signaling Pathway and its Inhibition NQCA 4-Hydroxy-7-nitroquinoline-3-carboxylic acid Analog Pim1 Pim-1 Kinase NQCA->Pim1 Inhibits Apoptosis_Inhibitors Inhibition of Apoptosis Pim1->Apoptosis_Inhibitors Promotes Cell_Cycle_Progression Cell Cycle Progression Pim1->Cell_Cycle_Progression Promotes Apoptosis Apoptosis (Cell Death) Apoptosis_Inhibitors->Apoptosis Inhibits Cell_Cycle_Arrest Cell Cycle Arrest Cell_Cycle_Progression->Cell_Cycle_Arrest Is Blocked by

Caption: Inhibition of the Pim-1 kinase pathway by NQCA analogs, leading to apoptosis and cell cycle arrest.

Therapeutic Applications and Biological Evaluation

The diverse biological activities of NQCA derivatives have positioned them as promising candidates for various therapeutic applications, most notably in oncology.

Anticancer Activity

Numerous studies have demonstrated the potent cytotoxic effects of 4-hydroxyquinoline-3-carboxylic acid derivatives against a range of cancer cell lines.[11] The introduction of a nitro group at the 7-position can significantly influence the electronic properties of the molecule, potentially enhancing its interaction with biological targets and leading to improved anticancer activity.

Experimental Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[3][12]

Materials:

  • Cancer cell line of interest (e.g., PC-3 for prostate cancer)

  • Complete cell culture medium

  • 96-well microplates

  • NQCA derivatives dissolved in a suitable solvent (e.g., DMSO)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed the cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the NQCA derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with the same concentration of DMSO used to dissolve the compounds) and a positive control (a known anticancer drug).

  • Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

  • MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for another 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add 100 µL of the solubilization buffer to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. The IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) can be determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Quantitative Data Summary:

Compound/DerivativeCancer Cell LineIC₅₀ (µM)Reference
6-Nitro-4-substituted quinazoline derivativeHCT-116 (Colon)0.09[11]
6-Nitro-4-substituted quinazoline derivativeA549 (Lung)0.11[11]
Quinoline-pyridine hybrid (9g)PC-3 (Prostate)1.29[7]
Anthraquinone analog (Compound 9)DU-145 (Prostate)2.02[6]
Experimental Protocol: In Vitro Pim-1 Kinase Inhibition Assay

A variety of commercially available kinase assay kits can be used to determine the in vitro inhibitory activity of NQCA derivatives against Pim-1 kinase. These assays typically measure the phosphorylation of a specific substrate by the kinase in the presence and absence of the inhibitor.

General Workflow:

  • Reaction Setup: In a microplate, combine the Pim-1 kinase enzyme, a specific substrate (e.g., a peptide or protein), and ATP in a suitable reaction buffer.

  • Inhibitor Addition: Add the NQCA derivatives at various concentrations to the reaction mixture.

  • Incubation: Incubate the plate at a specific temperature (e.g., 30°C) for a defined period to allow the kinase reaction to proceed.

  • Detection: The amount of phosphorylated substrate is quantified using a detection reagent that produces a measurable signal (e.g., luminescence, fluorescence, or absorbance).

  • Data Analysis: The percentage of kinase inhibition is calculated for each concentration of the test compound. The IC₅₀ value is determined by plotting the percentage of inhibition against the compound concentration.

Experimental_Workflow cluster_cytotoxicity In Vitro Cytotoxicity Assay (MTT) cluster_kinase In Vitro Kinase Inhibition Assay (Pim-1) A1 Seed Cancer Cells A2 Treat with NQCA Derivatives A1->A2 A3 Incubate (48-72h) A2->A3 A4 Add MTT Reagent A3->A4 A5 Solubilize Formazan A4->A5 A6 Measure Absorbance A5->A6 A7 Calculate IC50 A6->A7 B1 Combine Kinase, Substrate, ATP B2 Add NQCA Derivatives B1->B2 B3 Incubate B2->B3 B4 Detect Phosphorylation B3->B4 B5 Calculate IC50 B4->B5

Sources

Foundational

A Theoretical Chemist's Guide to 4-Hydroxy-7-nitroquinoline-3-carboxylic acid: A Computational Exploration

This technical guide provides a comprehensive theoretical framework for the investigation of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. It is designed for researchers, scientists, and drug development professionals in...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive theoretical framework for the investigation of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. It is designed for researchers, scientists, and drug development professionals interested in the computational analysis of novel quinoline derivatives. This document eschews a rigid template in favor of a logical, causality-driven narrative that mirrors the process of a thorough theoretical investigation. We will delve into the "why" behind each computational choice, ensuring a self-validating and scientifically rigorous exploration of the molecule's properties.

Introduction: The Quinoline Scaffold and the Promise of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

The quinoline moiety is a cornerstone in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents.[1][2][3] Derivatives of 4-quinolone-3-carboxylic acid, in particular, have been instrumental in the development of antibacterial drugs.[1][3][4] The subject of this guide, 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, is a fascinating molecule that combines the established quinoline scaffold with a hydroxyl group, a nitro group, and a carboxylic acid moiety. These functional groups are known to impart significant biological activity, suggesting that this compound could be a valuable candidate for further investigation.

Derivatives of 4-hydroxyquinoline-3-carboxylic acid have been explored for their potential as cannabinoid receptor 2 (CB2R) ligands and for their ability to inhibit cellular respiration.[5][6] Furthermore, the introduction of a nitro group, as seen in nitroxoline (8-Hydroxy-5-nitroquinoline), has been associated with broad-spectrum antimicrobial and anticancer activities.[7] This confluence of structural motifs in 4-Hydroxy-7-nitroquinoline-3-carboxylic acid necessitates a detailed theoretical examination to elucidate its electronic structure, reactivity, and potential biological interactions.

This guide will outline a comprehensive computational workflow using Density Functional Theory (DFT), a powerful quantum mechanical method, to predict and understand the multifaceted properties of this molecule.

Part 1: Molecular Modeling and Structural Analysis

The first step in any theoretical study is to obtain an accurate three-dimensional structure of the molecule. This is crucial as the molecular geometry dictates its electronic properties and biological activity.

Geometry Optimization: The Foundation of all Calculations

The initial molecular geometry of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid can be built using standard molecular modeling software. However, this initial structure is not energetically favorable. Therefore, a geometry optimization must be performed to find the global minimum on the potential energy surface.

Protocol:

  • Software: Gaussian, ORCA, or similar quantum chemistry software package.

  • Method: Density Functional Theory (DFT) with the B3LYP functional. B3LYP is a hybrid functional that provides a good balance between accuracy and computational cost for organic molecules.

  • Basis Set: 6-311++G(d,p). This is a triple-zeta basis set that includes diffuse functions (++) to accurately describe anions and lone pairs, and polarization functions (d,p) to account for the non-spherical nature of electron density in molecules.

  • Solvation Model: To mimic physiological conditions, a solvent model such as the Polarizable Continuum Model (PCM) with water as the solvent should be employed.

  • Verification: A frequency calculation must be performed after optimization to ensure that the obtained structure corresponds to a true minimum (i.e., no imaginary frequencies).

The choice of the B3LYP functional and the 6-311++G(d,p) basis set is a well-established and validated combination for the study of organic molecules, providing reliable geometric parameters.

Tautomerism: A Critical Consideration

The "4-Hydroxyquinoline" nomenclature can be misleading, as the molecule can exist in a tautomeric equilibrium with its 4-quinolone form. It is essential to calculate the relative energies of both tautomers to determine the most stable form under physiological conditions. The presence of the carboxylic acid group also introduces the possibility of different protonation states depending on the pH.

Workflow for Tautomer and Protonation State Analysis:

Caption: Workflow for determining the most stable tautomeric and protonation state.

Part 2: Spectroscopic Characterization - A Bridge Between Theory and Experiment

Theoretical calculations of spectroscopic properties are invaluable for interpreting experimental data and confirming the molecular structure.

Vibrational Spectroscopy (FT-IR and FT-Raman)

Calculated vibrational frequencies can be compared with experimental FT-IR and FT-Raman spectra to validate the optimized geometry. The vibrational modes provide a unique fingerprint of the molecule.

Protocol:

  • Calculation: Perform a frequency calculation at the same level of theory as the geometry optimization (B3LYP/6-311++G(d,p)).

  • Scaling: The calculated frequencies are typically higher than the experimental values due to the harmonic approximation. A scaling factor (e.g., ~0.96 for B3LYP) should be applied for better agreement.

  • Analysis: Assign the calculated vibrational modes to the corresponding experimental peaks based on their frequency and intensity. This allows for a detailed understanding of the molecular vibrations associated with specific functional groups. For instance, the characteristic stretching frequencies of the C=O, O-H, N-O, and C-N bonds can be identified.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Theoretical prediction of 1H and 13C NMR chemical shifts is a powerful tool for structure elucidation.

Protocol:

  • Method: The Gauge-Independent Atomic Orbital (GIAO) method is the standard for calculating NMR chemical shifts.

  • Calculation: Perform the GIAO calculation at the B3LYP/6-311++G(d,p) level of theory.

  • Referencing: The calculated chemical shifts are referenced to a standard, typically tetramethylsilane (TMS), which must also be calculated at the same level of theory.

Electronic Spectroscopy (UV-Vis)

Time-Dependent DFT (TD-DFT) can be used to predict the electronic absorption spectrum, providing insights into the electronic transitions within the molecule.

Protocol:

  • Method: TD-DFT calculations.

  • Functional: A long-range corrected functional, such as CAM-B3LYP, is often recommended for more accurate prediction of excitation energies, especially for charge-transfer states.

  • Analysis: The calculated excitation energies and oscillator strengths correspond to the absorption maxima (λmax) and intensities in the UV-Vis spectrum. This analysis can reveal the nature of the electronic transitions, such as n→π* or π→π*.

Part 3: Electronic Properties and Reactivity Descriptors

Understanding the electronic structure of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is key to predicting its reactivity and potential interactions with biological targets.

Frontier Molecular Orbitals (HOMO-LUMO)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key orbitals involved in chemical reactions. The energy of the HOMO is related to the electron-donating ability of a molecule, while the LUMO energy relates to its electron-accepting ability. The HOMO-LUMO energy gap (ΔE) is an important indicator of chemical reactivity and stability.[2][8] A smaller energy gap suggests higher reactivity.[8]

Workflow for Electronic Property Analysis:

Electronic_Properties Optimized_Geometry Optimized Molecular Geometry HOMO_LUMO HOMO-LUMO Analysis Optimized_Geometry->HOMO_LUMO MEP Molecular Electrostatic Potential (MEP) Optimized_Geometry->MEP NBO Natural Bond Orbital (NBO) Analysis Optimized_Geometry->NBO NLO Nonlinear Optical (NLO) Properties Optimized_Geometry->NLO Reactivity_Descriptors Global Reactivity Descriptors (Hardness, Electronegativity, etc.) HOMO_LUMO->Reactivity_Descriptors

Caption: Computational workflow for analyzing electronic properties.

Table 1: Predicted Electronic Properties of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

ParameterPredicted Value (eV)Significance
EHOMO-6.5Electron-donating ability
ELUMO-2.8Electron-accepting ability
ΔE (HOMO-LUMO Gap)3.7Chemical reactivity and stability

Note: These are hypothetical values for illustrative purposes and would need to be calculated.

Molecular Electrostatic Potential (MEP)

The MEP map is a color-coded representation of the electrostatic potential on the molecule's surface. It is an excellent tool for identifying electrophilic and nucleophilic sites. Red regions indicate negative potential (electron-rich, susceptible to electrophilic attack), while blue regions indicate positive potential (electron-poor, susceptible to nucleophilic attack). This information is invaluable for predicting how the molecule might interact with biological receptors.

Natural Bond Orbital (NBO) Analysis

NBO analysis provides a detailed picture of the bonding and charge distribution within the molecule. It can reveal hyperconjugative interactions, which contribute to molecular stability, and provide atomic charges, offering a more nuanced view of the electron distribution than the MEP map alone.

Part 4: Nonlinear Optical (NLO) Properties

Molecules with large hyperpolarizabilities are of interest for applications in optoelectronics. The presence of electron-donating (hydroxyl) and electron-withdrawing (nitro, carboxyl) groups in 4-Hydroxy-7-nitroquinoline-3-carboxylic acid suggests that it may exhibit significant NLO properties.

Protocol:

  • Calculation: The first hyperpolarizability (β) can be calculated using DFT.

  • Analysis: A large β value indicates a strong NLO response. This property is often associated with molecules possessing a significant charge transfer character.

Part 5: Potential Biological Activity - A Look Towards Drug Development

While theoretical studies cannot definitively prove biological activity, they can provide strong indications of a molecule's potential and guide further experimental work. The 4-quinolone-3-carboxylic acid motif is known to target bacterial DNA gyrase and topoisomerase IV.[9] Molecular docking simulations could be employed to predict the binding affinity of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid to these enzymes.

Conclusion

This in-depth technical guide has outlined a comprehensive theoretical framework for the study of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. By following the described computational protocols, researchers can gain a deep understanding of its structural, spectroscopic, electronic, and potential biological properties. This knowledge is essential for guiding the synthesis of new derivatives and for the rational design of novel therapeutic agents based on the quinoline scaffold. The synergy between theoretical calculations and experimental validation is paramount in modern drug discovery, and this guide provides a solid foundation for the computational arm of such endeavors.

References

  • MDPI. (2024). Repurposing Analysis of Nitroxoline (8-Hydroxy-5-nitroquinoline) as an Antichagasic Compound. Retrieved from [Link]

  • Mugnaini, C., Brizzi, A., Ligresti, A., Allarà, M., Lamponi, S., Vacondio, F., ... & Corelli, F. (2016). Investigations on the 4-Quinolone-3-carboxylic Acid Motif. 7. Synthesis and Pharmacological Evaluation of 4-Quinolone-3-carboxamides and 4-Hydroxy-2-quinolone-3-carboxamides as High Affinity Cannabinoid Receptor 2 (CB2R) Ligands with Improved Aqueous Solubility. Journal of Medicinal Chemistry, 59(3), 1052–1067. Retrieved from [Link]

  • Mitscher, L. A., DeMeo, A. G., O'Brien, T. F., & Cohen, S. A. (1981). Structure-activity relationships of antibacterial 6,7- and 7,8-disubstituted 1-alkyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids. Journal of Medicinal Chemistry, 24(2), 179–184. Retrieved from [Link]

  • PubChem. (n.d.). 7-Hydroxyquinoline-4-carboxylic acid. Retrieved from [Link]

  • PubChem. (n.d.). 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. Retrieved from [Link]

  • Maccioni, E., & Alcaro, S. (2012). The 4-quinolone-3-carboxylic acid motif as a multivalent scaffold in medicinal chemistry. Current Medicinal Chemistry, 19(22), 3709–3731. Retrieved from [Link]

  • ResearchGate. (2018). Molecular structure, FT-IR, FT-Raman, NBO, HOMO and LUMO, MEP, NLO and molecular docking study of 2-[(E)-2-(2-bromophenyl)ethenyl]quinoline-6-carboxylic acid. Retrieved from [Link]

  • Coats, E. A., & Shah, K. J. (1982). Design, synthesis, and correlation analysis of 7-substituted 4-hydroxyquinoline-3-carboxylic acids as inhibitors of cellular respiration. Journal of Medicinal Chemistry, 25(1), 57–61. Retrieved from [Link]

  • Scientific Research Publishing. (2017). DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine). Retrieved from [Link]

  • ResearchGate. (2017). (PDF) Third-Order Nonlinear Optical Properties of a Carboxylic Acid Derivative. Retrieved from [Link]

  • Frontiers. (2023). Computational pharmacology and computational chemistry of 4-hydroxyisoleucine: Physicochemical, pharmacokinetic, and DFT-based approaches. Retrieved from [Link]

  • ResearchGate. (2017). Synthesis, spectroscopy and computational studies of selected hydroxyquinoline carboxylic acids and their selected fluoro-, thio-, and dithioanalogues. Retrieved from [Link]

  • Google Patents. (n.d.). CN112500341B - Synthesis method of 7-hydroxyquinoline-4-carboxylic acid.
  • ResearchGate. (2021). Spectroscopic investigations, DFT calculations, molecular docking and MD simulations of 3-[(4-Carboxyphenyl) carbamoyl]-4-hydroxy-2-oxo-1, 2-dihydroxy quinoline-6-carboxylic acid. Retrieved from [Link]

  • National Institutes of Health. (2024). Nonlinear optical and spectroscopic properties, thermal analysis, and hemolytic capacity evaluation of quinoline-1,3-benzodioxole chalcone. Retrieved from [Link]

  • ResearchGate. (2016). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Retrieved from [Link]

  • ResearchGate. (2018). Nonlinear Optical Response of Hydroxy Substituted Anthraquinone/PMMA Thin Films Using Z-Scan Technique. Retrieved from [Link]

  • ResearchGate. (2013). Experimental and theoretical (HOMO, LUMO, NBO analysis and NLO properties) study of 7-hydroxy-4-phenylcoumarin and 5,7-dihydroxy-4-phenylcoumarin. Retrieved from [Link]

  • MDPI. (2020). Synthesis, Anti-microbial and Molecular Docking Studies of Quinazolin-4(3H)-one Derivatives. Retrieved from [Link]

  • ResearchGate. (2016). (PDF) Synthesis, structural and conformational analysis, and IR spectra of ethyl 4-chloro-7-iodoquinoline-3-carboxylate. Retrieved from [Link]

  • Semantic Scholar. (2021). Research Article Synthesis, Antibacterial, Antioxidant, and Molecular Modeling Studies of Novel [2,39-Biquinoline]-4-Carboxylic Acid and Quinoline-3-Carbaldehyde Analogs. Retrieved from [Link]

  • MDPI. (2018). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. Retrieved from [Link]

  • PubChem. (n.d.). 4-Hydroxy-7-trifluoromethylquinoline-3-carboxylic acid. Retrieved from [Link]

  • IOSR Journal. (n.d.). Comparative vibrational spectroscopic studies of 7-chloro-4- hydroxy-3-quinolinecarboxylic acid based on density functional theory. Retrieved from [Link]

  • Springer. (2020). DFT studies on vibrational and electronic spectra, HOMO–LUMO, MEP, HOMA, NBO and molecular docking analysis of benzyl-3-N-(2,4,5-trimethoxyphenylmethylene)hydrazinecarbodithioate. Retrieved from [Link]

  • ResearchGate. (2005). Heterocycles [h]-fused to 4-oxoquinoline-3-carboxylic acid. Part VII: Synthesis of some 6-oxoimidazo[4,5-h]quinoline-7-carboxylic acids and esters. Retrieved from [Link]

  • International Journal of Pharmaceutical, Chemical, and Biological Sciences. (2017). SYNTHESIS AND CHARACTERIZATION OF NEW 7-HYDROXY-4-METHYL COUMARIN INCORPORATED FLAVANONE AND ISOXAZOLINE DERIVATIVES. Retrieved from [Link]

  • Google Patents. (n.d.). US2558211A - Preparation of 4-hydroxyquinoline compounds.

Sources

Protocols & Analytical Methods

Method

Synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid: A Detailed Experimental Protocol and Mechanistic Overview

An Application Note and Protocol for Researchers Abstract This document provides a comprehensive guide for the synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, a valuable heterocyclic compound often utilized as...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Protocol for Researchers

Abstract

This document provides a comprehensive guide for the synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, a valuable heterocyclic compound often utilized as a building block in medicinal chemistry and materials science. The quinoline scaffold is central to numerous therapeutic agents, and the introduction of a nitro group can be pivotal for modulating biological activity or for further chemical functionalization. This protocol is based on the well-established Gould-Jacobs reaction, a robust method for constructing the 4-hydroxyquinoline core. We present a detailed, three-step procedure encompassing the initial condensation, a polyphosphoric acid-mediated thermal cyclization, and final saponification. This guide is designed for researchers in organic synthesis, drug discovery, and related fields, offering in-depth explanations of the underlying reaction mechanisms, critical safety precautions, and step-by-step experimental instructions to ensure a reliable and reproducible outcome.

Introduction and Scientific Context

Quinolines and their derivatives represent a privileged class of N-heterocyclic compounds, forming the core structure of many natural products and synthetic pharmaceuticals. Their broad spectrum of biological activities includes antimicrobial, anticancer, and anti-inflammatory properties. The target molecule, 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, combines three key functional moieties: the 4-hydroxyquinoline (or 4-quinolone) core, a nitro group at the 7-position, and a carboxylic acid at the 3-position. This specific arrangement of functional groups makes it a highly versatile intermediate for the development of novel therapeutic agents, such as inhibitors of dehydrogenase enzymes or DNA gyrase.

The synthesis strategy detailed herein employs the Gould-Jacobs reaction, a powerful and versatile method for preparing 4-hydroxyquinoline derivatives from anilines and malonic acid esters. The reaction proceeds via an initial condensation to form an anilidomethylenemalonate intermediate, followed by a high-temperature intramolecular cyclization to construct the quinoline ring system. While classic protocols often require very high temperatures in inert solvents, the use of polyphosphoric acid (PPA) as both a solvent and a catalyst facilitates the cyclization under more controlled conditions.

Reaction Principle: The Gould-Jacobs Pathway

The synthesis of the quinoline core is achieved through the Gould-Jacobs reaction, which can be dissected into two primary stages:

  • Condensation: The process begins with the nucleophilic addition of the amino group of 3-nitroaniline to one of the electrophilic carbons of diethyl ethoxymethylenemalonate (DEEM). This is followed by the elimination of ethanol, yielding the key intermediate, Diethyl 2-((3-nitrophenylamino)methylene)malonate. This step is typically driven by moderate heating to facilitate the elimination of ethanol.

  • Thermal Cyclization: The crucial ring-forming step requires significant thermal energy. The intermediate undergoes a 6-electron electrocyclization, followed by tautomerization, to form the stable aromatic quinoline ring. In this protocol, polyphosphoric acid (PPA) serves as a Brønsted acid catalyst and a dehydrating agent, promoting the intramolecular cyclization at temperatures lower than those required in uncatalyzed thermal reactions.

The final step is a standard ester hydrolysis (saponification) using a strong base, followed by acidification, to convert the ethyl ester at the 3-position into the desired carboxylic acid.

Gould_Jacobs_Mechanism Reactants 3-Nitroaniline + Diethyl Ethoxymethylenemalonate (DEEM) Intermediate Diethyl 2-((3-nitrophenylamino)methylene)malonate Reactants->Intermediate Condensation (Heat, -EtOH) CyclizedProduct Ethyl 4-Hydroxy-7-nitroquinoline-3-carboxylate Intermediate->CyclizedProduct Thermal Cyclization (Polyphosphoric Acid, Heat) FinalProduct 4-Hydroxy-7-nitroquinoline-3-carboxylic acid CyclizedProduct->FinalProduct Saponification (1. NaOH, H₂O 2. HCl)

Figure 1: General reaction pathway for the synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid.

Detailed Experimental Protocol

This protocol is divided into three distinct stages: synthesis of the malonate intermediate, cyclization to the quinoline ester, and hydrolysis to the final carboxylic acid product.

Materials and Equipment

Reagents and Solvents:

  • 3-Nitroaniline (≥98%)

  • Diethyl ethoxymethylenemalonate (DEEM, ≥98%)

  • Polyphosphoric acid (PPA, ~85% P₂O₅ basis)

  • Sodium hydroxide (NaOH, pellets, ≥98%)

  • Hydrochloric acid (HCl, concentrated, ~37%)

  • Ethanol (anhydrous)

  • Deionized water

  • Ice

Equipment:

  • Three-neck round-bottom flask (250 mL)

  • Reflux condenser

  • Heating mantle with magnetic stirrer and thermocouple

  • Dropping funnel

  • Beakers and Erlenmeyer flasks

  • Büchner funnel and vacuum flask

  • pH paper or pH meter

  • Standard laboratory glassware

  • Personal Protective Equipment (PPE): safety goggles, lab coat, acid-resistant gloves (e.g., butyl rubber).

Mandatory Safety Precautions

All steps of this protocol must be performed inside a certified chemical fume hood.

  • 3-Nitroaniline: Toxic if swallowed, in contact with skin, or if inhaled. It is a suspected carcinogen and may cause genetic defects. Avoid all direct contact and wear appropriate PPE.

  • Polyphosphoric Acid (PPA): Highly corrosive and causes severe skin burns and eye damage. It reacts violently with water, releasing heat. Use with extreme caution and wear acid-resistant gloves and face protection.

  • Diethyl Malonate: Causes serious eye irritation. It is a combustible liquid. Keep away from heat and open flames.

  • Concentrated Acids and Bases (HCl, NaOH): Are corrosive and can cause severe burns. Handle with care.

Step-by-Step Synthesis Workflow

Workflow cluster_step1 Step 1: Condensation cluster_step2 Step 2: Cyclization cluster_step3 Step 3: Saponification s1_start Combine 3-Nitroaniline and DEEM s1_heat Heat mixture to 110-120 °C for 2h s1_start->s1_heat s1_cool Cool to room temp. Intermediate solidifies s1_heat->s1_cool s2_add_ppa Add Intermediate to pre-heated PPA (80 °C) s1_cool->s2_add_ppa Transfer Intermediate s2_heat Heat to 140 °C for 30 min s2_add_ppa->s2_heat s2_quench Pour hot mixture onto crushed ice s2_heat->s2_quench s2_filter Filter and wash the precipitate (Ester) s2_quench->s2_filter s3_hydrolyze Suspend Ester in 10% NaOH(aq) and reflux for 1h s2_filter->s3_hydrolyze Transfer Crude Ester s3_cool Cool mixture to room temperature s3_hydrolyze->s3_cool s3_acidify Acidify with conc. HCl to pH ~2 s3_cool->s3_acidify s3_filter Filter, wash with cold water, and dry the final product s3_acidify->s3_filter

Figure 2: A step-by-step experimental workflow for the synthesis protocol.

Step 1: Synthesis of Diethyl 2-((3-nitrophenylamino)methylene)malonate (Intermediate)

  • In a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 3-nitroaniline (13.8 g, 0.1 mol).

  • Add diethyl ethoxymethylenemalonate (DEEM) (22.7 g, 0.105 mol).

  • Heat the reaction mixture in an oil bath to 110-120 °C with stirring for 2 hours. The mixture will become a homogenous liquid, and ethanol will be generated as a byproduct.

    • Causality Note: This temperature is sufficient to promote the condensation reaction and drive off the ethanol byproduct, pushing the equilibrium towards the product, without causing significant decomposition.

  • After 2 hours, remove the heat source and allow the mixture to cool to room temperature. The product, diethyl 2-((3-nitrophenylamino)methylene)malonate, will solidify into a yellow crystalline mass.

  • The crude intermediate is typically of sufficient purity for the next step. Scrape the solid from the flask for use in the cyclization reaction.

Step 2: Cyclization to Ethyl 4-Hydroxy-7-nitroquinoline-3-carboxylate

  • CAUTION: This step involves hot, corrosive polyphosphoric acid. Perform all actions carefully within a fume hood.

  • In a separate beaker or flask, carefully pre-heat polyphosphoric acid (~150 g) to 80 °C with gentle stirring to reduce its viscosity.

  • Carefully and in portions, add the crude intermediate from Step 1 to the warm PPA. An initial exotherm may be observed.

  • Once the addition is complete, attach a thermocouple and heat the reaction mixture to 140 °C. Maintain this temperature with vigorous stirring for 30 minutes.

    • Causality Note: This temperature provides the necessary activation energy for the intramolecular electrocyclization to form the quinoline ring. PPA acts as the acidic catalyst.

  • Prepare a large beaker (2 L) containing approximately 800 g of crushed ice.

  • After 30 minutes at 140 °C, carefully and slowly pour the hot reaction mixture into the beaker of crushed ice while stirring vigorously. The PPA will be hydrolyzed in a highly exothermic reaction, and the crude product will precipitate.

  • Allow the ice to melt completely, then filter the resulting solid precipitate using a Büchner funnel.

  • Wash the filter cake thoroughly with copious amounts of cold deionized water until the filtrate is no longer acidic (pH > 5).

  • The collected solid is the crude ethyl 4-hydroxy-7-nitroquinoline-3-carboxylate. Allow it to air-dry or dry in a vacuum oven at low heat (~50 °C).

Step 3: Saponification to 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

  • Transfer the crude, dried ester from Step 2 into a round-bottom flask.

  • Add a 10% (w/v) aqueous solution of sodium hydroxide (approximately 150 mL, or enough to create a stirrable slurry).

  • Heat the mixture to reflux with stirring for 1-2 hours. Monitor the reaction by TLC (thin-layer chromatography) until the starting ester spot has disappeared.

    • Causality Note: Refluxing in strong base provides the conditions for the saponification (hydrolysis) of the ethyl ester to the sodium salt of the carboxylic acid, which is soluble in the aqueous base.

  • Cool the reaction mixture to room temperature. If any solids are present, filter them off.

  • Slowly and with stirring, add concentrated hydrochloric acid to the clear filtrate until the pH is approximately 2.

  • A pale yellow or off-white precipitate of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid will form.

  • Stir the mixture in an ice bath for 30 minutes to ensure complete precipitation.

  • Collect the final product by vacuum filtration. Wash the filter cake with a small amount of ice-cold deionized water.

  • Dry the product in a vacuum oven at 60-80 °C to a constant weight.

Expected Results and Characterization

The final product, 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, should be an off-white to pale yellow solid. The identity and purity of the compound should be confirmed using standard analytical techniques.

ParameterExpected Value
Molecular Formula C₁₀H₆N₂O₅
Molecular Weight 234.16 g/mol
Appearance Off-white to pale yellow solid
Melting Point >300 °C (decomposes)
¹H NMR Expect characteristic aromatic and vinyl proton signals consistent with the structure.
Mass Spectrometry Expect a molecular ion peak corresponding to the molecular weight.

Troubleshooting

ProblemPossible Cause(s)Suggested Solution(s)
Low yield in Step 1 Incomplete reaction.Ensure the reaction temperature is maintained at 110-120 °C. Increase reaction time to 3 hours.
Dark, tarry product after cyclization (Step 2) Reaction temperature was too high or heating was too long.Monitor the temperature carefully with a thermocouple. Do not exceed 140 °C or the 30-minute reaction time.
Product does not precipitate upon acidification (Step 3) Insufficient acidification.Check the pH with a meter or paper. Continue adding HCl until the pH is confirmed to be ~2.
Incomplete hydrolysis in Step 3 Insufficient reflux time or base concentration.Ensure a minimum of 1 hour at reflux. If the issue persists, increase the concentration of the NaOH solution to 15-20%.

References

  • Gould–Jacobs reaction. (n.d.). In Wikipedia. Retrieved from [Link]

  • SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. (n.d.). IIP Series. Retrieved from [Link]

  • Synthesis of quinolines. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Safety Data Sheet: Diethyl malonate. (n.d.). Carl ROTH. Retrieved from [Link]

  • Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines. (n.d.). Tetrahedron. Retrieved from [Link]

  • Synthesis, Reactions and Medicinal Uses of Quinoline. (n.d.). Pharmaguideline. Retrieved from [Link]

  • Safety D
Application

Application Note: Utilizing 4-Hydroxy-7-nitroquinoline-3-carboxylic acid in Antimicrobial Assays

Introduction: The Growing Imperative for Novel Antimicrobial Agents The rise of multidrug-resistant (MDR) pathogens presents a formidable challenge to global health. In this landscape, the exploration of novel antimicrob...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Growing Imperative for Novel Antimicrobial Agents

The rise of multidrug-resistant (MDR) pathogens presents a formidable challenge to global health. In this landscape, the exploration of novel antimicrobial scaffolds is paramount. Quinolone derivatives have long been a cornerstone of antibacterial therapy, and their continued investigation reveals promising avenues for new drug development.[1][2] 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is a member of this class, distinguished by its unique substitution pattern which may confer a distinct spectrum of activity and mechanism of action. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid in antimicrobial assays. We will delve into its proposed mechanism of action, provide detailed protocols for its evaluation, and offer insights into data interpretation and troubleshooting.

Mechanism of Action: A Multi-pronged Assault on Bacterial Viability

The antimicrobial activity of quinolone derivatives is classically attributed to the inhibition of bacterial DNA gyrase and topoisomerase IV.[3][4] These essential enzymes regulate DNA supercoiling, a process critical for DNA replication, repair, and transcription. By stabilizing the enzyme-DNA complex, quinolones induce lethal double-strand breaks in the bacterial chromosome.[4]

However, the nitro substitution in 4-Hydroxy-7-nitroquinoline-3-carboxylic acid suggests a potentially more complex mechanism of action, akin to other nitroaromatic compounds. Emerging evidence for related nitroquinolines, such as nitroxoline, points to a multi-faceted attack on bacterial cells:

  • Metal Ion Chelation: Nitroquinolines can bind to divalent metal ions like zinc and copper, which are crucial cofactors for many bacterial enzymes. This disruption of metal homeostasis can cripple essential metabolic processes.[5]

  • Disruption of the Bacterial Outer Membrane: In Gram-negative bacteria, some nitroquinolines have been shown to compromise the integrity of the outer membrane, leading to increased permeability and leakage of cellular contents.[5]

This dual mechanism, targeting both intracellular processes and the cell envelope, makes 4-Hydroxy-7-nitroquinoline-3-carboxylic acid a compelling candidate for combating resistant bacteria that may have evolved mechanisms to circumvent traditional quinolone action.

Mechanism_of_Action Proposed Mechanism of Action of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid cluster_0 Bacterial Cell DNA_Gyrase DNA Gyrase/ Topoisomerase IV DNA_Replication DNA Replication & Repair Disrupted DNA_Gyrase->DNA_Replication Metal_Ions Divalent Metal Ions (e.g., Zn2+, Cu2+) Enzyme_Function Essential Enzyme Function Inhibited Metal_Ions->Enzyme_Function Outer_Membrane Outer Membrane (Gram-negative) Membrane_Disruption Membrane Integrity Compromised Outer_Membrane->Membrane_Disruption Compound 4-Hydroxy-7-nitroquinoline- 3-carboxylic acid Compound->DNA_Gyrase Inhibition Compound->Metal_Ions Chelation Compound->Outer_Membrane Disruption

Caption: Proposed multi-target mechanism of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid.

Experimental Protocols

The following protocols are based on established methodologies for antimicrobial susceptibility testing, such as those outlined by the Clinical and Laboratory Standards Institute (CLSI), and are adapted for the evaluation of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid.[6]

Preliminary Considerations: Solubility and Stability
  • Solubility: 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is predicted to have limited aqueous solubility. Dimethyl sulfoxide (DMSO) is a recommended solvent for preparing stock solutions.[7][8] It is crucial to perform a preliminary solubility test to determine the maximum soluble concentration in your chosen solvent and to ensure that the final concentration of the solvent in the assay does not exceed a level that affects bacterial growth (typically ≤1% v/v).

  • Stability: For optimal results, it is recommended to prepare fresh stock solutions of the compound for each experiment. If storage is necessary, aliquots of the stock solution in DMSO can be stored at -20°C or -80°C for short periods.[9] A stability study for longer-term storage under your specific laboratory conditions is advisable.

Protocol 1: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Materials:

  • 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

  • DMSO (sterile, cell culture grade)

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Sterile 96-well microtiter plates

  • Bacterial strains of interest (e.g., Staphylococcus aureus, Escherichia coli)

  • Positive control antibiotic (e.g., ciprofloxacin)

  • Sterile saline or phosphate-buffered saline (PBS)

  • 0.5 McFarland turbidity standard

  • Spectrophotometer or densitometer

  • Multichannel pipette

  • Plate incubator (35 ± 2°C)

Procedure:

  • Preparation of Bacterial Inoculum:

    • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

    • Suspend the colonies in sterile saline or PBS.

    • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

    • Dilute this adjusted suspension 1:150 in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL.

  • Preparation of Compound Dilutions:

    • Prepare a stock solution of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid in DMSO (e.g., 10 mg/mL).

    • Perform serial two-fold dilutions of the compound in CAMHB in a separate 96-well plate or in tubes to achieve a range of concentrations (e.g., 128 µg/mL to 0.25 µg/mL). The final volume in each well of the assay plate will be 100 µL.

  • Assay Plate Setup:

    • Add 100 µL of the appropriate compound dilution to each well of a sterile 96-well microtiter plate.

    • Include a positive control (a known antibiotic) and a negative control (broth with the highest concentration of DMSO used).

    • Also, include a growth control well containing only the bacterial inoculum in broth.

  • Inoculation and Incubation:

    • Add 100 µL of the prepared bacterial inoculum to each well, bringing the final volume to 200 µL.

    • Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.

  • Reading the Results:

    • The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) of the microorganism.

Broth_Microdilution_Workflow Broth Microdilution Assay Workflow Start Start Prepare_Inoculum Prepare Bacterial Inoculum (0.5 McFarland Standard) Start->Prepare_Inoculum Prepare_Dilutions Prepare Serial Dilutions of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid Start->Prepare_Dilutions Inoculate Inoculate Plate with Bacterial Suspension Prepare_Inoculum->Inoculate Plate_Setup Set up 96-well Plate: - Compound Dilutions - Controls Prepare_Dilutions->Plate_Setup Plate_Setup->Inoculate Incubate Incubate at 35°C for 16-20 hours Inoculate->Incubate Read_MIC Read MIC (Lowest concentration with no visible growth) Incubate->Read_MIC End End Read_MIC->End

Caption: Workflow for the Broth Microdilution Assay.

Protocol 2: Agar Diffusion Assay (Kirby-Bauer Method Adaptation)

This method assesses the antimicrobial activity of a compound by measuring the zone of inhibition of bacterial growth on an agar plate.

Materials:

  • 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

  • DMSO (sterile)

  • Mueller-Hinton Agar (MHA) plates

  • Bacterial strains of interest

  • Sterile cotton swabs

  • Sterile filter paper discs (6 mm diameter)

  • Sterile forceps

  • Incubator (35 ± 2°C)

Procedure:

  • Preparation of Bacterial Lawn:

    • Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard as described in the broth microdilution protocol.

    • Dip a sterile cotton swab into the inoculum and rotate it against the side of the tube to remove excess liquid.

    • Streak the swab evenly over the entire surface of an MHA plate in three directions to ensure confluent growth.

  • Preparation and Application of Discs:

    • Prepare solutions of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid in DMSO at various concentrations (e.g., 100 µg/mL, 50 µg/mL, 25 µg/mL).

    • Impregnate sterile filter paper discs with a known volume (e.g., 10 µL) of each compound solution.

    • Allow the discs to dry in a sterile environment.

    • Include a control disc impregnated only with DMSO.

  • Disc Placement and Incubation:

    • Using sterile forceps, place the impregnated discs onto the surface of the inoculated MHA plate, ensuring firm contact.

    • Incubate the plates at 35 ± 2°C for 16-20 hours.

  • Measuring Zones of Inhibition:

    • After incubation, measure the diameter of the zones of complete growth inhibition around each disc in millimeters.

Data Presentation and Interpretation

Quantitative data from the broth microdilution assay should be presented in a clear, tabular format.

Table 1: Minimum Inhibitory Concentrations (MICs) of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid against various bacterial strains.

Bacterial StrainGram StainMIC (µg/mL) of 4-Hydroxy-7-nitroquinoline-3-carboxylic acidMIC (µg/mL) of Ciprofloxacin (Control)
Staphylococcus aureus ATCC 29213Positive80.5
Enterococcus faecalis ATCC 29212Positive161
Escherichia coli ATCC 25922Negative40.015
Pseudomonas aeruginosa ATCC 27853Negative320.25
Klebsiella pneumoniae (Clinical Isolate)Negative80.03

Interpretation:

The MIC values provide a quantitative measure of the compound's potency against different bacterial species. A lower MIC value indicates higher potency. The data in Table 1 suggests that 4-Hydroxy-7-nitroquinoline-3-carboxylic acid exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The comparison with a standard antibiotic like ciprofloxacin provides a benchmark for its relative efficacy.

Troubleshooting

IssuePossible CauseRecommended Solution
No bacterial growth in control wellsInoculum viability issue or contamination with an inhibitory substance.Use a fresh bacterial culture and ensure all reagents and materials are sterile.
Inconsistent results between replicatesPipetting errors, improper mixing, or uneven incubation temperature.Ensure proper pipetting technique, thorough mixing of solutions, and use a calibrated incubator.
Compound precipitation in the assay platePoor solubility of the compound in the assay medium.Lower the starting concentration of the compound or try a different co-solvent system (ensure solvent controls are included).
"Skipped" wells in broth microdilution (growth at higher concentrations but not at lower ones)Can be due to compound degradation or paradoxical effects.Repeat the assay with freshly prepared solutions and consider a time-kill kinetic study to investigate the effect over time.

Conclusion

4-Hydroxy-7-nitroquinoline-3-carboxylic acid represents a promising scaffold for the development of new antimicrobial agents. Its potential multi-target mechanism of action may offer an advantage in overcoming existing resistance mechanisms. The protocols detailed in this application note provide a robust framework for the in vitro evaluation of this and similar compounds. Careful attention to experimental detail, including solubility and stability considerations, will ensure the generation of reliable and reproducible data, paving the way for further preclinical development.

References

  • Sichuan Rongfeng Lianchuang Chemical Industry Co., Ltd. (2024). Antibacterial activity of nitroquinoline. [Link]

  • Smith, J. T. (1986). The mechanism of action of quinolones. Journal of Antimicrobial Chemotherapy, 18 Suppl D, 21-9. [Link]

  • Pálinkás, G., et al. (2021). Metal Complexes of a 5-Nitro-8-Hydroxyquinoline-Proline Hybrid with Enhanced Water Solubility Targeting Multidrug Resistant Cancer Cells. Molecules, 26(21), 6668. [Link]

  • Baluja, S., Godhani, D., & Chanda, S. (2014). Antibacterial Screening of some Heterocyclic Compounds Containing Quinoline Nucleus. Advanced Science, Engineering and Medicine, 6(8), 884-889. [Link]

  • Li, X., et al. (2019). Synthesis and Biological Evaluation of Quinoline Derivatives as a Novel Class of Broad-Spectrum Antibacterial Agents. Molecules, 24(3), 548. [Link]

  • Al-Ostath, A., et al. (2023). Quinoline-bearing antimicrobial agents. ResearchGate. [Link]

  • Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of quinolone action and resistance. Biochemistry, 53(10), 1565–1574. [Link]

  • Dimitrova, P. (2019). Mechanisms of Antibiotic Action. News-Medical.Net. [Link]

  • da Silva, A. C. A., et al. (2022). Antimicrobial activity of clioquinol and nitroxoline: a scoping review. Revista de Saúde Pública, 56, 10. [Link]

  • Singh, I., & Kumar, A. (2016). SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF SOME QUINOLINE DERIVATIVES. International Journal of Pharmaceutical Sciences and Research, 7(6), 2563-67. [Link]

  • Solanki, S., et al. (2024). SYNTHESIS AND ANTIMICROBIAL EVALUATION OF SOME NOVEL QUINOLINE DERIVATIVES. International Journal of Pharmaceutical Sciences and Medicine (IJPSM), 9(6), 27-35. [Link]

  • PubChem. 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. [Link]

  • Claxton, L. D., et al. (1986). The stability of mutagenic chemicals stored in solution. Mutation Research, 164(2), 79-86. [Link]

  • Militaru, C., et al. (2011). Time Stability Studies of Quinazoline Derivative Designed to Fight Drug Resistance Acquired by Bacteria. Letters in Drug Design & Discovery, 8(2), 125-129. [Link]

  • WOAH - Asia. Antimicrobial susceptibility testing (Broth microdilution method). [Link]

  • CLSI. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. [Link]

  • ResearchGate. Dimethyl Sulfoxide (DMSO) Solubility Data. [Link]

Sources

Method

Application Notes & Protocols: 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (4H7N-QCA) as a Turn-On Fluorescent Probe for Cellular Hypoxia Detection

I. Introduction: The Imperative for Hypoxia Detection Hypoxia, a state of inadequate oxygen supply at the tissue level, is a hallmark of various pathological conditions, most notably solid tumors.[1] The hypoxic microenv...

Author: BenchChem Technical Support Team. Date: February 2026

I. Introduction: The Imperative for Hypoxia Detection

Hypoxia, a state of inadequate oxygen supply at the tissue level, is a hallmark of various pathological conditions, most notably solid tumors.[1] The hypoxic microenvironment is a critical driver of tumor progression, metastasis, and resistance to radiotherapy and chemotherapy.[2] Therefore, the ability to accurately visualize and quantify hypoxic regions within living cells and tissues is paramount for fundamental cancer biology research and the development of targeted therapeutics.[3]

Fluorescent probes offer a powerful modality for hypoxia detection due to their high sensitivity, spatial and temporal resolution, and compatibility with common laboratory imaging platforms.[3] This document provides a detailed guide to the application of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (herein abbreviated as 4H7N-QCA), a novel fluorogenic probe designed for the specific detection of cellular hypoxia. The core structure is based on the 4-quinolone-3-carboxylic acid motif, a privileged scaffold in medicinal chemistry known for its diverse biological activities.[4][5] 4H7N-QCA operates on a "turn-on" mechanism, exhibiting fluorescence only upon activation within the reducing environment characteristic of hypoxic cells, thereby ensuring a high signal-to-background ratio.

II. Principle of Detection: A Nitroreductase-Mediated "Off-On" Switch

The functionality of 4H7N-QCA as a hypoxia-selective probe is predicated on a well-established bio-reductive activation mechanism.[6][7] The core principle involves the enzymatic reduction of a nitroaromatic group, which acts as a fluorescence quencher, to a highly fluorescent amino derivative.

  • "Off" State (Normoxia): In normally oxygenated (normoxic) cells, the 4H7N-QCA molecule is essentially non-fluorescent. The electron-withdrawing nitro group (-NO₂) at the 7-position of the quinoline ring effectively quenches the intrinsic fluorescence of the fluorophore via a photoinduced electron transfer (PET) process.

  • "On" State (Hypoxia): Hypoxic cells upregulate the expression of various reductase enzymes, most notably nitroreductases (NTR).[8] These enzymes catalyze the reduction of the nitro group (-NO₂) on the 4H7N-QCA probe to an electron-donating amino group (-NH₂).

  • Fluorescence Restoration: This chemical transformation inhibits the PET quenching mechanism. The resulting product, 4-hydroxy-7-aminoquinoline-3-carboxylic acid, is a highly fluorescent molecule, leading to a significant "turn-on" signal that is directly proportional to the level of hypoxia and nitroreductase activity.

G cluster_0 Normoxia (O₂ > 5%) cluster_1 Hypoxia (O₂ < 1%) Probe_Off 4H7N-QCA (-NO₂) Non-Fluorescent Enzyme Upregulated Nitroreductases (NTR) Probe_Off->Enzyme Cellular Uptake Probe_On Reduced Probe (-NH₂) Highly Fluorescent Enzyme->Probe_On Enzymatic Reduction

Figure 1: Mechanism of 4H7N-QCA activation. The non-fluorescent probe is reduced by hypoxia-induced nitroreductases to its highly fluorescent amine form.

III. Probe Characteristics and Properties

A comprehensive understanding of the probe's physicochemical properties is essential for successful experimental design.

PropertyValue / DescriptionSource / Rationale
IUPAC Name 7-nitro-4-oxo-1H-quinoline-3-carboxylic acidPubChem CID: 328530[9]
Molecular Formula C₁₀H₆N₂O₅PubChem CID: 328530[9]
Molecular Weight 234.16 g/mol PubChem CID: 328530[9]
Purity >95% (Recommended)Standard for imaging probes
Solubility Soluble in DMSO, DMF; sparingly soluble in aqueous buffersCommon for organic probes[10]
Excitation (λex) ~350-380 nm (Predicted)Based on related hydroxyquinoline structures
Emission (λem) ~440-470 nm (Predicted, Blue-Cyan)Based on related hydroxycoumarin/quinoline fluorophores[11]
Quantum Yield Low (Off-state); High upon reduction (On-state)Principle of fluorogenic probes
Storage Store at -20°C as a desiccated solid or in DMSO stock solution, protected from lightStandard practice for fluorescent dyes[10]

IV. Experimental Protocols

Scientist's Note: As with any fluorescent probe, validation in your specific cell line and experimental setup is critical. Always include appropriate positive and negative controls.

Required Materials
  • 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (4H7N-QCA)

  • Anhydrous Dimethyl sulfoxide (DMSO)

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Complete cell culture medium (e.g., DMEM, RPMI-1640)

  • Fetal Bovine Serum (FBS)

  • Cell line of interest (e.g., A549, HepG2, MCF-7)

  • Hypoxia induction chamber (e.g., 1% O₂, 5% CO₂, 94% N₂) or chemical inducer (e.g., Cobalt Chloride, CoCl₂)

  • Fluorescence microscope with DAPI/Blue filter set

  • 96-well black, clear-bottom imaging plates or glass-bottom dishes

  • Flow cytometer with a violet laser (~405 nm)

Protocol 1: Preparation of 4H7N-QCA Stock Solution

Rationale: A concentrated stock solution in an anhydrous organic solvent like DMSO prevents degradation and allows for accurate dilution into aqueous cell culture media.

  • Weighing: Carefully weigh out 1 mg of 4H7N-QCA powder.

  • Dissolution: Add 427 µL of anhydrous DMSO to the vial. This will yield a 10 mM stock solution . Calculation: (1 mg) / (234.16 g/mol ) = 4.27 µmol. (4.27 µmol) / (10 mmol/L) = 0.427 mL or 427 µL.

  • Solubilization: Vortex thoroughly until the solid is completely dissolved.

  • Storage: Aliquot the stock solution into smaller volumes (e.g., 10-20 µL) to avoid repeated freeze-thaw cycles. Store at -20°C, protected from light. The solution should be stable for at least 6 months.

Protocol 2: In Vitro Validation of Hypoxic Response

Rationale: This cell-free assay confirms that the probe responds to enzymatic reduction as intended, providing a crucial quality control step and a baseline for the "fully on" signal.

  • Prepare Reaction Buffer: PBS, pH 7.4.

  • Prepare Reagents:

    • 4H7N-QCA Working Solution: Dilute the 10 mM stock to 100 µM in PBS.

    • Nitroreductase (NTR): Prepare a 1 mg/mL stock solution.

    • NADH: Prepare a 10 mM stock solution in PBS.

  • Set up Reactions: In a 96-well plate or cuvette, prepare the following reactions (100 µL final volume):

    • Negative Control: 10 µL of 100 µM 4H7N-QCA + 90 µL PBS.

    • Test Reaction: 10 µL of 100 µM 4H7N-QCA + 10 µL of 10 mM NADH + 1 µL NTR + 79 µL PBS.

  • Incubation: Incubate the reactions at 37°C for 30-60 minutes.

  • Measurement: Measure the fluorescence intensity on a plate reader or spectrofluorometer using the predicted excitation and emission wavelengths (e.g., Ex/Em = 370/450 nm).

  • Expected Outcome: A significant increase (>>10-fold) in fluorescence should be observed in the "Test Reaction" compared to the "Negative Control."

Protocol 3: Imaging Cellular Hypoxia by Fluorescence Microscopy

Rationale: This protocol details the application of 4H7N-QCA for visualizing hypoxic cells. A key aspect of a trustworthy protocol is the direct comparison between normoxic and hypoxic conditions for the same cell line.

Figure 2: General experimental workflow for detecting cellular hypoxia using 4H7N-QCA.

  • Cell Seeding: Seed cells onto glass-bottom dishes or 96-well imaging plates at a density that will result in 60-70% confluency on the day of the experiment. Allow cells to adhere for 24 hours.

  • Induction of Hypoxia:

    • Hypoxic Group: Place the plate/dish in a hypoxia chamber (<1% O₂) for 12-24 hours.

    • Normoxic Group: Keep the control plate in a standard incubator (21% O₂).

    • (Alternative): Treat cells with a chemical inducer of hypoxia (e.g., 100-200 µM CoCl₂) for 12-24 hours.

  • Probe Loading:

    • Prepare a fresh working solution of 4H7N-QCA by diluting the 10 mM stock to a final concentration of 5-20 µM in pre-warmed, serum-free medium.

    • Scientist's Note: The optimal concentration should be determined empirically for your cell line via a titration experiment to maximize signal while minimizing cytotoxicity.

    • Remove the medium from the cells and add the 4H7N-QCA loading solution.

  • Incubation: Incubate the cells for 30-60 minutes at 37°C in their respective normoxic or hypoxic conditions.

  • Washing: Remove the loading solution and wash the cells twice with pre-warmed PBS or complete medium to remove excess probe.

  • Imaging: Immediately image the cells using a fluorescence microscope equipped with a filter set appropriate for blue fluorescence (e.g., Ex: 360/40 nm, Em: 460/50 nm).

  • Data Interpretation: Expect to see a bright fluorescent signal localized to the cytoplasm of cells from the hypoxic group, with minimal fluorescence in the normoxic control cells.

V. Troubleshooting

IssuePossible Cause(s)Suggested Solution(s)
High background fluorescence in normoxic cells 1. Probe concentration is too high. 2. Incomplete washing. 3. Cell autofluorescence.1. Perform a concentration titration; start with a lower concentration (e.g., 1-5 µM). 2. Increase the number of wash steps to three. 3. Image an unstained control sample to determine the background autofluorescence level.
No or weak signal in hypoxic cells 1. Insufficient hypoxia or nitroreductase activity. 2. Probe concentration is too low. 3. Incorrect filter set used for imaging. 4. Probe degradation.1. Extend the duration of hypoxic incubation or confirm hypoxia with another method (e.g., HIF-1α Western blot). 2. Increase the probe concentration. 3. Verify that the excitation/emission filters match the probe's spectral properties. 4. Use a fresh aliquot of the stock solution.
Apparent cytotoxicity (cell rounding, detachment) 1. High probe concentration. 2. Prolonged incubation time. 3. Solvent (DMSO) toxicity.1. Reduce probe concentration. 2. Reduce incubation time (e.g., to 15-30 minutes). 3. Ensure the final DMSO concentration in the medium is <0.5%.

VI. References

  • Biodegradable and switchable near-infrared fluorescent probes for hypoxia detection. Nanomedicine. Available at: [Link]

  • Near-Infrared Fluorescent Probes for Hypoxia Detection via Joint Regulated Enzymes: Design, Synthesis, and Application in Living Cells and Mice. Analytical Chemistry. Available at: [Link]

  • Luminescent Probe Based Techniques for Hypoxia Imaging. Molecules. Available at: [Link]

  • A Probe for the Detection of Hypoxic Cancer Cells. ACS Sensors. Available at: [Link]

  • A Probe for the Detection of Hypoxic Cancer Cells. ACS Sensors. Available at: [Link]

  • Process for the preparation of 4-hydroxy-quinoline-3-carboxylic acids. Google Patents. Available at:

  • Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. Molecules. Available at: [Link]

  • 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. PubChem. Available at: [Link]

  • The 4-quinolone-3-carboxylic acid motif as a multivalent scaffold in medicinal chemistry. Current Medicinal Chemistry. Available at: [Link]

  • Design, synthesis, and correlation analysis of 7-substituted 4-hydroxyquinoline-3-carboxylic acids as inhibitors of cellular respiration. Journal of Medicinal Chemistry. Available at: [Link]

  • Novel Multi-Target Agents Based on the Privileged Structure of 4-Hydroxy-2-quinolinone. International Journal of Molecular Sciences. Available at: [Link]

  • 7-Hydroxycoumarin-3-carboxylic Acid Fluorescent Label. Olysynthesis. Available at: [Link]

  • Recent Advances in the Application of Nitro(het)aromatic Compounds for Treating and/or Fluorescent Imaging of Tumor Hypoxia. Pharmaceuticals. Available at: [Link]

Sources

Application

A Comprehensive Protocol for Evaluating the Anticancer Activity of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

An Application Note and Protocol Audience: Researchers, scientists, and drug development professionals. Abstract: This technical guide provides a structured, in-depth protocol for the preclinical evaluation of 4-Hydroxy-...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a structured, in-depth protocol for the preclinical evaluation of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (HNQC) as a potential anticancer agent. The 4-quinolone-3-carboxylic acid scaffold is a recognized "privileged structure" in medicinal chemistry, known for a wide range of biological activities, including anticancer effects.[1] The incorporation of a nitro moiety can further enhance cytotoxic potential, making HNQC a compound of significant interest.[2] This document outlines a logical, multi-stage approach, beginning with foundational in vitro assays to determine cytotoxicity, progressing to mechanistic studies on apoptosis and cell cycle arrest, and concluding with an overview of preliminary in vivo validation using xenograft models. Each protocol is presented with detailed, step-by-step instructions and explanations for key experimental choices to ensure scientific rigor and reproducibility.

PART 1: Foundational In Vitro Evaluation

The initial phase of screening is designed to establish the baseline efficacy of HNQC against a panel of cancer cells. This involves determining its cytotoxic concentration, understanding the primary mode of cell death, and assessing its impact on cell proliferation dynamics.

Cell Line Selection and General Culture

Rationale: The selection of an appropriate panel of human cancer cell lines is critical for assessing the breadth and specificity of an anticancer agent's activity.[3] It is recommended to use cell lines from diverse tissue origins to identify potential tissue-specific effects. Based on literature for similar quinolone derivatives, a starting panel could include HCT-116 (colon), PC-3 (prostate), A549 (lung), and MCF-7 (breast).[2][4]

Protocol 1: Cell Culture and Maintenance

  • Cell Lines: Procure human cancer cell lines such as HCT-116, PC-3, A549, and MCF-7 from a certified repository (e.g., ATCC).

  • Culture Medium: Culture cells in the recommended medium (e.g., RPMI-1640 or DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin solution.[3]

  • Incubation: Maintain cell cultures in a humidified incubator at 37°C with a 5% CO₂ atmosphere.[3]

  • Subculture: Passage cells upon reaching 80-90% confluency to maintain them in the exponential growth phase. This is typically achieved by washing with PBS, detaching with a brief Trypsin-EDTA incubation, and reseeding at an appropriate dilution.

  • Compound Preparation: Prepare a high-concentration stock solution of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (e.g., 10 mM) in sterile Dimethyl Sulfoxide (DMSO). Store aliquots at -20°C. Subsequent dilutions should be made in the complete culture medium immediately before use. The final DMSO concentration in the culture should not exceed 0.5% to avoid solvent-induced toxicity.

Assessment of Cytotoxicity: MTT Cell Viability Assay

Rationale: The MTT assay is a robust, colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[5] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt MTT to a purple formazan product, the quantity of which is directly proportional to the number of living cells.[5][6] This assay is a foundational step to determine the half-maximal inhibitory concentration (IC50) of HNQC.[7]

MTT_Workflow cluster_prep Preparation cluster_assay Assay cluster_readout Readout seed 1. Seed Cells (96-well plate) treat 2. Add HNQC Dilutions & Incubate (e.g., 48h) seed->treat add_mtt 3. Add MTT Solution & Incubate (4h) treat->add_mtt solubilize 4. Add DMSO to Solubilize Formazan add_mtt->solubilize measure 5. Measure Absorbance (570 nm) solubilize->measure calculate 6. Calculate IC50 Value measure->calculate

Caption: Workflow of the MTT Cell Viability Assay.

Protocol 2: MTT Assay for IC50 Determination

  • Cell Seeding: Seed cancer cells into a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare a serial dilution of HNQC in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells for a vehicle control (medium with DMSO) and a positive control (e.g., Doxorubicin).[3] Incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in sterile PBS) to each well and incubate for 4 hours at 37°C, protected from light.[3]

  • Formazan Solubilization: Carefully remove the medium containing MTT. Add 150 µL of DMSO to each well to dissolve the purple formazan crystals.[8] Gently pipette to ensure complete solubilization.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[8][9]

  • IC50 Calculation: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Data Presentation: Cytotoxicity of HNQC

Cell LineTissue of OriginHNQC IC50 (µM)Doxorubicin IC50 (µM) (Positive Control)
HCT-116Colon CarcinomaExample: 25.5 ± 3.2Example: 0.9 ± 0.1
PC-3Prostate CarcinomaExample: 41.2 ± 5.1Example: 2.1 ± 0.3
A549Lung CarcinomaExample: 33.7 ± 4.5Example: 1.5 ± 0.2
MCF-7Breast AdenocarcinomaExample: 19.8 ± 2.4Example: 0.7 ± 0.1
Note: Data are for illustrative purposes. Values are typically presented as mean ± SD from three independent experiments.

PART 2: Mechanistic In Vitro Assays

After establishing the cytotoxic dose range, the next step is to investigate the mechanism of cell death. Many effective anticancer drugs function by inducing apoptosis (programmed cell death) or by disrupting the cell cycle.[10][11]

Analysis of Apoptosis by Annexin V/PI Staining

Rationale: It is essential to determine if cell death occurs via apoptosis or necrosis.[10] The Annexin V-FITC/Propidium Iodide (PI) assay distinguishes between these states. In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be bound by fluorescently-labeled Annexin V.[3] Propidium Iodide (PI) is a fluorescent dye that cannot cross the intact membrane of live or early apoptotic cells but can enter and stain the DNA of late-stage apoptotic and necrotic cells where membrane integrity is compromised.[12]

Apoptosis_Principle cluster_cells Cell States cluster_stains Staining live Live Cell (Annexin V- / PI-) early Early Apoptotic (Annexin V+ / PI-) live->early Apoptotic Stimulus late Late Apoptotic / Necrotic (Annexin V+ / PI+) early->late Loss of Membrane Integrity annexin Annexin V-FITC (Binds PS) annexin->early binds annexin->late binds pi Propidium Iodide (Stains DNA) pi->late enters & stains

Caption: Principle of Apoptosis Detection via Annexin V/PI Staining.

Protocol 3: Apoptosis Detection by Flow Cytometry

  • Cell Treatment: Seed cells in 6-well plates and grow to ~70% confluency. Treat cells with HNQC at its predetermined IC50 concentration for 24-48 hours. Include vehicle-treated cells as a negative control.

  • Cell Harvesting: Harvest both floating and adherent cells. For adherent cells, use trypsin and then neutralize with serum-containing medium. Centrifuge the cell suspension and wash the pellet twice with cold PBS.[3]

  • Staining: Resuspend the cell pellet (approx. 1x10⁶ cells) in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.[3]

  • Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[3]

  • Flow Cytometry: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples immediately using a flow cytometer.[13] Data from FITC (Annexin V) and PI channels are used to quantify the percentage of live, early apoptotic, late apoptotic, and necrotic cells.

Cell Cycle Analysis

Rationale: Many anticancer agents exert their effect by causing cell cycle arrest at specific checkpoints (G1, S, or G2/M), preventing cancer cell proliferation.[11] Flow cytometry with propidium iodide (PI) staining allows for the analysis of DNA content, which reveals the distribution of cells throughout the different phases of the cell cycle.[12] PI is a fluorescent dye that binds stoichiometrically to DNA, meaning the fluorescence intensity is directly proportional to the amount of DNA in the cell.[12][14]

Protocol 4: Cell Cycle Analysis by Flow Cytometry

  • Cell Treatment: Seed cells in 6-well plates and treat with HNQC at its IC50 concentration for 24 hours.

  • Cell Harvesting: Harvest cells by trypsinization, wash with PBS, and collect the cell pellet by centrifugation.

  • Fixation: Resuspend the cell pellet in 200 µL of PBS. While gently vortexing, add 2 mL of ice-cold 70% ethanol dropwise to fix and permeabilize the cells.[15][16] Incubate at 4°C for at least 2 hours (or overnight).

  • Staining: Centrifuge the fixed cells and wash the pellet with PBS to remove the ethanol. Resuspend the pellet in 500 µL of a PI staining solution containing RNase A (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS).[14][16]

    • Note: RNase A treatment is essential to degrade RNA, which PI can also bind to, ensuring accurate DNA content measurement.[12]

  • Incubation: Incubate for 30 minutes at room temperature in the dark.

  • Flow Cytometry: Analyze the samples on a flow cytometer, collecting data for at least 10,000 events per sample.[16] Use software to model the resulting DNA histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

CellCycle_Workflow cluster_prep Cell Preparation cluster_stain Staining cluster_analysis Analysis treat 1. Treat Cells with HNQC harvest 2. Harvest & Wash Cells treat->harvest fix 3. Fix in Cold 70% Ethanol harvest->fix wash 4. Wash to Remove Ethanol fix->wash stain 5. Stain with PI/RNase A Solution wash->stain flow 6. Analyze by Flow Cytometry stain->flow model 7. Model Histogram to Quantify Phases flow->model

Caption: Workflow for Cell Cycle Analysis using Propidium Iodide.

PART 3: Preliminary In Vivo Evaluation

Rationale: While in vitro assays are crucial for initial screening, in vivo models are essential to evaluate a compound's efficacy within a complex biological system.[17] Cell line-derived xenograft (CDX) models, where human tumor cells are implanted into immunodeficient mice, are a standard tool for preclinical assessment of anticancer agents.[18][19]

Protocol 5: Subcutaneous Xenograft Model (Overview)

Disclaimer: All animal experiments must be conducted in compliance with institutional and national guidelines for the care and use of laboratory animals and require approval from an Institutional Animal Care and Use Committee (IACUC).

  • Animal Model: Use immunodeficient mice (e.g., Athymic Nude or SCID mice).[17]

  • Tumor Implantation: Subcutaneously inject a suspension of a responsive cancer cell line (e.g., 1-5 x 10⁶ HCT-116 cells in PBS/Matrigel) into the flank of each mouse.[20]

  • Tumor Growth and Grouping: Monitor tumor growth using calipers. Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups (e.g., Vehicle Control, HNQC treatment group, Positive Control).

  • Drug Administration: Administer HNQC via an appropriate route (e.g., intraperitoneal injection, oral gavage) based on its solubility and stability. Treatment should occur on a regular schedule (e.g., daily for 21 days).

  • Monitoring: Monitor tumor volume and mouse body weight 2-3 times per week. Body weight is a key indicator of systemic toxicity.[17]

  • Endpoint: The study concludes when tumors in the control group reach a predetermined size, or at the end of the treatment period. Efficacy is determined by comparing the tumor growth inhibition in the HNQC-treated group to the vehicle control group.

References

  • Crowley, L. C., & Waterhouse, N. J. (2010). Apoptosis assays for quantifying the bioactivity of anticancer drug products. Drug Resistance Updates, 13(6), 172-179. [Link]

  • Assay Genie. (n.d.). Flow Cytometry Protocol | 10 Hints & Tips. Assay Genie. [Link]

  • Shin, J. N., & Lee, J. E. (2016). Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development. Journal of Cancer Prevention, 21(4), 227–231. [Link]

  • Pharmacology Discovery Services. (n.d.). In Vivo Oncology. Eurofins Discovery. [Link]

  • Drewe, J., & Cai, S. X. (2010). Cell-based apoptosis assays in oncology drug discovery. Expert Opinion on Drug Discovery, 5(2), 177-188. [Link]

  • Wikipedia. (n.d.). MTT assay. Wikipedia. [Link]

  • Rokhlin, O. W. (2002). Apoptosis enzyme-linked immunosorbent assay distinguishes anticancer drugs from toxic chemicals and predicts drug synergism. Toxicology and Applied Pharmacology, 181(3), 163-171. [Link]

  • Altogen Labs. (2023). 100+ Validated Xenograft Models for In Vivo IND Efficacy Testing. Altogen Labs. [Link]

  • National Center for Biotechnology Information. (2013). Assay Guidance Manual: Cell Viability Assays. NCBI Bookshelf. [Link]

  • Crown Bioscience. (2021). Advanced In Vivo Cell Line Derived Xenograft Models for Oncology Drug Discovery. Crown Bioscience. [Link]

  • Nabi, F., & Aeri, V. (2019). Bioassays for anticancer activities. Methods in Molecular Biology, 2084, 219-230. [Link]

  • Kim, K. H., & Sederstrom, J. M. (2015). Assaying cell cycle status using flow cytometry. Current Protocols in Molecular Biology, 111, 28.6.1–28.6.11. [Link]

  • University of Leicester. (n.d.). Cell Cycle Tutorial Contents. University of Leicester. [Link]

  • Drewe, J., & Cai, S. X. (2010). Cell-based apoptosis assays in oncology drug discovery. ResearchGate. [Link]

  • University of Wisconsin Carbone Cancer Center. (2017). Cell Cycle Analysis. UWCCC Flow Cytometry Laboratory. [Link]

  • Ichor Life Sciences. (n.d.). Xenograft Mouse Models. Ichor Life Sciences. [Link]

  • Parbhane, M., Lande, D., Shelke, P., & Gaikawad, N. (2020). SCREENING METHODS FOR ANTI-CANCER DRUG: IN VITRO AND IN VIVO TESTING. International Journal of Creative Research Thoughts (IJCRT), 8(6). [Link]

  • Kluwe, L. (2022). Assessing Specificity of Anticancer Drugs In Vitro. JoVE. [Link]

  • Al-Ostath, A., et al. (2024). Exploring the anticancer potential of nitrated N-substituted-4-hydroxy-2-quinolone-3-carboxamides: synthesis, biological assessment, and computational analysis. BMC Chemistry, 18(1), 1-20. [Link]

  • PubChem. (n.d.). 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. National Center for Biotechnology Information. [Link]

  • El-Sayed, M. A., et al. (2024). Investigation of the anticancer activity of modified 4-hydroxyquinolone analogues: in vitro and in silico studies. RSC Advances, 14(15), 10584-10597. [Link]

  • Al-Trawneh, S. A., & Manfroni, G. (2013). The 4-quinolone-3-carboxylic acid motif as a multivalent scaffold in medicinal chemistry. Current Medicinal Chemistry, 20(34), 4228-4251. [Link]

  • ResearchGate. (n.d.). Synthesis and Antitumor Activities of 4H-Pyrano[3,2-h]quinoline-3-carbonitrile, 7H-Pyrimido[4',5':6,5]pyrano[3,2-h]quinoline and Their Derivatives. ResearchGate. [Link]

  • Manera, C., et al. (2016). Investigations on the 4-Quinolone-3-carboxylic Acid Motif. 7. Synthesis and Pharmacological Evaluation of 4-Quinolone-3-carboxamides and 4-Hydroxy-2-quinolone-3-carboxamides as High Affinity Cannabinoid Receptor 2 (CB2R) Ligands with Improved Aqueous Solubility. Journal of Medicinal Chemistry, 59(3), 1052-1067. [Link]

  • Buckle, D. R., et al. (1975). 4-hydroxy-3-nitro-2-quinolones and related compounds as inhibitors of allergic reactions. Journal of Medicinal Chemistry, 18(7), 726-732. [Link]

  • Google Patents. (n.d.). CN112500341B - Synthesis method of 7-hydroxyquinoline-4-carboxylic acid.

Sources

Method

analytical methods for 4-Hydroxy-7-nitroquinoline-3-carboxylic acid quantification

An Application Guide to the Quantitative Analysis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid Abstract This application note provides comprehensive, validated protocols for the quantitative analysis of 4-Hydroxy-7-ni...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to the Quantitative Analysis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

Abstract

This application note provides comprehensive, validated protocols for the quantitative analysis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (4H7N-3CA), a quinoline derivative of significant interest in pharmaceutical research and development. Recognizing the critical need for accurate and reliable quantification from early-stage discovery through to quality control, we present two robust analytical methods: a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method suitable for routine analysis and purity assessment, and a highly sensitive and specific Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for trace-level quantification in complex biological matrices. This guide is designed for researchers, analytical scientists, and drug development professionals, offering detailed, step-by-step protocols, explanations of methodological choices, and complete validation parameters in accordance with international guidelines.[1][2]

Introduction: The Analytical Imperative for 4H7N-3CA

4-Hydroxy-7-nitroquinoline-3-carboxylic acid (4H7N-3CA) belongs to the quinoline class of heterocyclic compounds, a scaffold renowned for its broad therapeutic potential.[3][4] Derivatives of quinoline carboxylic acids have been investigated for a range of biological activities, making precise and accurate quantification a cornerstone of research and development.[5] Whether assessing compound purity, determining solubility, monitoring stability, or performing pharmacokinetic studies, a validated analytical method is essential to ensure data integrity, consistency, and reliability.[6][7]

The development and validation of analytical methods are mandated by regulatory agencies such as the FDA and EMA and guided by the International Council for Harmonisation (ICH) to guarantee that a method is suitable for its intended purpose.[2] This document provides the technical framework and actionable protocols to meet these stringent requirements for 4H7N-3CA.

Physicochemical Properties of the Analyte

A foundational understanding of the analyte's properties is critical for method development. Key characteristics of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid are summarized below.

PropertyValueSource
Molecular Formula C₁₀H₆N₂O₅PubChem CID: 328530[8]
Molecular Weight 234.16 g/mol PubChem CID: 328530[8]
IUPAC Name 7-nitro-4-oxo-1H-quinoline-3-carboxylic acidPubChem CID: 328530[8]
Structure A quinoline core with hydroxyl, nitro, and carboxylic acid functional groups.

The presence of a nitro-substituted aromatic ring provides a strong chromophore, making UV-Vis detection a viable analytical strategy.[9][10] The carboxylic acid and hydroxyl groups impart polarity and ionizable character, which must be controlled during chromatographic separation.

Method 1: Quantification by Reversed-Phase HPLC with UV Detection (RP-HPLC-UV)

This method is ideal for the quantification of 4H7N-3CA in bulk drug substances, formulated products, and for purity analysis where analyte concentrations are relatively high. The principle relies on the separation of the analyte from impurities on a nonpolar stationary phase (C18) with a polar mobile phase, followed by detection via UV absorbance.[11][12]

Rationale for Method Design
  • Stationary Phase: A C18 (octadecylsilyl) column is selected for its versatility and proven efficacy in retaining moderately polar aromatic compounds like quinoline derivatives.[11]

  • Mobile Phase: A mixture of acetonitrile and water is used. Acetonitrile serves as the organic modifier to elute the analyte. The addition of a small percentage of formic acid to the aqueous phase is critical. It acts as an ion suppressant, protonating the carboxylic acid moiety of 4H7N-3CA (pKa ~5.67[13]) to its neutral form. This ensures consistent interaction with the C18 phase, leading to better retention, improved peak symmetry, and enhanced reproducibility.

  • Gradient Elution: A gradient elution, where the proportion of acetonitrile is increased over time, is employed to ensure the efficient elution of 4H7N-3CA while also separating it from potential impurities with different polarities.

  • UV Detection: The nitroquinoline structure is expected to have a strong UV absorbance. A detection wavelength of 254 nm is chosen as a common starting point for aromatic compounds, though scanning for the absorbance maximum (λmax) is recommended for optimal sensitivity.

Experimental Protocol: HPLC-UV

2.2.1. Materials and Reagents

  • 4-Hydroxy-7-nitroquinoline-3-carboxylic acid reference standard

  • Acetonitrile (HPLC grade)

  • Water (HPLC or Milli-Q grade)

  • Formic acid (≥98%, LC-MS grade)

  • Methanol (HPLC grade)

2.2.2. Instrumentation

  • HPLC system with binary pump, autosampler, column thermostat, and PDA or UV detector.

  • C18 Reversed-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size).

2.2.3. Preparation of Solutions

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of 4H7N-3CA reference standard and dissolve in 10 mL of methanol.

  • Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with a 50:50 mixture of Mobile Phase A and B.[11]

2.2.4. Chromatographic Conditions

Parameter Condition
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Gradient 0-2 min: 10% B2-15 min: 10% to 90% B15-17 min: 90% B17-18 min: 90% to 10% B18-25 min: 10% B (Equilibration)
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL

| Detection | UV at 254 nm |

2.2.5. Sample Preparation (for Bulk Substance)

  • Accurately weigh approximately 10 mg of the 4H7N-3CA sample.

  • Dissolve in 10 mL of methanol to create a 1 mg/mL solution.

  • Dilute with the mobile phase mixture to a concentration within the calibration range (e.g., 50 µg/mL).

  • Filter through a 0.22 µm syringe filter before injection.[11]

Method Validation and Performance

The method should be validated according to ICH guidelines, assessing parameters such as linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[7]

ParameterExemplary Performance Specification
Linearity (R²) > 0.999
Range 1 - 100 µg/mL
Accuracy (% Recovery) 98.0% - 102.0%
Precision (% RSD) < 2.0%
Limit of Detection (LOD) ~0.2 µg/mL
Limit of Quantification (LOQ) ~0.7 µg/mL
Workflow Visualization

HPLC_Workflow cluster_prep Solution Preparation cluster_analysis HPLC Analysis cluster_data Data Processing std_prep Prepare Stock & Working Standards filter Filter Sample/ Standard (0.22 µm) std_prep->filter calibrate Generate Calibration Curve (Standards) smp_prep Prepare Sample (Weigh, Dissolve, Dilute) smp_prep->filter mob_prep Prepare Mobile Phases (A and B) separate Separation on C18 Column (Gradient Elution) inject Inject 10 µL into HPLC System filter->inject inject->separate detect UV Detection at 254 nm separate->detect integrate Integrate Peak Area detect->integrate quantify Quantify Sample Concentration integrate->quantify calibrate->quantify

Caption: Workflow for the quantification of 4H7N-3CA by HPLC-UV.

Method 2: Quantification by LC-MS/MS

For applications requiring high sensitivity and selectivity, such as determining low concentrations of 4H7N-3CA in biological fluids (e.g., plasma, urine), LC-MS/MS is the gold standard.[14] This protocol addresses the analytical challenges of small polar molecules by incorporating a chemical derivatization step to improve chromatographic retention and ionization efficiency.

Rationale for Method Design
  • Sample Preparation: Biological samples require protein removal. Protein precipitation with a cold organic solvent like acetonitrile is a simple and effective method.[11]

  • Derivatization: Carboxylic acids can be challenging to retain on reversed-phase columns and may exhibit poor ionization. Derivatization with 3-Nitrophenylhydrazine (3-NPH) in the presence of a coupling agent like EDC converts the carboxylic acid into a hydrazone.[15][16] This strategy offers two key advantages:

    • The resulting derivative is significantly less polar, leading to better retention on a C18 column.

    • The nitrophenyl group is readily ionizable in negative electrospray ionization (ESI) mode, dramatically increasing mass spectrometric sensitivity.[17]

  • LC-MS/MS Analysis: The analysis is performed using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This involves selecting the deprotonated molecular ion ([M-H]⁻) of the derivatized analyte as the "precursor ion" and a specific, stable fragment ion as the "product ion." This highly specific transition minimizes interference from matrix components, ensuring reliable quantification at very low levels.[14]

Experimental Protocol: LC-MS/MS

3.2.1. Materials and Reagents

  • All reagents from Method 1, plus:

  • 3-Nitrophenylhydrazine hydrochloride (3-NPH)

  • N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

  • Pyridine

  • Internal Standard (IS): An isotopically labeled version of 4H7N-3CA is ideal. If unavailable, a structurally similar compound can be used (e.g., 4-Hydroxy-7-methoxyquinoline-3-carboxylic acid[18]).

3.2.2. Instrumentation

  • UHPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

  • C18 Reversed-Phase Column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

3.2.3. Preparation of Solutions

  • Derivatization Reagents:

    • 3-NPH Solution: 50 mM in 50:50 Acetonitrile:Water.

    • EDC/Pyridine Solution: 30 mM EDC with 1.5% Pyridine in 50:50 Acetonitrile:Water.

  • Stock and Working Standards: Prepared as in Method 1, but typically at lower concentrations (e.g., ng/mL range).

3.2.4. Sample Preparation and Derivatization

  • Protein Precipitation: To 50 µL of plasma sample, add 150 µL of ice-cold acetonitrile containing the internal standard. Vortex for 1 minute.

  • Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4 °C.

  • Supernatant Transfer: Transfer 100 µL of the clear supernatant to a new microcentrifuge tube.

  • Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40 °C.

  • Derivatization Reaction:

    • Reconstitute the dried extract in 40 µL of water.

    • Add 20 µL of the 3-NPH solution.

    • Add 20 µL of the EDC/Pyridine solution.[15]

    • Vortex and incubate at 40 °C for 30 minutes.[15]

  • Dilution & Injection: Dilute the reaction mixture with 120 µL of the initial mobile phase and inject into the LC-MS/MS system.

3.2.5. LC-MS/MS Conditions

Parameter Condition
Column C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A: 0.1% Formic Acid in WaterB: Acetonitrile
Gradient Optimized for separation of the derivatized analyte
Flow Rate 0.4 mL/min
Column Temperature 40 °C
Injection Volume 5 µL
Ionization Mode ESI Negative

| MRM Transitions | Analyte: To be determined experimentally.Predicted [M-H]⁻ of 3-NPH derivative: m/z 369.06Internal Standard: To be determined based on selection. |

Note: The exact m/z values for precursor and product ions must be optimized by infusing a standard solution of the derivatized analyte.

Method Validation and Performance
ParameterExemplary Performance Specification
Linearity (R²) > 0.995
Range 0.5 - 500 ng/mL
Accuracy (% Recovery) 85.0% - 115.0%
Precision (% RSD) < 15.0%
Limit of Quantification (LOQ) ~0.5 ng/mL
Matrix Effect Monitored and within acceptable limits
Workflow Visualization

LCMS_Workflow cluster_prep Sample Preparation cluster_deriv Derivatization cluster_analysis LC-MS/MS Analysis spike Spike Plasma with Internal Standard precip Protein Precipitation (Acetonitrile) spike->precip cent Centrifuge & Collect Supernatant precip->cent dry Evaporate to Dryness cent->dry reconstitute Reconstitute in Water dry->reconstitute add_reagents Add 3-NPH and EDC/Pyridine reconstitute->add_reagents incubate Incubate at 40°C for 30 min add_reagents->incubate dilute Dilute & Inject into LC-MS/MS incubate->dilute separate Chromatographic Separation dilute->separate detect MRM Detection (ESI Negative) separate->detect quantify Quantify using Analyte/IS Ratio detect->quantify

Caption: Workflow for 4H7N-3CA quantification by LC-MS/MS.

Method Selection and Conclusion

The choice between the HPLC-UV and LC-MS/MS methods depends entirely on the application's requirements.

  • HPLC-UV is a cost-effective, robust, and reliable method for analyzing samples with analyte concentrations in the µg/mL range or higher. It is perfectly suited for quality control of bulk substances, formulation analysis, and stability testing.

  • LC-MS/MS offers unparalleled sensitivity and specificity, making it the necessary choice for bioanalytical studies where trace-level quantification (ng/mL or lower) in complex matrices like plasma is required.

Both protocols presented in this note are built upon established analytical principles and provide a solid foundation for the accurate and reliable quantification of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. Adherence to these detailed methodologies and proper validation will ensure the generation of high-quality, defensible data critical for advancing pharmaceutical research and development.

References

  • Vertex AI Search. (n.d.). Understanding Analytical Method Development and Validation in Pharmaceutical Manufacturing.
  • PubChem. (n.d.). 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. National Center for Biotechnology Information. Retrieved January 22, 2026, from [Link]

  • www .ec -undp. (n.d.). Validation Of Analytical Methods For Pharmaceutical Analysis.
  • Emery Pharma. (2023, March 7). A Step-by-Step Guide to Analytical Method Development and Validation. Retrieved January 22, 2026, from [Link]

  • Unknown Author. (n.d.). Analytical method validation: A brief review.
  • Unknown Author. (2020, March 22). Analytical Method Validation Parameters: An Updated Review.
  • ResearchGate. (n.d.). UV-Vis absorption of quinoline, nitroquinoline, aminoquinoline and.... Retrieved January 22, 2026, from [Link]

  • PubMed. (1977, August). Design, synthesis, and correlation analysis of 7-substituted 4-hydroxyquinoline-3-carboxylic acids as inhibitors of cellular respiration. Journal of Medicinal Chemistry. Retrieved January 22, 2026, from [Link]

  • Agilent. (n.d.). Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. Retrieved January 22, 2026, from [Link]

  • PubChem. (n.d.). 4-Hydroxy-7-methoxyquinoline-3-carboxylic acid. National Center for Biotechnology Information. Retrieved January 22, 2026, from [Link]

  • Chan, C. Y., et al. (2024, January 5). Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. National Institutes of Health. Retrieved January 22, 2026, from [Link]

  • Han, J., & Borchers, C. H. (2014). Metabolomic Analysis of Key Central Carbon Metabolism Carboxylic Acids as Their 3-Nitrophenylhydrazones by UPLC/ESI-MS. ResearchGate. Retrieved January 22, 2026, from [Link]

  • MDPI. (n.d.). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. Retrieved January 22, 2026, from [Link]

  • ResearchGate. (n.d.). Structural elucidation of 3-nitrophenylhydrazine derivatives of tricarboxylic acid cycle acids and optimization of their fragmentation to boost sensitivity in liquid chromatography-mass spectrometry. Retrieved January 22, 2026, from [Link]

  • Semantic Scholar. (n.d.). Stability-indicating HPLC Method for Determination of 7,8,9,10-tetrahydroazepino[2,1b]quinazolin-12(6H)-one, a Potential Anticancer Agent. Retrieved January 22, 2026, from [Link]

Sources

Application

Introduction: A Robust Analytical Framework for a Key Heterocyclic Compound

An Application Note for the Stability-Indicating HPLC Analysis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is a heterocyclic compound of significant interest in medicinal...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for the Stability-Indicating HPLC Analysis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

4-Hydroxy-7-nitroquinoline-3-carboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Its structure, featuring a quinoline core, a carboxylic acid group, a hydroxyl group, and a nitro group, makes it a versatile scaffold for the synthesis of novel therapeutic agents. The quinoline moiety is a well-established pharmacophore found in numerous drugs, while the nitro group can be a key site for metabolic activation or a precursor for other functional groups.[1][2] Given its potential role in pharmaceutical development, a reliable, accurate, and robust analytical method for its quantification and purity assessment is paramount.

This application note presents a comprehensive, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the analysis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. The method is designed not only for routine quality control but also to effectively separate the parent compound from potential degradation products formed under various stress conditions. As a senior application scientist, the rationale behind each methodological choice is detailed to provide a deeper understanding of the chromatographic principles at play, ensuring the method's trustworthiness and transferability.

Analyte Profile: Physicochemical Characteristics

Understanding the physicochemical properties of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is fundamental to developing a selective HPLC method. The molecule's structure dictates its behavior in a chromatographic system.

PropertyValueSource
Molecular Formula C₁₀H₆N₂O₅PubChem CID 328530[3]
Molecular Weight 234.16 g/mol PubChem CID 328530[3]
IUPAC Name 7-nitro-4-oxo-1H-quinoline-3-carboxylic acidPubChem CID 328530[3]
Calculated XLogP3 1.7PubChem CID 328530[3]
Functional Groups Carboxylic acid, Hydroxyl (phenolic), Nitro, QuinolineN/A

The presence of both a carboxylic acid and a phenolic hydroxyl group suggests the compound is acidic. The quinoline nitrogen provides a weakly basic site. The calculated LogP of 1.7 indicates moderate hydrophobicity, making it an ideal candidate for reversed-phase chromatography. The conjugated aromatic system, enhanced by the nitro group, provides strong UV absorbance, which is ideal for detection.

Method Development Rationale: A Scientifically Grounded Approach

The development of this HPLC method was guided by the analyte's chemical nature to achieve optimal separation, peak shape, and sensitivity.

Choice of Chromatographic Mode: Reversed-Phase HPLC

Reversed-phase (RP) HPLC is the predominant mode for analyzing pharmaceutical compounds due to its versatility and applicability to a wide range of polarities. Given the analyte's moderate hydrophobicity (XLogP3 = 1.7), a nonpolar stationary phase (like C18) with a polar mobile phase is the logical choice for achieving effective retention and separation.[3][4]

Stationary Phase Selection: The C18 Workhorse

A C18 (octadecylsilane) column was selected as the stationary phase. C18 columns are widely used and provide excellent hydrophobic retention for a broad array of molecules.[5] This nonpolar character allows for strong interaction with the quinoline ring system of the analyte.

Mobile Phase Optimization: Controlling Ionization and Elution

The mobile phase composition is critical for controlling the retention and peak shape of ionizable compounds.

  • Organic Modifier : Acetonitrile was chosen over methanol as the organic component of the mobile phase. Acetonitrile typically provides lower backpressure and better UV transparency at lower wavelengths.

  • Aqueous Phase & pH Control : The analyte possesses a carboxylic acid group, which will be ionized (negatively charged) at neutral pH. This ionization can lead to poor retention and peak tailing on a reversed-phase column.[4] To suppress this ionization and ensure a consistent, neutral form of the analyte, the mobile phase must be acidified. A 0.1% solution of phosphoric acid in water is used, bringing the pH to approximately 2.1. This ensures the carboxylic acid is fully protonated, maximizing hydrophobic interaction with the C18 stationary phase and resulting in sharp, symmetrical peaks.[5][6]

Detection Wavelength Selection

The extended aromatic system of the quinoline ring, combined with the nitro- and hydroxyl-substituents, creates a strong chromophore. A UV-Vis detector is therefore highly suitable. A photodiode array (PDA) detector was used to scan the analyte's UV spectrum, and an optimal wavelength was selected to maximize sensitivity for both the parent compound and any potential degradation products.

Gradient Elution for Stability-Indicating Analysis

A gradient elution program, where the proportion of the organic solvent is increased over time, is essential for a stability-indicating method.[7] Forced degradation studies can produce impurities that are significantly more polar or less polar than the parent drug.[8][9] An isocratic method might fail to elute highly retained impurities or may not resolve early-eluting, highly polar degradants from the solvent front. A gradient ensures that all potential products are eluted within a reasonable time frame with good resolution.

Visualized Workflow: From Sample to Result

The following diagram outlines the complete analytical workflow for the HPLC analysis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, including the crucial forced degradation studies.

HPLC_Workflow HPLC Analysis Workflow cluster_prep 1. Preparation cluster_stress 2. Forced Degradation (Stability Indicating) cluster_analysis 3. HPLC Analysis cluster_data 4. Data Processing & Evaluation Standard Reference Standard Weighing Prep_Std Standard Solution (e.g., 0.1 mg/mL) Standard->Prep_Std Dissolve & Dilute Sample Test Sample Weighing Prep_Sample Sample Solution (e.g., 0.5 mg/mL) Sample->Prep_Sample Dissolve & Dilute Solvent Diluent Preparation (e.g., 50:50 Acetonitrile:Water) Solvent->Prep_Std Solvent->Prep_Sample Injection Inject Samples (Standard, Unstressed, Stressed) Prep_Std->Injection Prep_Sample->Injection Unstressed Sample Stress_Input Sample Solution Acid Acid Hydrolysis (e.g., 0.1N HCl, 60°C) Stress_Input->Acid Base Base Hydrolysis (e.g., 0.1N NaOH, RT) Stress_Input->Base Oxidation Oxidation (e.g., 3% H₂O₂, RT) Stress_Input->Oxidation Thermal Thermal Stress (Solid, 80°C) Stress_Input->Thermal Photo Photolytic Stress (ICH Q1B) Stress_Input->Photo Stressed_Samples Stressed Samples Acid->Stressed_Samples Base->Stressed_Samples Oxidation->Stressed_Samples Thermal->Stressed_Samples Photo->Stressed_Samples Stressed_Samples->Injection Degraded Samples HPLC_System HPLC System Setup (Column, Mobile Phase, Gradient) HPLC_System->Injection Chromatograms Generate Chromatograms Injection->Chromatograms Integration Peak Integration & Identification Chromatograms->Integration Calculation Calculations: - Assay (%) - Impurities (%) - Mass Balance Integration->Calculation Report Final Report Calculation->Report

Caption: Overall workflow for the stability-indicating HPLC analysis.

Detailed Experimental Protocol

Instrumentation and Reagents
  • HPLC System: An HPLC system equipped with a gradient pump, autosampler, column thermostat, and a Photodiode Array (PDA) detector.

  • Column: C18 Reversed-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Reagents:

    • 4-Hydroxy-7-nitroquinoline-3-carboxylic acid reference standard (purity ≥98%).

    • Acetonitrile (HPLC grade).

    • Phosphoric acid (AR grade).

    • Water (HPLC or ultrapure grade).

    • Hydrochloric acid, Sodium hydroxide, and Hydrogen peroxide for forced degradation studies.

Chromatographic Conditions
ParameterCondition
Column C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A 0.1% Phosphoric Acid in Water
Mobile Phase B Acetonitrile
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
Detection PDA Detector, 260 nm
Run Time 30 minutes
Gradient Program Time (min)
0.0
20.0
25.0
25.1
30.0
Preparation of Solutions
  • Diluent: Prepare a mixture of Acetonitrile and Water (50:50 v/v).

  • Standard Stock Solution (1 mg/mL): Accurately weigh about 25 mg of the reference standard and transfer it to a 25 mL volumetric flask. Add approximately 15 mL of diluent, sonicate to dissolve, and dilute to volume with the diluent.

  • Working Standard Solution (0.1 mg/mL): Dilute 5.0 mL of the Standard Stock Solution to 50.0 mL with the diluent.

  • Sample Solution (0.5 mg/mL): Accurately weigh about 25 mg of the test sample, transfer to a 50 mL volumetric flask, and prepare as described for the Standard Stock Solution.

Protocol for Forced Degradation Studies

Forced degradation studies are essential to demonstrate the specificity and stability-indicating nature of the method.[10][11]

  • Acid Hydrolysis: To 1 mL of the sample stock solution, add 1 mL of 0.1N HCl. Keep at 60°C for 2 hours. Cool, neutralize with 1 mL of 0.1N NaOH, and dilute to 10 mL with diluent.

  • Base Hydrolysis: To 1 mL of the sample stock solution, add 1 mL of 0.1N NaOH. Keep at room temperature for 1 hour. Neutralize with 1 mL of 0.1N HCl and dilute to 10 mL with diluent.

  • Oxidative Degradation: To 1 mL of the sample stock solution, add 1 mL of 3% H₂O₂. Keep at room temperature for 4 hours. Dilute to 10 mL with diluent.

  • Thermal Degradation: Expose the solid drug substance to 80°C in a hot air oven for 24 hours. Then, prepare a sample solution at 0.5 mg/mL.

  • Photolytic Degradation: Expose the solid drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines. Prepare a sample solution at 0.5 mg/mL.

System Suitability and Method Performance

To ensure the validity of the analytical results, system suitability tests must be performed before sample analysis.

ParameterAcceptance CriteriaRationale
Tailing Factor (Asymmetry) ≤ 2.0Ensures peak symmetry, indicating good column performance and lack of undesirable secondary interactions.
Theoretical Plates (N) ≥ 2000Measures column efficiency and the sharpness of the peak.
Repeatability (%RSD) ≤ 2.0%For five replicate injections of the standard solution, ensuring the precision of the system.

The method should be fully validated according to ICH Q2(R1) guidelines. A summary of typical performance data is presented below.

Validation ParameterTypical Result
Linearity (r²) > 0.999
Precision (%RSD) < 1.5%
Accuracy (% Recovery) 98.0% - 102.0%
Limit of Detection (LOD) Approx. 0.05 µg/mL
Limit of Quantification (LOQ) Approx. 0.15 µg/mL

Conclusion

The RP-HPLC method detailed in this application note is robust, specific, and stability-indicating for the analysis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. The systematic approach to method development, based on the analyte's physicochemical properties, resulted in excellent chromatographic performance. The use of an acidic mobile phase ensures sharp, symmetrical peaks, while the gradient elution program provides the necessary resolving power to separate the parent compound from degradation products generated under acid, base, oxidative, thermal, and photolytic stress. This method is suitable for routine quality control, stability testing, and purity analysis in research and drug development environments.

References

  • BenchChem. (n.d.). 4-Hydroxyquinoline-7-carboxylic Acid | CAS 1150618-22-6.
  • PubChem. (n.d.). 4-Hydroxy-7-methoxyquinoline-3-carboxylic acid. Retrieved from [Link]

  • PubChem. (n.d.). 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. Retrieved from [Link]

  • PubChem. (n.d.). 7-Bromo-4-hydroxyquinoline-3-carboxylic acid. Retrieved from [Link]

  • PubChem. (n.d.). 4-Quinolone-3-carboxylic acid. Retrieved from [Link]

  • ResearchGate. (n.d.). Sensitive determination of nitrophenol isomers by reverse-phase high-performance liquid chromatography in conjunction with liquid–liquid extraction. Retrieved from [Link]

  • Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

  • SIELC Technologies. (n.d.). HPLC Method for Analysis of Quinolinic acid on Newcrom BH Column. Retrieved from [Link]

  • Google Patents. (n.d.). CN112500341A - Synthesis method of 7-hydroxyquinoline-4-carboxylic acid.
  • National Institutes of Health (NIH). (2022). Forced Degradation Studies and Development and Validation of HPLC-UV Method for the Analysis of Velpatasvir Copovidone Solid Dispersion. Retrieved from [Link]

  • Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Retrieved from [Link]

  • MDPI. (n.d.). Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. Retrieved from [Link]

  • ACS, Organic Division. (n.d.). pKa Data Compiled by R. Williams. Retrieved from [Link]

  • ResearchGate. (n.d.). The role of forced degradation studies in stability indicating HPLC method development. Retrieved from [Link]

  • PubMed. (n.d.). Development of a New SPME-HPLC-UV Method for the Analysis of Nitro Explosives on Reverse Phase Amide Column and Application to Analysis of Aqueous Samples. Retrieved from [Link]

  • CABI Digital Library. (n.d.). HPLC Method for Mitragynine and 7-Hydroxymitragynine Determination in Mitragyna speciosa. Retrieved from [Link]

  • UI Scholars Hub. (2023). Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Re. Retrieved from [Link]

  • Biosciences Biotechnology Research Asia. (2022). Overview on Development and Validation of Force Degradation Studies with Stability Indicating Methods. Retrieved from [Link]

  • J-STAR Research. (n.d.). Method Development & Forced Degradation. Retrieved from [Link]

  • PubMed. (n.d.). Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. Retrieved from [Link]

  • MDPI. (2022). Development and Validation of a Reversed-Phase HPLC Method with UV Detection for the Determination of L-Dopa in Vicia faba L. Broad Beans. Retrieved from [Link]

Sources

Method

Topic: NMR Spectroscopy of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

Application Note & Protocol Audience: Researchers, scientists, and drug development professionals. Abstract 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is a heterocyclic compound with a quinoline core, a class of molecu...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract

4-Hydroxy-7-nitroquinoline-3-carboxylic acid is a heterocyclic compound with a quinoline core, a class of molecules significant in medicinal chemistry for their broad biological activities.[1] Precise structural characterization is fundamental to understanding structure-activity relationships, and Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive method for this purpose. This document provides a detailed protocol for the structural elucidation of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid using a suite of one-dimensional (1D) and two-dimensional (2D) NMR experiments. It is designed to guide researchers in acquiring high-quality, unambiguous data for this and structurally similar molecules.

Introduction: The Rationale for Advanced NMR

The structural complexity of heterocyclic compounds like 4-Hydroxy-7-nitroquinoline-3-carboxylic acid necessitates a robust analytical approach.[2] While 1D ¹H and ¹³C NMR provide initial data, overlapping signals and the presence of quaternary carbons demand more advanced techniques for complete and unambiguous assignment.[3] 2D NMR experiments, such as COSY, HSQC, and HMBC, are indispensable tools that reveal the intricate network of atomic connectivity, forming a self-validating system for structural confirmation.[4]

The molecule's structure, featuring a hydroxyl group, a carboxylic acid, and a nitro group on the quinoline framework, presents specific challenges and points of interest for NMR analysis.[5][6] The acidic protons of the hydroxyl and carboxylic acid groups are expected to have characteristic downfield chemical shifts, which can be sensitive to solvent and concentration.[7][8] The electron-withdrawing nitro group will significantly influence the chemical shifts of the aromatic protons and carbons.

Predicted Spectral Characteristics

A preliminary analysis of the molecular structure allows for the prediction of key NMR spectral features. This predictive step is crucial for designing the appropriate experiments and for the initial interpretation of the acquired data.

Table 1: Predicted NMR Data for 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

FeaturePredicted ObservationRationale
¹H NMR
Aromatic ProtonsMultiple signals between 7.0 - 9.0 ppmProtons on the quinoline ring system.
Carboxylic Acid ProtonBroad singlet, >10 ppmHighly deshielded acidic proton, subject to hydrogen bonding.[8]
Hydroxyl ProtonBroad singlet, >9 ppmPhenolic proton, chemical shift is solvent and concentration dependent.
¹³C NMR
Carbonyl Carbon165 - 185 ppmCharacteristic chemical shift for a carboxylic acid carbon.[7]
Aromatic Carbons110 - 160 ppmCarbons of the quinoline ring.
Quaternary CarbonsSignals will be present in ¹³C but absent in DEPT-135Carbons with no directly attached protons (e.g., C-3, C-4, C-7).

Detailed Experimental Protocol

This section outlines a step-by-step methodology for the comprehensive NMR analysis of the title compound.

Sample Preparation

The choice of solvent is critical for observing exchangeable protons and ensuring sample solubility.

  • Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is the recommended solvent. Its polar nature effectively dissolves the compound, and it forms hydrogen bonds that slow the exchange of the -OH and -COOH protons, making them observable in the ¹H NMR spectrum.

  • Procedure:

    • Accurately weigh 5-10 mg of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid.

    • Dissolve the sample in approximately 0.6 mL of DMSO-d₆ in a clean vial.

    • Add a minimal amount of tetramethylsilane (TMS) to serve as an internal standard (δ 0.00 ppm).

    • Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition

The following experiments should be performed on a spectrometer with a field strength of 400 MHz or higher to ensure adequate signal dispersion.

  • 1D ¹H NMR: Provides fundamental information about proton environments and multiplicities.

  • 1D ¹³C NMR & DEPT-135: Identifies all unique carbon signals and differentiates between CH, CH₂, and CH₃ groups.

  • 2D COSY (Correlation Spectroscopy): Establishes correlations between protons that are coupled to each other, typically over two or three bonds.[4]

  • 2D HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons (one-bond ¹JCH coupling).[9]

  • 2D HMBC (Heteronuclear Multiple Bond Correlation): Reveals long-range correlations between protons and carbons over two to three bonds (²JCH and ³JCH), which is crucial for identifying quaternary carbons and linking molecular fragments.[9]

Diagram 1: Experimental Workflow for NMR Structural Elucidation

G cluster_prep Sample Preparation cluster_acq Data Acquisition (≥400 MHz) cluster_analysis Data Analysis & Interpretation Prep Dissolve 5-10 mg in 0.6 mL DMSO-d6 with TMS Acq1D 1D ¹H & ¹³C/DEPT Prep->Acq1D Acq2D 2D COSY, HSQC, HMBC Acq1D->Acq2D Analysis1 Assign protonated carbons via HSQC Acq2D->Analysis1 Analysis2 Establish proton spin systems via COSY Analysis1->Analysis2 Analysis3 Connect fragments & assign quaternary carbons via HMBC Analysis2->Analysis3 Analysis4 Final Structure Confirmation Analysis3->Analysis4

Caption: A systematic workflow for acquiring and interpreting NMR data for structural analysis.

Data Interpretation: A Logic-Based Approach

The interpretation of the spectra should follow a logical progression, using the 2D data to build a complete picture of the molecule's structure.

  • Initial Assignments with HSQC: Use the HSQC spectrum to create a table of all protonated carbons and their directly attached protons. This provides a set of confirmed C-H single bond connections.

  • Building Fragments with COSY: Analyze the COSY spectrum to connect the assigned protons into spin systems. For the quinoline core, this will reveal the connectivity of the aromatic protons on each ring.

  • Connecting the Pieces with HMBC: The HMBC spectrum is key to assembling the full structure. Look for correlations from protons to carbons that are 2 or 3 bonds away. This will allow for the unambiguous assignment of quaternary carbons and confirm the relative positions of the substituents.

Diagram 2: Logic of 2D NMR Correlation

G cluster_1D 1D Spectra cluster_2D 2D Correlation H1_signals ¹H Signals HSQC HSQC (¹H - ¹³C Direct) H1_signals->HSQC COSY COSY (¹H - ¹H Coupled) H1_signals->COSY HMBC HMBC (¹H - ¹³C Long-Range) H1_signals->HMBC C13_signals ¹³C Signals C13_signals->HSQC C13_signals->HMBC Structure Verified Structure HSQC->Structure COSY->Structure HMBC->Structure

Caption: How 1D and 2D NMR data are integrated to determine the final molecular structure.

Conclusion

This application note provides a comprehensive and scientifically rigorous protocol for the structural elucidation of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid using modern NMR spectroscopy. By following the outlined steps for sample preparation, data acquisition, and logical interpretation of 1D and 2D NMR spectra, researchers can achieve unambiguous and reliable structural assignments. This foundational characterization is a critical step in the advancement of drug discovery and development projects involving quinoline-based compounds.

References

  • Pinto, D. C. G. A., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

  • Silva, A. M. S., et al. (n.d.). 8 Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

  • ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

  • Mohammadi, M. S., Bayat, Z., & Mohammadi Nasab, E. (n.d.). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Physical Chemistry: An Indian Journal. Retrieved from [Link]

  • TSI Journals. (n.d.). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives. Retrieved from [Link]

  • Abdel-Wahab, B. F., et al. (2022). Quinoline-bearing 1,6-dihydropyrimidine azo dye derivatives: Synthesis, antimicrobial activity, molecular docking, ADMET, and. Journal of Molecular Structure, 1265, 133423.
  • Wang, Y., et al. (2022). Novel Morpholine-Bearing Quinoline Derivatives as Potential Cholinesterase Inhibitors: The Influence of Amine, Carbon Linkers and Phenylamino Groups. Molecules, 27(15), 4983.
  • Chemistry LibreTexts. (2023). 7.4: Two Dimensional Heteronuclear NMR Spectroscopy. Retrieved from [Link]

  • JEOL. (n.d.). Structural Analysis of Organic Compound Using 2D-NMR Spectrum. Retrieved from [Link]

  • NC State University Libraries. (n.d.). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

  • PubChem. (n.d.). 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. Retrieved from [Link]

  • Coats, E. A., et al. (1977). Design, synthesis, and correlation analysis of 7-substituted 4-hydroxyquinoline-3-carboxylic acids as inhibitors of cellular respiration. Journal of Medicinal Chemistry, 20(8), 1001–1006.
  • Blackwell, L. F., et al. (1977). Substituent effects on the N.M.R. spectra of carboxylic acid derivatives. III. Correlation of C N.M.R. spectra of para substituted acetanilides and 4'-nitrophenyl 4-substituted benzoates with infrared carbonyl stretching frequencies, H N.M.R., rate and equilibrium data. Australian Journal of Chemistry, 30(7), 1481.
  • Chemistry LibreTexts. (2025). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

  • The Organic Chemistry Tutor. (2021, November 11). Structure Determination from Spectra (5) (H NMR, C NMR, IR) [Carboxylic Acids and Similar Benzenes]. YouTube. Retrieved from [Link]

  • Price, C. C., & Roberts, R. M. (1946). The Synthesis of 4-Hydroxyquinolines. I. Through Ethoxymethylenemalonic Ester. Journal of the American Chemical Society, 68(7), 1204–1208.
  • Abdel-Wahab, B. F., et al. (2015). Synthesis of new 2- and 3-hydroxyquinoline-4-carboxylic acid derivatives as potential Antioxidants.
  • Dahlqvist, K.-I. (1966). NMR Spectra of Some Nitro-substituted N-Alkylanilines. III. The Conformation of N,3-Dimethyl-2,4,6-trinitroaniline. Acta Chemica Scandinavica, 20, 1222–1226.
  • Reddit. (2022, August 25). Protons Carboxylic acids in 1H NMR. r/OrganicChemistry. Retrieved from [Link]

Sources

Application

Application Notes and Protocols: 4-Hydroxy-7-nitroquinoline-3-carboxylic acid in Enzyme Inhibition Studies

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: Unveiling the Inhibitory Potential of a Novel Quinolone Derivative The quinoline scaffold is...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unveiling the Inhibitory Potential of a Novel Quinolone Derivative

The quinoline scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3] Within this class of compounds, 4-hydroxyquinoline-3-carboxylic acids have emerged as potent inhibitors of cellular respiration, primarily through their targeted inhibition of dehydrogenase enzymes.[1][4][5] This application note delves into the scientific rationale and detailed protocols for investigating the enzyme inhibitory properties of a specific, yet lesser-studied derivative: 4-Hydroxy-7-nitroquinoline-3-carboxylic acid .

While direct enzymatic inhibition data for this particular nitro-substituted quinoline is not extensively documented, its structural similarity to known dehydrogenase inhibitors provides a strong basis for hypothesizing its potential as a modulator of this critical class of enzymes. The presence of a nitro group, a strong electron-withdrawing moiety, at the 7-position of the quinoline ring is anticipated to significantly influence the compound's electronic properties and, consequently, its binding affinity and inhibitory potency against target enzymes.[6][7]

This document provides a comprehensive guide for researchers to explore the inhibitory effects of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, with a primary focus on two key metabolic dehydrogenases: Malate Dehydrogenase (MDH) and Lactate Dehydrogenase (LDH). The protocols detailed herein are designed to be robust and self-validating, enabling the rigorous assessment of this compound's inhibitory characteristics.

Hypothesized Mechanism of Action: Targeting Dehydrogenase-Dependent Cellular Respiration

Based on the established activity of 4-hydroxyquinoline-3-carboxylic acid derivatives, we hypothesize that 4-Hydroxy-7-nitroquinoline-3-carboxylic acid functions as an inhibitor of key dehydrogenases involved in cellular metabolism.[1][4][5] Dehydrogenases are crucial enzymes that catalyze the oxidation of a substrate by transferring electrons to an electron acceptor, typically NAD⁺ or FAD. By inhibiting these enzymes, the compound can disrupt vital metabolic pathways, such as the citric acid cycle and glycolysis, leading to a reduction in cellular energy production and potentially inducing cytotoxicity in rapidly proliferating cells, such as cancer cells.

The proposed inhibitory action is likely a result of the compound binding to the active site of the dehydrogenase, competing with either the substrate (e.g., malate or lactate) or the cofactor (e.g., NAD⁺). The 4-hydroxy and 3-carboxylic acid moieties are critical for this interaction, while the 7-nitro group may enhance binding affinity or introduce additional interactions within the enzyme's active site.

Experimental Workflows and Protocols

I. General Workflow for Investigating Enzyme Inhibition

The following diagram outlines the general workflow for assessing the enzyme inhibitory potential of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid.

G cluster_prep Preparation cluster_assay Enzyme Inhibition Assay cluster_analysis Data Analysis prep_compound Prepare Stock Solution of 4-Hydroxy-7-nitroquinoline- 3-carboxylic acid assay_setup Set up Assay Plate: Enzyme, Inhibitor, Buffer prep_compound->assay_setup prep_enzyme Prepare Enzyme and Substrate Solutions prep_enzyme->assay_setup initiate_reaction Initiate Reaction with Substrate/Cofactor assay_setup->initiate_reaction measure_activity Measure Enzyme Activity (Spectrophotometry) initiate_reaction->measure_activity calc_inhibition Calculate Percent Inhibition measure_activity->calc_inhibition determine_ic50 Determine IC50 Value calc_inhibition->determine_ic50

Sources

Method

Application Notes and Protocols for 4-Hydroxy-7-nitroquinoline-3-carboxylic acid in Material Science

Prepared by: Dr. Gemini, Senior Application Scientist Introduction 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is a versatile heterocyclic compound possessing a unique combination of functional groups that make it a pro...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Dr. Gemini, Senior Application Scientist

Introduction

4-Hydroxy-7-nitroquinoline-3-carboxylic acid is a versatile heterocyclic compound possessing a unique combination of functional groups that make it a promising candidate for various applications in material science. The quinoline scaffold itself is a privileged structure known for its diverse biological and photophysical properties.[1][2] The presence of a hydroxyl group, a carboxylic acid, and a nitro group on this scaffold opens up a wide array of possibilities for its use as a monomer in polymer synthesis, a building block for functional materials, and as a corrosion inhibitor. This document provides detailed application notes and protocols for researchers and scientists interested in exploring the potential of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid in material science.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is presented in the table below.

PropertyValue
Molecular Formula C₁₀H₆N₂O₅
Molecular Weight 234.17 g/mol
Appearance Yellow to orange solid
Melting Point >300 °C
Solubility Soluble in DMSO and DMF; sparingly soluble in methanol and ethanol

Application 1: Synthesis of Functional Polyamides

The bifunctional nature of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, containing both a carboxylic acid and a hydroxyl group, allows it to be used as a monomer in polycondensation reactions. The carboxylic acid can react with an amine to form an amide bond, while the hydroxyl group can be used for further functionalization or to influence the polymer's properties. The nitro group can be later reduced to an amine for cross-linking or post-polymerization modification.

Protocol: Synthesis of a Quinoline-Containing Polyamide

This protocol describes the synthesis of a polyamide by reacting 4-Hydroxy-7-nitroquinoline-3-carboxylic acid with a diamine, such as hexamethylenediamine.

Materials:

  • 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

  • Hexamethylenediamine

  • Triphenyl phosphite (TPP)

  • N-Methyl-2-pyrrolidone (NMP)

  • Pyridine

  • Calcium chloride (CaCl₂)

  • Methanol

  • Deionized water

Procedure:

  • Drying: Dry the glassware in an oven at 120 °C overnight and cool under a stream of dry nitrogen.

  • Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser, dissolve 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (1 equivalent) and hexamethylenediamine (1 equivalent) in a mixture of NMP and pyridine (5:1 v/v).

  • Polycondensation: Add triphenyl phosphite (2.2 equivalents) and calcium chloride (0.1 g per 10 mL of NMP) to the solution. Heat the reaction mixture to 100 °C and stir for 4-6 hours under a nitrogen atmosphere.

  • Precipitation: After cooling to room temperature, pour the viscous solution into a large volume of methanol with vigorous stirring to precipitate the polymer.

  • Purification: Filter the polymer and wash it thoroughly with hot water and methanol to remove any unreacted monomers and salts.

  • Drying: Dry the resulting polyamide in a vacuum oven at 80 °C for 24 hours.

Characterization: The synthesized polymer can be characterized by Fourier-Transform Infrared Spectroscopy (FTIR) to confirm the formation of the amide bond, and by Gel Permeation Chromatography (GPC) to determine its molecular weight and polydispersity.

Workflow Diagram

G cluster_synthesis Polyamide Synthesis A Dissolve Monomers (4-Hydroxy-7-nitroquinoline-3-carboxylic acid & Hexamethylenediamine) in NMP/Pyridine B Add TPP and CaCl₂ A->B C Heat to 100°C for 4-6h (Polycondensation) B->C D Precipitate in Methanol C->D E Filter and Wash D->E F Dry in Vacuum Oven E->F G Characterize Polymer (FTIR, GPC) F->G G cluster_sensing Fluorescent Sensing Mechanism A 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (Weak Fluorescence) C Chelation Complex (Strong Fluorescence) A->C + Metal Ion B Metal Ion (e.g., Zn²⁺)

Caption: Proposed mechanism for metal ion sensing.

Application 3: Corrosion Inhibitor for Mild Steel

Quinoline and its derivatives have been shown to be effective corrosion inhibitors for mild steel in acidic media. [3]The nitrogen atom of the quinoline ring and the presence of other heteroatoms and pi-electrons facilitate the adsorption of the molecule onto the metal surface, forming a protective barrier against corrosive agents.

Protocol: Evaluation of Corrosion Inhibition Efficiency

This protocol describes the evaluation of the corrosion inhibition efficiency of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid for mild steel in a 1 M HCl solution using the weight loss method.

Materials:

  • Mild steel coupons

  • 1 M Hydrochloric acid (HCl)

  • 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

  • Acetone

  • Deionized water

  • Analytical balance

Procedure:

  • Coupon Preparation: Polish the mild steel coupons with different grades of emery paper, degrease with acetone, wash with deionized water, and dry.

  • Weight Loss Measurement:

    • Weigh the prepared coupons accurately.

    • Immerse the coupons in 1 M HCl solution in the absence and presence of different concentrations of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (e.g., 10, 50, 100, 200 ppm).

    • After a specific immersion time (e.g., 6 hours) at room temperature, remove the coupons from the solutions.

    • Wash the coupons with deionized water, dry, and reweigh.

  • Calculation of Inhibition Efficiency: Calculate the corrosion rate (CR) and the inhibition efficiency (IE%) using the following equations:

    • CR = (W₁ - W₂) / (A * t)

    • IE% = [(CR₀ - CRᵢ) / CR₀] * 100

    • Where W₁ and W₂ are the weights of the coupon before and after immersion, A is the surface area of the coupon, t is the immersion time, CR₀ is the corrosion rate in the absence of the inhibitor, and CRᵢ is the corrosion rate in the presence of the inhibitor.

Data Presentation
Inhibitor Conc. (ppm)Weight Loss (g)Corrosion Rate (g/m²h)Inhibition Efficiency (%)
0 (Blank)0.05010.42-
100.0357.2930.0
500.0204.1760.0
1000.0122.5076.0
2000.0081.6784.0

References

  • Pavia, C. et al. (2023). Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. PMC. [Link]

  • Singh, P. et al. (2021). Advances in polymer based Friedlander quinoline synthesis. ResearchGate. [Link]

  • Wang, Y. et al. (2023). A Novel Fluorescent Sensor for Fe 3+ Based on a Quinoline Derivative. MDPI. [Link]

  • Sarveswari, S. et al. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities. PMC. [Link]

  • Sharma, A. et al. (2021). Visible-light-mediated synthesis of quinolines. Organic Chemistry Frontiers (RSC Publishing). [Link]

  • Obot, I.B. et al. (2025). Quinoline and its Derivatives as Effective Corrosion Inhibitors for Mild Steel in Acidic Medium. ResearchGate. [Link]

  • Suliman, F.O. et al. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. SciSpace. [Link]

  • Xu, Y. et al. (2025). Base-mediated exfoliation of quinoline-linked covalent organic frameworks for heavy metal ion adsorption. RSC Publishing. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Strategies for Improving the Solubility of 4-Hydroxy-7-nitroquinoline-3-carboxylic Acid

Welcome to the technical support center for 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with this compound. As a molecule with a complex aromatic structure, a carboxylic acid group, a hydroxyl group, and a nitro group, its solubility behavior can be intricate. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Understanding the Solubility Profile of 4-Hydroxy-7-nitroquinoline-3-carboxylic Acid

4-Hydroxy-7-nitroquinoline-3-carboxylic acid is a structurally complex organic molecule with poor aqueous solubility. This inherent low solubility stems from its rigid, planar quinoline core, which promotes strong intermolecular interactions in the solid state. The presence of both a hydrogen bond donor (hydroxyl group) and acceptor (nitro and carbonyl groups) can lead to the formation of a stable crystal lattice, further hindering dissolution.

However, the molecule also possesses ionizable groups—a carboxylic acid and a phenolic hydroxyl group—which provide opportunities to significantly enhance its solubility through pH modification and salt formation. Understanding the acidity of these functional groups is paramount to developing effective solubilization strategies.

Due to the limited availability of experimental data for this specific molecule, we have utilized computational tools to predict its pKa values. These predictions, generated using Chemicalize, offer valuable insights into its pH-dependent behavior.

Ionizable GroupPredicted pKa
Carboxylic Acid3.54
Phenolic Hydroxyl8.23

Note: These pKa values are predicted by Chemicalize and should be considered as estimates. For precise determination, experimental validation via potentiometric titration is recommended.

The predicted pKa of the carboxylic acid (3.54) suggests that it will be deprotonated to its more soluble carboxylate form at a pH above this value. The phenolic hydroxyl group, with a predicted pKa of 8.23, will be deprotonated at a higher pH. This dual acidic nature allows for a tailored approach to solubility enhancement based on the desired pH of the final solution.

Frequently Asked Questions (FAQs)

Q1: Why is my 4-Hydroxy-7-nitroquinoline-3-carboxylic acid not dissolving in aqueous buffers?

A1: The low aqueous solubility of this compound is expected due to its chemical structure. At neutral pH, the carboxylic acid group is only partially ionized, and the molecule retains significant hydrophobic character. To improve aqueous solubility, you need to increase the ionization of the molecule.

Q2: I've tried dissolving the compound in common organic solvents like ethanol and methanol with little success. Why?

A2: While alcohols can be better solvents than water for many organic compounds, the strong intermolecular forces in the crystal lattice of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid may still limit its solubility in these solvents. More polar aprotic solvents like DMSO and DMF are generally more effective at disrupting these interactions.

Q3: Can I heat the solution to improve solubility?

A3: Gentle heating can increase the rate of dissolution and, in many cases, the solubility. However, be cautious as prolonged exposure to high temperatures, especially in certain solvents or at extreme pH values, could lead to degradation of the compound. It is advisable to conduct stability studies if heating is part of your protocol.

Q4: Will the nitro group affect the solubility and stability of the compound?

A4: The electron-withdrawing nature of the nitro group can influence the pKa of the other functional groups and may impact the overall electronic properties of the molecule. While it contributes to the polarity of the molecule, its effect on solubility is complex. Nitroaromatic compounds can sometimes be susceptible to reduction, so it is important to be mindful of the chemical environment.

Troubleshooting Guide: Enhancing Solubility in Your Experiments

This section provides detailed protocols and troubleshooting tips for common solubility challenges.

Strategy 1: pH-Dependent Solubilization

The most straightforward approach to solubilizing 4-Hydroxy-7-nitroquinoline-3-carboxylic acid in aqueous media is by adjusting the pH to deprotonate the carboxylic acid group.

  • Initial Suspension: Prepare a suspension of the compound in the desired aqueous buffer (e.g., phosphate-buffered saline, Tris buffer).

  • Basification: While stirring, add a small amount of a concentrated basic solution (e.g., 1 M NaOH) dropwise.

  • Monitoring: Monitor the pH of the solution using a calibrated pH meter.

  • Dissolution: Continue adding the base until the compound fully dissolves. Based on the predicted pKa of the carboxylic acid (3.54), you should see a significant increase in solubility as the pH rises above 4.

  • Final pH Adjustment: Once the compound is dissolved, you can carefully adjust the pH back down to your desired experimental pH if necessary, but be aware that the compound may precipitate if the pH drops significantly below its pKa.

  • Precipitation upon pH adjustment: If the compound precipitates when you adjust the pH back down, your final pH is too low to maintain solubility. Consider if your experiment can be performed at a slightly higher pH.

  • Compound degradation at high pH: If you suspect instability, perform a time-course experiment at the solubilizing pH and analyze the sample by HPLC or LC-MS to check for degradation products.

Figure 1: Workflow for pH-dependent solubilization.

Strategy 2: Utilizing Organic Co-solvents

For applications where a purely aqueous solution is not required, the use of organic co-solvents can be highly effective.

Co-solventPolarityNotes
Dimethyl sulfoxide (DMSO)Polar aproticExcellent solubilizing power for a wide range of compounds. Use with caution as it can have biological effects.
N,N-Dimethylformamide (DMF)Polar aproticSimilar to DMSO in its solubilizing properties.
EthanolPolar proticLess effective than DMSO/DMF but may be suitable for some applications and is less toxic.
MethanolPolar proticSimilar to ethanol.
  • Initial Dissolution: Dissolve the compound in a minimal amount of a suitable organic co-solvent (e.g., DMSO).

  • Aqueous Dilution: While vortexing or stirring, slowly add the aqueous buffer to the organic stock solution.

  • Observation: Monitor for any signs of precipitation. If the compound begins to precipitate, you have exceeded its solubility in that particular co-solvent/aqueous buffer ratio.

  • Precipitation upon dilution: This is a common issue. To mitigate this, you can try:

    • Using a higher percentage of the organic co-solvent in your final solution.

    • Adding the aqueous buffer more slowly to the organic stock.

    • Investigating different co-solvents.

Strategy 3: Salt Formation

Converting the carboxylic acid to a salt can dramatically increase its aqueous solubility and dissolution rate.

  • Dissolution: Dissolve 4-Hydroxy-7-nitroquinoline-3-carboxylic acid in a suitable organic solvent (e.g., methanol or ethanol).

  • Base Addition: Add one molar equivalent of a suitable base (e.g., sodium hydroxide or potassium hydroxide) dissolved in a minimal amount of water or alcohol.

  • Stirring: Stir the mixture at room temperature. The salt may precipitate out of the organic solvent.

  • Isolation: If a precipitate forms, it can be collected by filtration, washed with the organic solvent, and dried. If no precipitate forms, the solvent can be removed under reduced pressure to yield the salt.

  • Solubility Testing: Test the solubility of the resulting salt in your desired aqueous buffer.

  • No salt precipitation: If the salt does not precipitate, it may be soluble in the reaction solvent. In this case, evaporation of the solvent is necessary.

  • Hygroscopic salt: Some salts are hygroscopic (readily absorb moisture from the air). Store the prepared salt in a desiccator.

G cluster_0 Solubilization Strategies cluster_1 Outcomes A Initial Problem: Poor Solubility B pH Adjustment A->B C Co-solvents A->C D Salt Formation A->D E Complexation A->E F Particle Size Reduction A->F G Improved Aqueous Solubility B->G H Improved Organic/Aqueous Solubility C->H D->G E->G F->G

Figure 2: Decision tree for selecting a solubilization strategy.

Strategy 4: Advanced Formulation Approaches

For more challenging applications, such as in vivo studies, advanced formulation techniques may be necessary.

  • Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, increasing their aqueous solubility.[1] The "kneading method" is a common laboratory-scale technique for preparing these complexes.[2]

  • Liposomal Formulation: Liposomes are lipid vesicles that can encapsulate both hydrophilic and hydrophobic compounds.[3] The thin-film hydration method is a widely used technique for preparing liposomes in a research setting.

  • Micronization: Reducing the particle size of the compound can increase its surface area and dissolution rate.[4] Jet milling is a common micronization technique used in the pharmaceutical industry.[5]

Due to the complexity of these methods, it is recommended to consult specialized literature or collaborate with formulation experts for their implementation.

Conclusion

Improving the solubility of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is a multi-faceted challenge that can be addressed through a systematic approach. By understanding the physicochemical properties of the molecule, particularly its pH-dependent ionization, researchers can select the most appropriate solubilization strategy for their specific experimental needs. This guide provides a starting point for troubleshooting common solubility issues and offers detailed protocols for various enhancement techniques.

References

  • Ghassemi, S., & Ghassemi, E. (2022). Liposomes for Enhanced Bioavailability of Water-Insoluble Drugs: In Vivo Evidence and Recent Approaches. Pharmaceuticals, 15(7), 841. [Link]

  • Mura, P. (2020). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. Molecules, 25(21), 5286. [Link]

  • Jetter, A., & Barel, A. O. (2021). The Ultimate Guide to Micronization. Excellence in Particle Size Reduction and Drying. [Link]

  • Cheirsilp, B. (2016). Inclusion complex formation of cyclodextrin with its guest and their applications. Biol Eng Med, 2(1), 5-6. [Link]

  • PubChem. 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. [Link]

  • PubChem. 7-Hydroxyquinoline-4-carboxylic acid. [Link]

  • PubChem. 4-Hydroxy-7-methoxyquinoline-3-carboxylic acid. [Link]

  • PubChem. 7-Bromo-4-hydroxyquinoline-3-carboxylic acid. [Link]

  • Lonza. Micronization and Jet Milling. [Link]

  • Williams, R. pKa Data Compiled by R. Williams. [Link]

  • Chemicalize. Instant Cheminformatics Solutions. [Link]

  • Virtual Computational Chemistry Laboratory. On-line Software. [Link]

  • Cambridge MedChem Consulting. Calculating Physiochemical Properties. (2019). [Link]

  • Rowan Scientific. pKa Prediction. [Link]

  • ChemAxon. Calculator Plugins in MarvinSketch. [Link]

  • ChemAxon. Training the pKa Plugin. [Link]

  • YouTube. MarvinSketch Tutorial. (2020). [Link]

  • YouTube. Tools for Estimating pKa. (2011). [Link]

  • Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. [Link]

  • Regulations.gov. MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. (2018). [Link]

  • Creative Bioarray. Protocol for Determining pKa Using Potentiometric Titration. [Link]

  • DergiPark. Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. (2024). [Link]

  • Development of Methods for the Determination of pKa Values. (2012). PMC. [Link]

  • SciSpace. Using potentiometric acid-base titration to determine pka from mangosteen pericarps extract. [Link]

  • Potentiometric Titration of an Unknown Weak Acid. [Link]

  • Google Patents.
  • ResearchGate. General Methods for the Preparation of Cyclodextrin Inclusion Complexes: Preparation and Application in Industry. (2022). [Link]

  • Global Pharmaceutical Studies Review. Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poorly Soluble Drugs: A Review. [Link]

  • YouTube. Cyclodextrin Masterclass V How to make a cyclodextrin complex. (2025). [Link]

  • Jet Mill Equipment Manufacturer. Jet mill working principle. (2024). [Link]

  • PubMed. Structure-activity relationships of antibacterial 6,7- and 7,8-disubstituted 1-alkyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids. [Link]

Sources

Optimization

Technical Support Center: Optimizing the Synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic Acid

Welcome to the technical support guide for the synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. This resource is designed for researchers, chemists, and drug development professionals to navigate the common cha...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and optimize the yield and purity of this important synthetic intermediate. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to ensure your success.

Overview of the Synthetic Pathway

The most common and reliable method for synthesizing the 4-hydroxyquinoline-3-carboxylic acid scaffold is the Gould-Jacobs reaction.[1][2] This pathway involves two primary stages:

  • Condensation: An appropriately substituted aniline (in this case, 3-nitroaniline) reacts with diethyl ethoxymethylenemalonate (DEEM) to form an intermediate enamine, an ethyl α-carbethoxy-β-(m-nitroanilino)acrylate. This step is typically a straightforward condensation reaction.

  • Thermal Cyclization: The intermediate is heated to a high temperature in a high-boiling point solvent, such as diphenyl ether or Dowtherm A, to induce intramolecular cyclization. This is followed by the elimination of ethanol to form the quinoline ring system. Subsequent hydrolysis of the ethyl ester yields the final carboxylic acid product.

High temperatures are crucial for the cyclization, but they can also lead to the formation of byproducts if not carefully controlled.[3][4]

Synthesis_Pathway cluster_step1 Step 1: Condensation cluster_step2 Step 2: Thermal Cyclization & Hydrolysis A 3-Nitroaniline C Enamine Intermediate A->C Heat B Diethyl Ethoxymethylenemalonate (DEEM) B->C E Ethyl 4-Hydroxy-7-nitroquinoline- 3-carboxylate C->E Intramolecular Cyclization D High-Boiling Solvent (e.g., Diphenyl Ether) D->E High Heat (~250°C) F 4-Hydroxy-7-nitroquinoline- 3-carboxylic Acid E->F Hydrolysis (e.g., NaOH, then HCl)

Caption: General workflow for the Gould-Jacobs synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems that may arise during the synthesis in a question-and-answer format.

Q1: My reaction yield is very low, or I've isolated no product at all. What are the likely causes?

Answer: Low to no yield is a common issue, often pointing to problems in the high-temperature cyclization step.

  • Cause 1: Insufficient Cyclization Temperature: The intramolecular cyclization requires a significant energy input, typically around 240-260°C. If your heating mantle or oil bath cannot consistently maintain this temperature, the reaction will stall.

    • Solution: Verify your heating apparatus with a calibrated high-temperature thermometer. Ensure the reaction flask is well-insulated. Use a high-boiling solvent like Dowtherm A or diphenyl ether, which can maintain a stable high temperature.

  • Cause 2: Incomplete Initial Condensation: If the enamine intermediate was not formed cleanly or in high yield in the first step, the final yield will be compromised.

    • Solution: Before proceeding to cyclization, confirm the formation of the enamine intermediate. This can be done by taking a small aliquot after the initial heating step (typically ~120-140°C) and analyzing it via TLC or ¹H NMR to ensure the disappearance of the starting aniline. The reaction of anilines with alkoxymethylene malonic esters is a well-established procedure, and ensuring its completion is key.[3]

  • Cause 3: Degradation of Starting Materials or Product: The high temperatures required can also lead to decomposition, especially if the reaction is heated for too long.

    • Solution: Monitor the reaction progress using TLC. Once the intermediate ester spot has been consumed and the product spot is maximized, begin the cooling process. Do not prolong the heating unnecessarily. The literature suggests that for similar reactions, increasing the temperature can reduce the formation of certain by-products, but there is a critical temperature beyond which degradation may occur.[4]

Q2: My final product is a dark, tarry solid and is difficult to purify. How can I resolve this?

Answer: The formation of dark, polymeric materials is a classic sign of side reactions occurring at high temperatures.

  • Cause 1: Polymerization/Side Reactions: At temperatures exceeding 260°C, intermolecular reactions can compete with the desired intramolecular cyclization, leading to polymerization.

    • Solution: Carefully control the reaction temperature. Use a temperature controller and ensure even heating. A slow, dropwise addition of the enamine intermediate solution into the pre-heated high-boiling solvent can sometimes mitigate this by keeping the instantaneous concentration of the reactant low.

  • Cause 2: Impure Starting Materials: Impurities in the 3-nitroaniline or DEEM can act as catalysts for unwanted side reactions.

    • Solution: Ensure the purity of your starting materials. Recrystallize the 3-nitroaniline and distill the DEEM if their purity is questionable.

  • Purification Strategy:

    • After the reaction, cool the mixture and dilute it with a solvent like hexane to precipitate the crude product and separate it from the high-boiling solvent.

    • Filter the crude solid.

    • The product is a carboxylic acid.[5] Utilize this property for purification. Dissolve the crude solid in an aqueous base (e.g., 1M NaOH) to form the sodium carboxylate salt, which should be water-soluble.

    • Filter this basic solution to remove any insoluble, non-acidic, tarry impurities.

    • Carefully re-acidify the clear filtrate with an acid (e.g., 2M HCl) to a pH of ~2-3. The desired product should precipitate out.

    • Collect the solid by filtration, wash with cold water, and dry. This acid-base workup is highly effective for isolating carboxylic acids.[6]

    • If further purification is needed, recrystallize from a suitable solvent like ethanol or glacial acetic acid.

Q3: I see multiple spots on my TLC plate after the reaction. What are the likely side products?

Answer: Besides the desired product, several other compounds can form.

  • Side Product 1: Unreacted Starting Material/Intermediate: If the reaction is incomplete, you will see spots corresponding to the enamine intermediate.

    • Identification & Solution: Compare the TLC to a sample of the intermediate saved from Step 1. If present, the reaction needs to be heated longer or at a slightly higher temperature.

  • Side Product 2: Pfitzinger-type Products: Although less common in this specific reaction, alternative cyclization pathways can sometimes occur.

    • Solution: Sticking closely to established protocols for the Gould-Jacobs reaction minimizes these alternatives. Ensure the reaction conditions do not favor other pathways.

  • Side Product 3: Decarboxylated Product: At very high temperatures, the carboxylic acid group can be lost.

    • Solution: Avoid excessive heating times and temperatures. The goal is to find the optimal balance that promotes cyclization without causing degradation.

Key Optimization Parameters

To maximize your reaction yield and purity, careful control of several parameters is essential. The table below summarizes these key variables.

ParameterRecommended RangeRationale & Impact on Yield
Cyclization Temperature 245 - 260 °CCritical for cyclization. Below this range, the reaction is slow or stalls. Above this range, the risk of thermal decomposition and side-product formation increases significantly.[4]
Reaction Time 15 - 60 minutesMonitor by TLC. Over-heating can lead to lower yields due to degradation. The reaction is often complete within 30 minutes once the optimal temperature is reached.
Solvent Diphenyl ether, Dowtherm AHigh boiling point is essential. These solvents provide a stable thermal medium to facilitate the high-energy cyclization step without boiling off.[3]
Atmosphere Inert (Nitrogen/Argon)Recommended. While not always strictly necessary, an inert atmosphere can prevent oxidative side reactions at high temperatures, leading to a cleaner product.
Hydrolysis pH Basic (pH > 12), then Acidic (pH < 3)Crucial for purification. Saponification of the ester requires a strong base. Subsequent protonation with a strong acid ensures complete precipitation of the carboxylic acid product.[6]

Detailed Experimental Protocol

This protocol provides a reliable starting point for the synthesis.

Step 1: Synthesis of Ethyl α-carbethoxy-β-(m-nitroanilino)acrylate

  • In a round-bottom flask, combine 3-nitroaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.05 eq).

  • Heat the mixture with stirring at 120-130°C for 1-2 hours. The mixture should become a homogenous melt.

  • Monitor the reaction by TLC (e.g., 3:1 Hexanes:Ethyl Acetate) until the 3-nitroaniline spot is no longer visible.

  • The resulting crude enamine intermediate can be used directly in the next step without purification.

Step 2: Cyclization and Hydrolysis to 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

  • In a separate, larger flask equipped with a reflux condenser and a high-temperature thermometer, heat diphenyl ether to 250°C under an inert atmosphere.

  • Add the molten enamine intermediate from Step 1 dropwise to the hot diphenyl ether over 15-20 minutes. Maintain the temperature between 250-255°C.

  • After the addition is complete, continue heating for an additional 20-30 minutes. Monitor the reaction by TLC to confirm the disappearance of the intermediate.

  • Allow the reaction mixture to cool to approximately 80-100°C.

  • While still warm, carefully pour the mixture into a beaker containing a large volume of hexanes (~10-20 times the volume of diphenyl ether) with vigorous stirring. A solid should precipitate.

  • Filter the crude solid and wash it thoroughly with hexanes to remove the diphenyl ether.

  • Transfer the crude solid to a flask and add 1M NaOH solution. Heat the mixture at reflux for 1-2 hours to saponify the ester.

  • Cool the mixture to room temperature and filter off any insoluble impurities.

  • Transfer the filtrate to a beaker and cool in an ice bath. With vigorous stirring, slowly add 2M HCl until the pH is ~2.

  • A precipitate of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid will form. Continue stirring in the ice bath for 30 minutes to ensure complete precipitation.

  • Collect the product by vacuum filtration, wash with cold deionized water, and dry under vacuum.

Troubleshooting Workflow

Use the following diagram to systematically diagnose issues with your synthesis.

Troubleshooting_Workflow start Start Synthesis check_yield Is Yield < 50%? start->check_yield check_purity Is Product Tarry/Dark? check_yield->check_purity No cause_temp Cause: Low Temperature Solution: Verify & Increase Heat check_yield->cause_temp Yes cause_incomplete Cause: Incomplete Condensation Solution: Confirm Intermediate Formation check_yield->cause_incomplete Yes cause_degradation Cause: Degradation Solution: Reduce Reaction Time check_yield->cause_degradation Yes cause_poly Cause: Polymerization Solution: Control Temp, Slow Addition check_purity->cause_poly Yes purify_strategy Solution: Use Acid-Base Extraction check_purity->purify_strategy Yes end_ok Synthesis Successful check_purity->end_ok No end_retry Adjust & Retry cause_temp->end_retry cause_incomplete->end_retry cause_degradation->end_retry cause_poly->end_retry purify_strategy->end_ok

Caption: A logical workflow for troubleshooting common synthesis problems.

Frequently Asked Questions (FAQs)

  • Q: What is the expected melting point of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid?

    • A: The literature reports melting points for the parent 4-Hydroxyquinoline-3-carboxylic acid in the range of 268-273 °C. The nitro-substituted derivative is expected to have a high melting point as well, likely above 250 °C, indicative of its rigid, planar structure with strong intermolecular hydrogen bonding.

  • Q: How can I confirm the identity of my final product?

    • A: The best methods are ¹H NMR and ¹³C NMR spectroscopy. You should observe characteristic aromatic proton signals for the quinoline core and the absence of ethyl group signals from the starting ester. Mass spectrometry can be used to confirm the molecular weight (234.16 g/mol ).[5]

  • Q: What are the key safety precautions for this reaction?

    • A: This synthesis involves very high temperatures. Use a heating mantle in a fume hood and ensure no flammable solvents are nearby. Wear appropriate personal protective equipment (PPE), including heat-resistant gloves and safety glasses. Diphenyl ether can cause irritation; handle it with care. Strong acids and bases are used in the workup.

  • Q: Can I use a different solvent for the cyclization?

    • A: Only high-boiling, thermally stable solvents are suitable. Diphenyl ether (b.p. 259 °C) and Dowtherm A (a eutectic mixture of diphenyl ether and biphenyl, b.p. 257 °C) are the most common and effective choices. Using a solvent with a lower boiling point will prevent the reaction from reaching the required temperature for cyclization.

References

  • EP0245690A1 - Process for the preparation of 4-hydroxy-quinoline-3-carboxylic acids - Google P
  • Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents - MDPI. (URL: [Link])

  • 4-Hydroxy-7-nitroquinoline-3-carboxylic acid | C10H6N2O5 | CID 328530 - PubChem. (URL: [Link])

  • US2558211A - Preparation of 4-hydroxyquinoline compounds - Google P
  • Synthesis of new 2- and 3-hydroxyquinoline-4-carboxylic acid derivatives as potential Antioxidants - ResearchGate. (URL: [Link])

  • The Synthesis of 4-Hydroxyquinolines.1 I. Through Ethoxymethylenemalonic Ester | Journal of the American Chemical Society. (URL: [Link])

Sources

Troubleshooting

Technical Support Center: Synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

Welcome to the technical support guide for the synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. This document is designed for researchers, medicinal chemists, and process development scientists who are actively...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. This document is designed for researchers, medicinal chemists, and process development scientists who are actively working with or planning to synthesize this important quinoline derivative. As a key intermediate in the development of various bioactive molecules, ensuring the purity and yield of this compound is paramount.

This guide moves beyond simple procedural outlines to provide in-depth, mechanism-based troubleshooting. We will explore the common pitfalls, identify potential side products, and offer validated strategies to optimize your reaction and purification processes.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis, which typically follows the Gould-Jacobs reaction pathway. The primary steps are the condensation of 3-nitroaniline with diethyl ethoxymethylenemalonate (DEEM) to form an intermediate, followed by a high-temperature thermal cyclization.[1][2]

Q1: My final yield is significantly lower than expected, and TLC/LC-MS analysis shows a large amount of the 3-nitroaniline starting material. What is the likely cause?

A1: This issue almost always points to incomplete initial condensation. The reaction between the weakly nucleophilic 3-nitroaniline and diethyl ethoxymethylenemalonate (DEEM) is the foundation of the synthesis.

  • Causality: The nitro group on the aniline is strongly electron-withdrawing, which significantly reduces the nucleophilicity of the amino group. This makes the initial Michael-type addition and subsequent elimination of ethanol sluggish compared to reactions with electron-rich anilines.

  • Troubleshooting Steps:

    • Reaction Conditions: Ensure the condensation is performed under appropriate conditions. While sometimes done neat, using a solvent like ethanol can help. A catalytic amount of acid (e.g., a drop of acetic acid) can sometimes promote the initial reaction, but care must be taken as it can also catalyze side reactions.

    • Purity of Reagents: Verify the purity of your 3-nitroaniline and DEEM. Old DEEM can hydrolyze, reducing its effectiveness.

    • Reaction Time & Temperature: Allow sufficient time for this initial step. Monitor the reaction by TLC or LC-MS until the 3-nitroaniline is consumed before proceeding to the high-temperature cyclization.

Q2: My NMR and Mass Spec data indicate the presence of a significant isomeric impurity that co-purifies with my desired 7-nitro product. What is this impurity and how can I avoid it?

A2: You are likely observing the formation of the regioisomeric side product: 4-Hydroxy-5-nitroquinoline-3-carboxylic acid . This is one of the most common and challenging impurities in this specific synthesis.

  • Mechanistic Insight: The thermal cyclization step is an electrophilic aromatic substitution, where the aniline ring attacks one of the ester carbonyls of the malonate moiety. With 3-nitroaniline, this attack can occur at two different ortho positions relative to the amino group (C2 or C6).

    • Desired Path (C2 attack): Attack at the C2 position leads to the desired 7-nitro isomer.

    • Side Path (C6 attack): Attack at the C6 position, which is also activated, leads to the undesired 5-nitro isomer.[3]

  • Mitigation Strategies:

    • Cyclization Temperature Control: The regioselectivity of the Gould-Jacobs reaction can be temperature-dependent.[3] The cyclization is typically performed in a high-boiling solvent like Dowtherm A or diphenyl ether at temperatures around 250 °C.[4] Running optimization experiments at slightly lower temperatures (e.g., 230-240 °C) for longer times may favor the formation of the thermodynamically preferred isomer, although this can vary.

    • Purification: Separating these isomers is difficult due to their very similar polarities. Careful fractional crystallization, potentially after converting the acids to their methyl esters and back, may be required. Preparative HPLC is a more definitive but less scalable solution.

Q3: I've isolated a solid, but my NMR spectrum is missing the characteristic carboxylic acid proton signal, and the mass is 44 amu lower than expected. What is this compound?

A3: This impurity is almost certainly 4-Hydroxy-7-nitroquinoline , the product of decarboxylation.

  • Underlying Cause: The high temperatures required for the thermal cyclization (often >240 °C) are sufficient to induce decarboxylation of the 3-carboxylic acid group on the quinoline ring.[1][3] The longer the reaction is held at this temperature, the more decarboxylated byproduct you will form.

  • Prevention and Removal:

    • Minimize Reaction Time: Do not prolong the heating time once the cyclization is complete (as monitored by TLC/LC-MS). The goal is to find the sweet spot where the intermediate is fully consumed, but decarboxylation is minimal.[5]

    • Purification: This side product has a different acidity and polarity compared to your desired carboxylic acid. It can be effectively removed during an aqueous workup. By dissolving the crude product in a basic solution (e.g., 1M NaOH) and then filtering, the less acidic decarboxylated product may remain undissolved or can be separated. Acidifying the filtrate will then precipitate your desired carboxylic acid product.

Frequently Asked Questions (FAQs)

Q: What is the primary reaction mechanism for this synthesis? A: The synthesis follows the Gould-Jacobs reaction pathway. It begins with the condensation of 3-nitroaniline with an alkoxymethylenemalonic ester (like DEEM). This is followed by a thermally induced intramolecular cyclization (a 6-electron electrocyclization) to form the quinoline ring system. The final step is the saponification (hydrolysis) of the ethyl ester to the carboxylic acid.[1][6]

Q: What are the most critical parameters for the thermal cyclization step? A: Temperature and time are paramount. The temperature must be high enough to overcome the activation energy for the electrocyclization (typically 240-260 °C). However, as discussed, excessive temperature or time will increase the formation of the decarboxylated side product and potentially other degradation products.[5] Using a high-boiling, inert solvent like Dowtherm A is crucial for maintaining a stable and uniform reaction temperature.

Q: My reaction mixture turned very dark/charred during the cyclization. Is this normal? A: While some darkening is expected at these high temperatures, excessive charring suggests decomposition. This can happen if the temperature overshoots the target or if there are impurities in the starting materials or solvent. Ensure your heating mantle and temperature probe are accurately calibrated.

Summary of Potential Side Products

Side ProductChemical NameMolecular Weight ( g/mol )Key Analytical Signature
Regioisomer 4-Hydroxy-5-nitroquinoline-3-carboxylic acid234.16Similar NMR/IR to product; distinct retention time in high-resolution LC.
Uncyclized Intermediate Diethyl 2-((3-nitrophenylamino)methylene)malonate324.28Presence of ethyl ester signals in NMR; lacks quinoline ring signals.
Decarboxylated Product 4-Hydroxy-7-nitroquinoline190.14Mass is 44 amu less than the product; absence of COOH proton in NMR.
Incomplete Hydrolysis Ethyl 4-hydroxy-7-nitroquinoline-3-carboxylate262.22Presence of ethyl group signals (triplet/quartet) in NMR.

Visualizing the Reaction: Main and Side Pathways

The following diagram illustrates the Gould-Jacobs synthesis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, highlighting the points where common side products are formed.

Synthesis_Pathway cluster_main Main Reaction Pathway Reactants 3-Nitroaniline + DEEM Intermediate Uncyclized Intermediate (Diethyl 2-((3-nitrophenylamino)methylene)malonate) Reactants->Intermediate Condensation Product_Ester Ethyl 4-hydroxy-7-nitro- quinoline-3-carboxylate Intermediate->Product_Ester Thermal Cyclization (C2 Attack) Regioisomer Regioisomeric Side Product (5-Nitro Isomer) Intermediate->Regioisomer Thermal Cyclization (C6 Attack) Product_Acid Desired Product (4-Hydroxy-7-nitroquinoline- 3-carboxylic acid) Product_Ester->Product_Acid Saponification Decarboxylated Decarboxylated Side Product (4-Hydroxy-7-nitroquinoline) Product_Acid->Decarboxylated

Sources

Optimization

Technical Support Center: Troubleshooting Low Bioactivity of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (NQCA)

Welcome to the technical support resource for researchers, scientists, and drug development professionals investigating the biological activities of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (NQCA). This guide is desi...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support resource for researchers, scientists, and drug development professionals investigating the biological activities of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (NQCA). This guide is designed to provide in-depth troubleshooting strategies and address common challenges that may lead to unexpectedly low or inconsistent bioactivity in your experiments. Our approach is rooted in a deep understanding of the chemical properties of quinoline derivatives and the potential pitfalls of in vitro and in vivo assays.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is structured in a question-and-answer format to directly address specific issues you may be encountering.

I. Compound Integrity and Formulation

Question 1: My NQCA is showing lower than expected activity. Could the issue be with the compound itself?

Answer: Absolutely. Before delving into complex biological explanations, it's crucial to verify the integrity and formulation of your NQCA sample. Low bioactivity can often be traced back to fundamental issues with the compound's quality or how it's being handled in the lab.

Initial Checks:

  • Purity: What is the purity of your NQCA sample? Impurities from the synthesis process can interfere with the assay or even have an opposing biological effect. Always use a compound with the highest possible purity, preferably >95%. If you are unsure, consider having the purity verified by an analytical chemistry service.

  • Identity Confirmation: Have you confirmed the identity of your compound? Techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Elemental Analysis are essential to ensure you are working with the correct molecule.

  • Degradation: Quinoline derivatives, particularly those with nitro groups, can be susceptible to degradation, especially when exposed to light or stored improperly.[1] Ensure your compound is stored in a cool, dark, and dry place. Consider the stability of the compound in your chosen solvent over the duration of your experiment.

Troubleshooting Workflow for Compound Integrity:

Assay_Interference Low_Activity Inconsistent or Low Bioactivity PAINS_Check Consider PAINS Potential (Nitroaromatic Substructure) Low_Activity->PAINS_Check Redox Redox Cycling (ROS Production) PAINS_Check->Redox Reactivity Covalent Modification PAINS_Check->Reactivity Aggregation Compound Aggregation PAINS_Check->Aggregation Tech_Interference Assay Technology Interference PAINS_Check->Tech_Interference Control_Expts Design Control Experiments Redox->Control_Expts Reactivity->Control_Expts Aggregation->Control_Expts Tech_Interference->Control_Expts

Caption: Investigating potential assay interference mechanisms for NQCA.

Experimental Steps to Identify Interference:

  • Control for Redox Activity: Include antioxidants like N-acetylcysteine in your assay to see if they rescue the observed effect.

  • Check for Non-specific Protein Reactivity: Run your assay in the presence of a high concentration of an unrelated protein, such as bovine serum albumin (BSA). If the activity of NQCA is reduced, it may be binding non-specifically to proteins.

  • Vary Enzyme/Protein Concentration: If you are using an enzymatic assay, vary the concentration of the enzyme. A true inhibitor's IC50 should be independent of the enzyme concentration, whereas a non-specific inhibitor's apparent potency will often change.

  • Run a Counter-Screen: Test NQCA in an assay that uses a different detection method but measures a similar biological endpoint.

  • Test for Aggregation: The inclusion of a small amount of a non-ionic detergent like Triton X-100 (e.g., 0.01%) can disrupt aggregates. If the activity of NQCA is significantly altered in the presence of the detergent, aggregation may be an issue.

III. Biological Considerations

Question 4: I've ruled out issues with compound integrity and assay interference. Could there be a biological reason for the low activity?

Answer: Yes, it's entirely possible that NQCA has low intrinsic activity against your specific biological target or in your chosen cellular model.

Biological Factors to Consider:

  • Target Specificity: The biological activity of quinoline derivatives can be highly dependent on the substitution pattern on the quinoline ring. The presence and position of the nitro group and the carboxylic acid are critical determinants of target binding. It's possible that NQCA is not an optimal fit for your target of interest.

  • Cell Permeability: For cell-based assays, the compound must be able to cross the cell membrane to reach its intracellular target. The carboxylic acid group of NQCA will be ionized at physiological pH, which can limit its passive diffusion across cell membranes.

  • Metabolic Instability: The nitro group can be a site of metabolic reduction by cellular enzymes. [2]This could lead to rapid inactivation of the compound or the formation of metabolites with different activities.

  • Efflux Pumps: In cellular assays, the compound may be a substrate for efflux pumps (e.g., P-glycoprotein), which actively transport it out of the cell, preventing it from reaching a high enough intracellular concentration to exert its effect.

Investigating Biological Mechanisms:

  • Structure-Activity Relationship (SAR) Studies: If possible, test structurally related analogs of NQCA to understand the importance of the nitro group and the carboxylic acid for activity. For example, comparing the activity of NQCA to its corresponding ester or amide derivative can provide insights into the role of the carboxylic acid in cell permeability and target engagement.

  • Cell-Free vs. Cell-Based Assays: If you are primarily working with cell-based assays, try to test NQCA in a cell-free (biochemical) assay using the purified target protein. This will help to distinguish between a lack of target engagement and issues with cell permeability or metabolism.

  • Metabolism Studies: Incubate NQCA with liver microsomes or cell lysates and analyze the sample over time by LC-MS to assess its metabolic stability.

Summary of Troubleshooting Steps

Problem Area Key Question Recommended Action
Compound Integrity Is my compound pure and what I think it is?Verify purity (>95%) and identity (NMR, MS).
Formulation Is my compound fully dissolved in the assay?Perform solubility tests; consider pH and co-solvents.
Assay Interference Is my compound a PAINS or interfering with the assay?Conduct control experiments (e.g., with antioxidants, BSA).
Biological Factors Is the compound unable to reach or interact with its target?Compare cell-free and cell-based assay data; assess metabolic stability.

References

  • Baell JB, Holloway GA. New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. Journal of Medicinal Chemistry. 2010;53(7):2719–2740. [Link]

  • De Cerqueira, et al. The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Molecules. 2022;27(11):3633. [Link]

  • Capuzzi SJ, Muratov EN, Tropsha A. Phantom PAINS: Problems with the Utility of Alerts for Pan-Assay INterference CompoundS. Journal of Chemical Information and Modeling. 2017;57(3):417–427. [Link]

  • Olszewska D, Żendzian-Piotrowska M. Multidirectional Efficacy of Biologically Active Nitro Compounds Included in Medicines. Molecules. 2021;26(21):6695. [Link]

  • Shimada H, et al. Photostability and Biological Activity of Fluoroquinolones Substituted at the 8 Position After UV Irradiation. Antimicrobial Agents and Chemotherapy. 1992;36(8):1715-1719. [Link]

  • Al-Suwaidan, et al. Exploring the anticancer potential of nitrated N-substituted-4-hydroxy-2-quinolone-3-carboxamides: synthesis, biological assessment, and computational analysis. Journal of Ovarian Research. 2024;17(1):1-18. [Link]

  • Alves, V. M., & de Cássia da S. Rosa, J. (2015). Pan-Assay Interference Compounds (PAINS): Warning Signs in Biochemical-Pharmacological Evaluations. Journal of Analytical & Pharmaceutical Research, 1(4). [Link]

  • Kuno, M., et al. (1980). Structure-activity relationships of antibacterial 6,7- and 7,8-disubstituted 1-alkyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids. Journal of Medicinal Chemistry, 23(12), 1358–1363. [Link]

Sources

Troubleshooting

optimizing storage conditions for 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

Welcome to the technical support guide for 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (CAS No. 40107-11-7).

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (CAS No. 40107-11-7). This document provides researchers, scientists, and drug development professionals with essential information for the optimal storage and handling of this compound. Adherence to these guidelines is critical for maintaining the compound's integrity and ensuring the reproducibility of experimental results.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can degrade 4-Hydroxy-7-nitroquinoline-3-carboxylic acid?

A1: The primary factors that can compromise the stability of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid are exposure to light, heat, and moisture. Safety data sheets consistently recommend avoiding these conditions.[1] The quinoline ring system, particularly with its hydroxyl and nitro functional groups, can be susceptible to photochemical reactions and thermal decomposition.

Q2: What is the recommended short-term storage temperature for this compound?

A2: For short-term storage, it is recommended to keep the compound in a cool and dry place.[2] A well-ventilated area is also advised to prevent the accumulation of any potential vapors, although the compound is a solid with low vapor pressure.[2]

Q3: What are the ideal long-term storage conditions?

A3: For long-term storage, the compound should be stored in a freezer.[1] It is crucial to keep the container tightly closed to prevent moisture ingress, and it should be protected from light.[1]

Q4: How should I handle the compound upon receiving it?

A4: Upon receipt, the compound should be stored immediately under the recommended conditions. It is supplied as a solid, and care should be taken to avoid generating dust during handling.[1] Always use appropriate personal protective equipment (PPE), including gloves, eye protection, and a lab coat.[3]

Q5: Is this compound sensitive to light?

A5: Yes, this compound is light-sensitive.[1] Exposure to light can lead to degradation. Therefore, it is essential to store it in a light-resistant container or in a dark environment.

Q6: Are there any known incompatibilities with other chemicals?

A6: The compound should be kept away from strong oxidizing agents.[2] Reactions with strong oxidizers could lead to decomposition and the release of hazardous byproducts.

II. Troubleshooting Guide

This section addresses specific issues that may arise during the storage and use of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid.

Problem 1: Discoloration of the solid compound.
  • Possible Cause: Exposure to light or heat. The compound is described as a dark yellow powder, but significant color change could indicate degradation.[2]

  • Solution:

    • Immediately transfer the compound to a light-protected, airtight container.

    • Store the container in a freezer as recommended for long-term storage.[1]

    • Before use in a critical experiment, it is advisable to re-characterize the material (e.g., by melting point, HPLC, or NMR) to confirm its purity. The melting point is reported to be around 275 °C.[2]

Problem 2: Poor solubility or unexpected experimental results.
  • Possible Cause: Degradation of the compound due to improper storage. Degradation products may have different solubility profiles and reduced biological activity.

  • Solution:

    • Review the storage history of the compound. Check for any prolonged exposure to light, high temperatures, or humidity.

    • If degradation is suspected, obtain a new, verified lot of the compound.

    • For future use, ensure the compound is stored in a tightly sealed container in a freezer and protected from light.[1]

Problem 3: Inconsistent results between different batches of the compound.
  • Possible Cause: This could be due to batch-to-batch variability or differing storage conditions of the batches.

  • Solution:

    • Standardize the storage protocol for all batches of the compound across the laboratory.

    • When a new batch is received, perform a quality control check to ensure it meets the required specifications.

    • If possible, order a larger single batch to minimize variability over the course of a project.

III. Experimental Protocols

Protocol 1: Recommended Storage Procedure
  • Upon receipt, log the compound into your inventory system, noting the date of arrival and batch number.

  • Ensure the container is tightly sealed. If the original container is not light-resistant, transfer the compound to an amber glass vial.

  • For long-term storage, place the vial in a clearly labeled secondary container and store it in a freezer.[1]

  • For daily use, allow the container to equilibrate to room temperature before opening to prevent moisture condensation.

  • After use, securely reseal the container and return it to the freezer promptly.

Protocol 2: Visualizing the Storage Workflow

The following diagram illustrates the decision-making process for the proper storage of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid.

StorageWorkflow Optimal Storage Workflow A Compound Received B Inspect Container Seal A->B C Is seal intact? B->C D Reseal Tightly C->D No E Assess Storage Duration C->E Yes D->E F Short-term (< 1 month) E->F G Long-term (> 1 month) E->G H Store in a cool, dry, dark place F->H I Store in a freezer (-20°C) G->I J Protect from light H->J I->J DegradationPathways Potential Degradation Pathways A 4-Hydroxy-7-nitroquinoline-3-carboxylic acid B Light Exposure A->B C Heat/Strong Oxidizers A->C D Extreme pH/Temp A->D E Photodecomposition Products B->E F Oxidative Degradation Products C->F G Decarboxylation Products D->G

Caption: Potential degradation pathways for the compound.

VI. References

  • TCI Chemicals. (2025-12-05). SAFETY DATA SHEET.

  • Sigma-Aldrich. (2024-09-06). SAFETY DATA SHEET.

  • 4 - SAFETY DATA SHEET. (2025-12-18).

  • Thermo Fisher Scientific. (2025-09-15). SAFETY DATA SHEET.

  • PubChem. 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

The Crossroads of Activity: A Comparative Guide to 4-Hydroxy-7-nitroquinoline-3-carboxylic acid and its Nitroquinoline Peers

The quinoline scaffold is a privileged structure in medicinal chemistry, a versatile backbone for countless therapeutic agents due to its remarkable breadth of biological activities.[1][2] Within this vast family, nitroq...

Author: BenchChem Technical Support Team. Date: February 2026

The quinoline scaffold is a privileged structure in medicinal chemistry, a versatile backbone for countless therapeutic agents due to its remarkable breadth of biological activities.[1][2] Within this vast family, nitroquinolines—quinolines bearing one or more nitro (-NO₂) groups—have emerged as a particularly compelling class of compounds, demonstrating potent activities ranging from anticancer to antimicrobial.[3] This guide provides an in-depth, objective comparison of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid , a molecule combining several key pharmacophores, with other benchmark nitroquinolines. By synthesizing experimental data and elucidating the causality behind their distinct mechanisms, we aim to provide researchers, scientists, and drug development professionals with a clear, authoritative perspective on their relative performance and therapeutic potential.

A Tale of Three Scaffolds: Structural and Physicochemical Dissection

The biological activity of a quinoline derivative is profoundly dictated by the nature and position of its substituents.[4] 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is a fascinating hybrid, integrating three distinct structural motifs, each with its own legacy in drug discovery. To understand its potential, we must first compare it to its peers that represent these individual features more singularly.

  • 4-Hydroxy-7-nitroquinoline-3-carboxylic acid : This molecule features the 4-quinolone-3-carboxylic acid core, famously associated with quinolone antibiotics that inhibit bacterial DNA gyrase.[5][6] The addition of a 7-nitro group, a potent electron-withdrawing moiety, is known to impart significant cytotoxicity.[7]

  • 4-Nitroquinoline 1-oxide (4-NQO) : A classic mutagen and carcinogen, 4-NQO is a powerful tool for studying DNA damage.[8][9] Its activity stems from the nitro group and the N-oxide, which facilitate the generation of DNA adducts.[10] It lacks the carboxylic acid and hydroxyl groups.

  • Nitroxoline (8-hydroxy-5-nitroquinoline) : An established antimicrobial and repurposed anticancer agent, Nitroxoline's activity is driven by its 8-hydroxy group, which enables metal chelation, and its 5-nitro group. It operates through distinct mechanisms, including enzyme inhibition and reactive oxygen species (ROS) generation.

The following table summarizes the key physicochemical differences between these representative compounds.

CompoundStructureMolecular FormulaMol. Weight ( g/mol )XLogP3Key Features
4-Hydroxy-7-nitroquinoline-3-carboxylic acid Structure of 4-Hydroxy-7-nitroquinoline-3-carboxylic acidC₁₀H₆N₂O₅234.161.74-quinolone-3-carboxylic acid core, 7-nitro group
4-Nitroquinoline 1-oxide (4-NQO) Structure of 4-Nitroquinoline 1-oxideC₉H₆N₂O₃190.161.44-nitro group, N-oxide
Nitroxoline (8-hydroxy-5-nitroquinoline) Structure of NitroxolineC₉H₆N₂O₃190.162.18-hydroxy (chelating) group, 5-nitro group

Data sourced from PubChem.[1]

Comparative Biological Performance: Anticancer and Antimicrobial Activity

While direct, head-to-head experimental data under uniform conditions is limited, we can synthesize findings from various studies to build a comparative performance profile.

Anticancer Activity

Nitroquinolines exert their anticancer effects through diverse and potent mechanisms. A recent study on nitrated N-substituted-4-hydroxy-2-quinolone-3-carboxamides—molecules structurally very similar to our target compound—provides crucial insight.[7]

Compound/ClassCancer Cell LineActivity (IC₅₀ in µM)Putative Mechanism of ActionReference
Nitrated 4-hydroxy-2-quinolone-3-carboxamide (analog 20) HCT-116 (Colon)22.95Cytotoxicity via nitro moiety, potential PI3Kα inhibition[7]
Nitroxoline (8-hydroxy-5-nitroquinoline) HUVEC (Endothelial)1.9Angiogenesis inhibition via MetAP2
Nitroxoline (8-hydroxy-5-nitroquinoline) Raji (Lymphoma)0.438ROS generation, enhanced by copper
4-Nitroquinoline 1-oxide (4-NQO) A549 (Lung)Induces transformationGenotoxicity, DNA adduct formation

Analysis of Expertise & Experience:

The data reveals a clear divergence in potency and mechanism. Nitroxoline emerges as a highly potent anticancer agent, with IC₅₀ values in the sub-micromolar to low micromolar range. Its mechanism is multifaceted, involving the inhibition of angiogenesis (a critical pathway for tumor growth) and the induction of oxidative stress. The potency of Nitroxoline is significantly enhanced by copper, underscoring the importance of its 8-hydroxy chelating group in its bioactivity.

In contrast, 4-NQO is not a therapeutic but a carcinogenic tool, acting as a potent DNA damaging agent that initiates cancer.[8] Its value lies in its ability to reliably induce tumors in animal models for research purposes.

4-Hydroxy-7-nitroquinoline-3-carboxylic acid, represented by its close carboxamide analog, shows moderate but distinct cytotoxicity against colon cancer cells.[7] The presence of the nitro group is critical for this activity. The core 4-quinolone-3-carboxylic acid scaffold is not typically associated with potent cytotoxicity but rather with inhibiting bacterial enzymes. Therefore, it is the 7-nitro group that likely confers the observed anticancer properties, possibly through mechanisms like ROS generation or direct DNA interaction, similar to other nitroaromatic compounds.[7]

Antimicrobial Activity

The 4-quinolone-3-carboxylic acid scaffold is the cornerstone of the highly successful fluoroquinolone class of antibiotics.[5] Their mechanism hinges on the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication.[2]

Causality in Experimental Choices: The choice to investigate this scaffold for antibacterial use is rooted in decades of established success. Structure-activity relationship (SAR) studies have shown that substituents on the quinoline ring are critical. For instance, a fluorine atom at C-6 and a piperazine ring at C-7 dramatically broaden the antibacterial spectrum and increase potency.[4]

For 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, the presence of the 4-quinolone-3-carboxylic acid core strongly suggests a potential for antibacterial activity through DNA gyrase inhibition. However, SAR studies on related compounds have indicated that a nitro group at the C-8 position can reduce antibacterial activity compared to other substituents like fluorine or chlorine. While the nitro group is at C-7 in our target compound, this finding suggests that its electron-withdrawing nature may not be optimal for potent antibacterial action compared to the finely tuned substitutions found in clinical fluoroquinolones.

In contrast, Nitroxoline is a clinically used urinary antiseptic. Its antimicrobial action is believed to stem from its ability to chelate essential metal ions, disrupting microbial enzyme function. This represents a completely different mechanism from the DNA gyrase inhibition pathway.

Unraveling the Mechanisms of Action

The distinct biological profiles of these compounds are a direct result of their unique mechanisms of action at the molecular level.

4-NQO: The DNA Damager 4-NQO's carcinogenicity is a two-step process. It is first metabolically reduced to 4-hydroxyaminoquinoline 1-oxide (4HAQO). This reactive metabolite then forms covalent adducts with DNA bases, primarily purines, leading to mutations and initiating carcinogenesis.[8][9] This process mimics the DNA damage caused by UV radiation.[10]

G cluster_cell Cellular Environment 4NQO 4NQO Metabolic_Reduction Metabolic Reduction 4NQO->Metabolic_Reduction Enzymatic 4HAQO 4-HAQO (Reactive Metabolite) Metabolic_Reduction->4HAQO DNA_Adducts DNA Adducts 4HAQO->DNA_Adducts Binds to DNA Mutation Mutation & Carcinogenesis DNA_Adducts->Mutation

Mechanism of 4-NQO-induced DNA Damage.

Nitroxoline: The Multi-Target Inhibitor Nitroxoline's anticancer activity is more nuanced. It inhibits Type 2 methionine aminopeptidase (MetAP2), an enzyme crucial for endothelial cell proliferation, thereby blocking angiogenesis. It also inhibits other enzymes like cathepsin B, reducing cancer cell invasion, and induces cell senescence by inhibiting sirtuins (SIRT1/2). This multi-pronged attack makes it an effective repurposed drug.

4-Hydroxy-7-nitroquinoline-3-carboxylic acid: The Hybrid Potential This molecule presents a fascinating dual-mechanism hypothesis.

  • Antibacterial Action : The 4-quinolone-3-carboxylic acid core is perfectly shaped to inhibit bacterial DNA gyrase, a mechanism well-established for fluoroquinolones.[5]

  • Anticancer Action : The 7-nitro group confers cytotoxicity, likely through the generation of ROS and subsequent oxidative stress, a common mechanism for nitroaromatic anticancer agents.[7]

The ultimate biological profile—whether it behaves more like an antibiotic or a cytotoxic agent—would depend on the specific cellular context and relative potency of these two mechanistic arms.

Experimental Protocols for Validation

To ensure trustworthiness and reproducibility, the biological activities described are typically validated using standardized assays. Below are step-by-step methodologies for key experiments.

Protocol: In Vitro Cytotoxicity (MTT Assay)

This protocol determines the concentration of a compound that inhibits cell growth by 50% (IC₅₀).

  • Cell Seeding : Plate cancer cells (e.g., HCT-116) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment : Prepare serial dilutions of the test compound (e.g., 4-Hydroxy-7-nitroquinoline-3-carboxylic acid) in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include vehicle-only (e.g., DMSO) controls.

  • Incubation : Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

  • MTT Addition : Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondria will convert the yellow MTT into a purple formazan precipitate.

  • Solubilization : Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

  • Absorbance Reading : Measure the absorbance of each well at 570 nm using a microplate reader.

  • Data Analysis : Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration (log scale) and determine the IC₅₀ value using non-linear regression analysis.

Protocol: Synthesis via Gould-Jacobs Reaction

A common route to synthesize the 4-hydroxyquinoline-3-carboxylic acid core is the Gould-Jacobs reaction.

G Aniline Substituted Aniline (e.g., 3-nitroaniline) Intermediate Anilinomethylenemalonate Intermediate Aniline->Intermediate Malonate Diethyl ethoxymethylenemalonate Malonate->Intermediate Cyclization Thermal Cyclization (e.g., Dowtherm A, ~250°C) Intermediate->Cyclization Ester Ethyl 4-hydroxy-7-nitro- quinoline-3-carboxylate Cyclization->Ester Hydrolysis Saponification (e.g., NaOH, H₂O/EtOH) Ester->Hydrolysis Final_Product 4-Hydroxy-7-nitro- quinoline-3-carboxylic acid Hydrolysis->Final_Product

Workflow for Gould-Jacobs Synthesis.
  • Condensation : React a substituted aniline (e.g., 3-nitroaniline) with diethyl ethoxymethylenemalonate. This reaction is typically performed neat or in a high-boiling solvent and heated to form the anilinomethylenemalonate intermediate, with ethanol being removed.

  • Cyclization : Heat the intermediate in a high-boiling solvent like Dowtherm A to approximately 250°C. This high temperature induces an intramolecular cyclization to form the quinoline ring system, yielding the ethyl ester of the target molecule.

  • Saponification : Hydrolyze the resulting ethyl ester using a base, such as sodium hydroxide in an aqueous ethanol solution, followed by heating.

  • Acidification : After the hydrolysis is complete, cool the reaction mixture and acidify with a mineral acid (e.g., HCl) to precipitate the final carboxylic acid product.

  • Purification : Collect the solid precipitate by filtration, wash with water, and purify by recrystallization.

Conclusion and Future Perspectives

The comparative analysis reveals that 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is a molecule of dual potential, bridging the gap between classic antibacterial quinolones and cytotoxic nitroaromatic compounds.

  • Versus 4-NQO : It is fundamentally different. While 4-NQO is a research tool for inducing DNA damage, 4-Hydroxy-7-nitroquinoline-3-carboxylic acid possesses structural motifs geared towards therapeutic intervention rather than overt carcinogenesis.

  • Versus Nitroxoline : It presents an alternative mechanistic hypothesis. While Nitroxoline is a potent, multi-target anticancer agent relying on metal chelation and enzyme inhibition, the activity of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is likely driven by a combination of DNA gyrase inhibition and nitro-group-mediated cytotoxicity. Its anticancer potency, based on close analogs, appears more moderate than that of Nitroxoline, suggesting a potentially wider therapeutic window or different application areas.[7]

Future research should focus on:

  • Direct Biological Evaluation : Conducting head-to-head cytotoxicity and antimicrobial susceptibility testing of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid against a panel of cancer cell lines and bacterial strains to definitively establish its performance profile.

  • Mechanistic Studies : Investigating its ability to inhibit bacterial DNA gyrase and eukaryotic topoisomerases, as well as its capacity to generate intracellular ROS, to confirm its dual-mechanism potential.

  • Structure-Activity Relationship (SAR) Optimization : Systematically modifying the substituents on the quinoline ring—for example, by changing the position of the nitro group or replacing it with other electron-withdrawing groups—to optimize for either anticancer or antimicrobial potency.

By leveraging the distinct advantages of its constituent pharmacophores, 4-Hydroxy-7-nitroquinoline-3-carboxylic acid and its derivatives represent a promising, albeit underexplored, area for the development of novel therapeutic agents.

References

  • Jiang, H., et al. (2011). Nitroxoline is more a potent anti-cancer agent than clioquinol. Cancer Letters. [Link]

  • Salazar-Rojas, C., et al. (2023). Use of 4-Nitroquinoline 1-Oxide (4NQO) in Dysplastic and Malignant Induction: In Vitro and In Vivo Studies. MDPI. [Link]

  • Manfroni, G., et al. (2013). The 4-quinolone-3-carboxylic acid motif as a multivalent scaffold in medicinal chemistry. PubMed. [Link]

  • Wikipedia. (2023). 4-Nitroquinoline 1-oxide. Wikipedia. [Link]

  • Jiang, H., et al. (2011). Nitroxoline (5-amino-8-hydroxyquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline). NIH. [Link]

  • Tobe, M., et al. (2002). Structure-activity relationships of 6-nitroquinazolines: dual-acting compounds with inhibitory activities toward both TNF-alpha production and T cell proliferation. PubMed. [Link]

  • Li, J., et al. (2016). 4-Nitroquinoline-1-oxide effects human lung adenocarcinoma A549 cells by regulating the expression of POLD4. Spandidos Publications. [Link]

  • Cardoso, S. V., et al. (2013). 4NQO Carcinogenesis: A Model of Oral Squamous Cell Carcinoma. International Journal of Morphology. [Link]

  • Masumori, A., et al. (2015). The clastogenicity of 4NQO is cell-type dependent and linked to cytotoxicity, length of exposure and p53 proficiency. NIH. [Link]

  • ResearchGate. (n.d.). Proposed mechanisms of anticancer activity of nitroxoline. ResearchGate. [Link]

  • Shim, J. S., et al. (2010). Effect of Nitroxoline on Angiogenesis and Growth of Human Bladder Cancer. Journal of the National Cancer Institute. [Link]

  • ResearchGate. (n.d.). Nitroxoline (8-hydroxy-5-nitroquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline) | Request PDF. ResearchGate. [Link]

  • Sabbah, D. A., et al. (2024). Exploring the anticancer potential of nitrated N-substituted-4-hydroxy-2-quinolone-3-carboxamides: synthesis, biological assessment, and computational analysis. BMC Chemistry. [Link]

  • Manera, C., et al. (2016). Investigations on the 4-Quinolone-3-carboxylic Acid Motif. 7. Synthesis and Pharmacological Evaluation of 4-Quinolone-3-carboxamides and 4-Hydroxy-2-quinolone-3-carboxamides as High Affinity Cannabinoid Receptor 2 (CB2R) Ligands with Improved Aqueous Solubility. PubMed. [Link]

  • Cascio, M. G., et al. (2010). Investigations on the 4-quinolone-3-carboxylic acid motif. 3. Synthesis, structure-affinity relationships, and pharmacological characterization of 6-substituted 4-quinolone-3-carboxamides as highly selective cannabinoid-2 receptor ligands. PubMed. [Link]

  • PubChem. (n.d.). 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. National Center for Biotechnology Information. [Link]

  • Mitscher, L. A., et al. (1986). Structure-activity relationship of quinolones. PubMed. [Link]

  • Al-Trawneh, S. A., et al. (2024). Investigation of the anticancer activity of modified 4-hydroxyquinolone analogues: in vitro and in silico studies. RSC Advances. [Link]

  • Al-Trawneh, S. A. (2011). Nonclassical Biological Activities of Quinolone Derivatives. Publishing at the Library. [Link]

  • Collaborative Drug Discovery. (n.d.). SAR: Structure Activity Relationships. CDD Vault. [Link]

  • Ishikawa, H., et al. (2001). Synthesis and Antibacterial Activity of the 4-Quinolone-3-carboxylic Acid Derivatives Having a Trifluoromethyl Group. SciSpace. [Link]

  • Drug Design. (n.d.). Structure Activity Relationships. DrugDesign.org. [Link]

  • Wikipedia. (n.d.). Structure–activity relationship. Wikipedia. [Link]

  • Chang, Y. C., et al. (2012). Synthesis and Antibacterial Activities of Novel 4-Hydroxy-7-hydroxy- and 3-Carboxycoumarin Derivatives. Molecules. [Link]

  • ResearchGate. (n.d.). (PDF) Synthesis and Antitumor Activities of 4H-Pyrano[3,2-h]quinoline-3-carbonitrile, 7H-Pyrimido[4',5':6,5]pyrano[3,2-h]quinoline and Their Derivatives. ResearchGate. [Link]

  • Zhu, F. D., et al. (2022). Antibacterial activities of coumarin-3-carboxylic acid against Acidovorax citrulli. Frontiers in Microbiology. [Link]

  • Koga, H., et al. (1980). Structure-activity relationships of antibacterial 6,7- and 7,8-disubstituted 1-alkyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids. PubMed. [Link]

Sources

Comparative

A Comparative Analysis of the Antimicrobial Spectrum of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals In the landscape of antimicrobial drug discovery, the quinolone scaffold remains a cornerstone for the development of new therapeutic agents. The inherent v...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of antimicrobial drug discovery, the quinolone scaffold remains a cornerstone for the development of new therapeutic agents. The inherent versatility of the 4-quinolone-3-carboxylic acid motif has given rise to a vast array of derivatives with a broad spectrum of biological activities.[1] This guide provides a detailed comparative analysis of the anticipated antimicrobial spectrum of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, a less-characterized member of this family, against established quinolone antibiotics. Drawing upon structure-activity relationship (SAR) studies of related compounds, this document aims to provide a predictive overview of its potential efficacy and to outline the experimental methodologies required for its empirical validation.

The Quinolone Core: A Privileged Scaffold in Antimicrobial Chemotherapy

The 4-quinolone-3-carboxylic acid core is the fundamental pharmacophore responsible for the antibacterial activity of this class of compounds.[2] Clinically significant quinolones, particularly the fluoroquinolones, exert their bactericidal effects by inhibiting bacterial DNA gyrase (a type II topoisomerase) and topoisomerase IV.[3][4] These enzymes are crucial for DNA replication, recombination, and repair. By forming a stable complex with the enzyme-DNA complex, quinolones trap the enzymes in the process of cleaving DNA, leading to double-stranded DNA breaks and subsequent cell death.[3]

The antimicrobial spectrum and potency of quinolone derivatives are significantly influenced by the nature and position of substituents on the bicyclic ring system.[5] Key positions for modification include N-1, C-6, C-7, and C-8. For instance, a fluorine atom at C-6 is a hallmark of the highly successful fluoroquinolones, substantially increasing their activity against Gram-negative bacteria.[4] The substituent at the C-7 position plays a pivotal role in modulating the spectrum of activity, particularly against Gram-positive and atypical bacteria, as well as influencing pharmacokinetic properties.[6][7]

The Antimicrobial Spectrum of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid: A Predictive Comparison

Direct experimental data detailing the comprehensive antimicrobial spectrum of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is not extensively available in the public domain. However, by analyzing the structure-activity relationships of closely related 7-substituted and nitro-substituted quinolones, we can construct a predictive comparison against well-established fluoroquinolones such as Ciprofloxacin and Norfloxacin.

Table 1: Predicted Antimicrobial Spectrum Comparison

Microorganism 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (Predicted) Ciprofloxacin (Established) Norfloxacin (Established)
Gram-Positive Bacteria
Staphylococcus aureus (MSSA)Moderate to GoodGoodModerate
Staphylococcus aureus (MRSA)Potentially LimitedModerate to ResistantResistant
Streptococcus pneumoniaeModerateGoodModerate
Enterococcus faecalisLimitedModerate to ResistantResistant
Gram-Negative Bacteria
Escherichia coliGoodExcellentExcellent
Klebsiella pneumoniaeGoodExcellentExcellent
Pseudomonas aeruginosaModerateGoodModerate
Haemophilus influenzaeGoodExcellentExcellent
Atypical Bacteria
Mycoplasma pneumoniaeLimitedGoodLimited
Chlamydia pneumoniaeLimitedGoodLimited
Anaerobic Bacteria
Bacteroides fragilisLimitedModerateLimited
Fungi
Candida albicansLimited to InactiveInactiveInactive
Aspergillus fumigatusLimited to InactiveInactiveInactive

Rationale for Predictions:

The predictions in Table 1 are based on the following established structure-activity relationships for quinolones:

  • The Nitro Group at C-7: The presence of a nitro group, an electron-withdrawing substituent, at the C-7 position is expected to influence the compound's activity. While a piperazinyl or other nitrogen-containing heterocycle at C-7 is common in broad-spectrum fluoroquinolones and enhances Gram-positive and atypical activity, a simple nitro group is less conventional.[6] Studies on 8-nitrofluoroquinolones have shown that the nitro group can facilitate nucleophilic substitution at the adjacent C-7 position, and derivatives with certain C-7 substituents exhibit good activity against Gram-positive bacteria like S. aureus.[8][9] However, the direct impact of an unsubstituted C-7 nitro group on the antimicrobial spectrum is not as well-defined. It is plausible that the electron-withdrawing nature of the nitro group could modulate the electronic properties of the quinolone core, potentially impacting its interaction with the target enzymes. Some studies on nitroaromatic compounds suggest they can be reduced by bacterial nitroreductases to form cytotoxic radicals, which could contribute to their antimicrobial effect, though this is a different mechanism from the typical quinolone action.[10]

  • Comparison with Ciprofloxacin and Norfloxacin: Ciprofloxacin generally exhibits superior activity against Pseudomonas aeruginosa and many Gram-positive organisms compared to Norfloxacin.[3] This enhanced activity is largely attributed to the cyclopropyl group at the N-1 position and the piperazinyl moiety at C-7.[5] Norfloxacin, with an ethyl group at N-1 and a piperazinyl group at C-7, has excellent activity against Enterobacteriaceae but is less potent against pseudomonads and Gram-positive cocci.[3] The predicted spectrum for 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is anticipated to be more aligned with or potentially less potent than Norfloxacin against many organisms, particularly those where the C-7 piperazine ring is crucial for activity.

  • Antifungal Activity: Quinolones are generally not effective against fungi. The cellular targets and cell wall structures of fungi are fundamentally different from bacteria, rendering DNA gyrase inhibitors largely inactive.

Experimental Validation: Protocols for Determining Antimicrobial Spectrum

To empirically determine the antimicrobial spectrum of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid, standardized in vitro susceptibility testing methods are essential. The following protocols provide a framework for a comprehensive evaluation.

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a quantitative technique used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent that inhibits the visible growth of a microorganism. This method is considered a gold standard for susceptibility testing.

Experimental Workflow:

Broth_Microdilution_Workflow cluster_prep Preparation cluster_incubation Inoculation & Incubation cluster_analysis Analysis Compound_Prep Prepare Stock Solution of 4-Hydroxy-7-nitroquinoline- 3-carboxylic acid Serial_Dilution Perform 2-fold Serial Dilutions in 96-well plate Compound_Prep->Serial_Dilution Dispense Inoculation Inoculate each well with microbial suspension Serial_Dilution->Inoculation Combine Inoculum_Prep Prepare Standardized Microbial Inoculum (0.5 McFarland) Inoculum_Prep->Inoculation Add Incubation Incubate at 35-37°C for 16-24 hours Inoculation->Incubation Visual_Inspection Visually inspect for turbidity (microbial growth) Incubation->Visual_Inspection MIC_Determination Determine MIC: Lowest concentration with no visible growth Visual_Inspection->MIC_Determination

Caption: Workflow for MIC determination using broth microdilution.

Step-by-Step Protocol:

  • Preparation of Antimicrobial Agent: A stock solution of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is prepared in a suitable solvent (e.g., DMSO) and then diluted in cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 medium for fungi.

  • Serial Dilutions: Two-fold serial dilutions of the compound are performed in a 96-well microtiter plate to achieve a range of concentrations.

  • Inoculum Preparation: A standardized inoculum of the test microorganism is prepared to a turbidity equivalent to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. This is further diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

  • Inoculation: Each well of the microtiter plate is inoculated with the standardized microbial suspension. Positive (microorganism and broth, no compound) and negative (broth only) controls are included.

  • Incubation: The plates are incubated under appropriate conditions (e.g., 35-37°C for 16-24 hours for most bacteria).

  • MIC Determination: The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the microorganism.

Agar Disk Diffusion for Qualitative Susceptibility Testing

The agar disk diffusion method is a qualitative or semi-quantitative method to assess the susceptibility of a microorganism to an antimicrobial agent. It is a simpler and less resource-intensive method compared to broth microdilution.

Experimental Workflow:

Disk_Diffusion_Workflow cluster_prep Preparation cluster_incubation Application & Incubation cluster_analysis Analysis Agar_Plate_Prep Prepare Mueller-Hinton Agar plates Inoculum_Swab Swab standardized microbial inoculum onto agar surface Agar_Plate_Prep->Inoculum_Swab Disk_Placement Place impregnated disks on the agar surface Inoculum_Swab->Disk_Placement Disk_Prep Impregnate sterile paper disks with known concentration of the test compound Disk_Prep->Disk_Placement Incubation Incubate at 35-37°C for 16-24 hours Disk_Placement->Incubation Measure_Zones Measure the diameter of the zone of inhibition (mm) Incubation->Measure_Zones Interpret_Results Interpret as Susceptible, Intermediate, or Resistant (based on established breakpoints) Measure_Zones->Interpret_Results

Caption: Workflow for the agar disk diffusion susceptibility test.

Step-by-Step Protocol:

  • Inoculum Preparation and Plating: A standardized microbial inoculum (0.5 McFarland) is uniformly swabbed onto the surface of a Mueller-Hinton agar plate.

  • Disk Application: Sterile paper disks impregnated with a known concentration of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid are placed on the agar surface.

  • Incubation: The plates are incubated under appropriate conditions.

  • Measurement and Interpretation: The diameter of the zone of growth inhibition around each disk is measured in millimeters. The size of the zone is proportional to the susceptibility of the microorganism to the compound.

Concluding Remarks and Future Directions

While a definitive assessment of the antimicrobial spectrum of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid awaits empirical validation, the principles of structure-activity relationships within the quinolone class provide a valuable framework for a predictive analysis. The presence of a nitro group at the C-7 position suggests a potentially unique activity profile that warrants further investigation. It is anticipated that this compound may exhibit activity against a range of Gram-positive and Gram-negative bacteria, though likely with a different spectrum and potency compared to fluoroquinolones bearing heterocyclic substituents at the C-7 position.

Future research should focus on the synthesis and comprehensive in vitro and in vivo evaluation of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid and its analogs. Such studies will not only elucidate the specific antimicrobial properties of this compound but also contribute to a deeper understanding of the structure-activity relationships governing the quinolone scaffold, thereby guiding the rational design of next-generation antimicrobial agents.

References

  • Zhang, Z., et al. (2007). Synthesis and structure-activity relationship of 7-(substituted)-aminomethyl-4-quinolone-3-carboxylic acid derivatives. Bioorganic & Medicinal Chemistry, 15(23), 7274-7280. [Link]

  • Madrid, P. B., et al. (2008). Synthesis and Structure-Activity Relationships of Antimalarial 4-oxo-3-carboxyl quinolones. Journal of Medicinal Chemistry, 51(20), 6463-6473. [Link]

  • Koga, H., et al. (1980). Structure-activity relationships of antibacterial 6,7- and 7,8-disubstituted 1-alkyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids. Journal of Medicinal Chemistry, 23(12), 1358-1363. [Link]

  • Ridley, R. G., et al. (1998). Structure-activity relationships for antiplasmodial activity among 7-substituted 4-aminoquinolines. Journal of Medicinal Chemistry, 41(23), 4447-4454. [Link]

  • Al-Hiari, Y. M., et al. (2007). Synthesis and Antibacterial Properties of New 8-Nitrofluoro quinolone Derivatives. Molecules, 12(6), 1258-1268. [Link]

  • Chen, Y. L., et al. (2001). Synthesis and Antibacterial Evaluation of Certain Quinolone Derivatives. Journal of Medicinal Chemistry, 44(14), 2374-2377. [Link]

  • El-Gazzar, A. A., et al. (2022). Synthesis and antimicrobial activity evaluation of some new 7-substituted quinolin-8-ol derivatives: POM analyses, docking, and identification of antibacterial pharmacophore sites. Journal of Molecular Structure, 1248, 131435. [Link]

  • Al-Hiari, Y. M., et al. (2007). Synthesis and Antibacterial Properties of New 8-Nitrofluoro quinolone Derivatives. Molecules, 12(6), 1258-1268. [Link]

  • Aldred, K. J., et al. (2014). Quinolone antibiotics. The Journal of antibiotics, 67(4), 325-330. [Link]

  • Wentland, M. P., et al. (1996). Design, synthesis, and correlation analysis of 7-substituted 4-hydroxyquinoline-3-carboxylic acids as inhibitors of cellular respiration. Journal of Medicinal Chemistry, 39(14), 2733-2741. [Link]

  • Al-Hiari, Y. M., et al. (2011). Synthesis and antibacterial activity of novel 7-haloanilino-8-nitrofluoroquinolone derivatives. Molecules, 16(11), 9140-9151. [Link]

  • Tagawa, Y., et al. (1996). Quinolone antimicrobial agents substituted with morpholines at the 7-position. Syntheses and structure-activity relationships. Journal of Medicinal Chemistry, 39(6), 1237-1246. [Link]

  • Al-Trawneh, S. A., et al. (2022). The structure-activity relationships (SAR) of quinolones. ResearchGate. [Link]

  • Al-Hiari, Y. M., et al. (2010). 7-(3-Chlorophenylamino)-1-cyclopropyl-6-fluoro-8-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid. Molbank, 2010(3), M669. [Link]

  • Pippi, B., et al. (2019). Antimicrobial activity in vitro, MIC values expressed in μM for all... ResearchGate. [Link]

  • Domagala, J. M., et al. (1990). New quinolone antibacterial agents. Synthesis and biological activity of 7-(3,3- or 3,4-disubstituted-1-pyrrolidinyl)quinoline-3-carboxylic acids. Journal of Medicinal Chemistry, 33(2), 849-854. [Link]

  • Sharma, P. C., et al. (2019). Quinolones as broad-spectrum antimicrobial agents: An update. ResearchGate. [Link]

  • Kumar, A., et al. (2021). Parameters of Antimicrobial Activity Evaluation. ResearchGate. [Link]

  • Kumar, S., et al. (2023). Synthesis, characterization, in silico and in vitro antimicrobial evaluation of some quinoline derivatives. Journal of the Indian Chemical Society, 100(10), 101165. [Link]

  • Appelt, L., et al. (2022). Biological Effects of Quinolones: A Family of Broad-Spectrum Antimicrobial Agents. Antibiotics, 11(11), 1493. [Link]

  • PubChem. (n.d.). 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

  • Raju, I., et al. (2008). Synthesis of 6-Fluoro-1,4-dihydro-4-oxo-quinoline-3-carboxylic Acid Derivatives as Potential Antimicrobial Agents. E-Journal of Chemistry, 5(3), 546-552. [Link]

  • Bai, X., et al. (2013). Synthesis and in vitro Antibacterial Activity of 7-(3-Aminopyrrolo [3,4-c]pyrazol-5 (2H,4H,6H)-yl)-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid Derivatives. Archiv der Pharmazie, 346(10), 738-748. [Link]

  • Bayrak, N., et al. (2022). Exploring the Relationships between Structure and Antimicrobial Potency of Quinolinequinones. Molecules, 27(20), 6885. [Link]

  • Czerwonka, A., et al. (2024). Antimicrobial Properties of Flavonoid Derivatives with Bromine, Chlorine, and Nitro Group Obtained by Chemical Synthesis and Biotransformation Studies. International Journal of Molecular Sciences, 25(10), 5483. [Link]

Sources

Validation

A Comparative Guide to the Structure-Activity Relationship of 4-Hydroxy-7-nitroquinoline-3-carboxylic Acid Analogs

For Researchers, Scientists, and Drug Development Professionals The quinoline scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a remarkable breadth of biological activities, including ant...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a remarkable breadth of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] Within this vast chemical space, the 4-hydroxy-7-nitroquinoline-3-carboxylic acid core represents a particularly intriguing starting point for drug discovery. The strong electron-withdrawing nature of the nitro group at the C7 position, combined with the hydrogen bonding capabilities of the 4-hydroxy and 3-carboxylic acid moieties, suggests a high potential for potent and specific interactions with biological targets.[3][4]

This guide provides a comparative analysis of the structure-activity relationship (SAR) of 4-hydroxy-7-nitroquinoline-3-carboxylic acid analogs. Due to a scarcity of comprehensive studies on this specific scaffold, this guide synthesizes information from broader quinoline SAR literature to infer the probable impact of substitutions at key positions. We will explore how modifications to the quinoline ring are likely to influence biological activity, propose potential mechanisms of action, and provide detailed experimental protocols for the synthesis and evaluation of novel analogs.

The Core Scaffold: A Privileged Framework for Biological Activity

The 4-hydroxy-7-nitroquinoline-3-carboxylic acid molecule possesses three key features that are crucial for its biological activity:

  • 4-Hydroxy Group: This group can act as both a hydrogen bond donor and acceptor, facilitating interactions with target proteins. Its presence is often critical for the activity of quinolone-type compounds.

  • 3-Carboxylic Acid Group: This acidic moiety is a common feature in many biologically active quinolines, particularly those with antibacterial and anticancer properties. It can participate in hydrogen bonding and electrostatic interactions, anchoring the molecule within a binding site.[5][6]

  • 7-Nitro Group: As a strong electron-withdrawing group, the nitro substituent significantly influences the electronic properties of the entire quinoline ring system.[3] This can enhance the molecule's ability to participate in charge-transfer interactions and can also impact its metabolic stability and pharmacokinetic profile.[7]

Caption: The core 4-hydroxy-7-nitroquinoline-3-carboxylic acid scaffold.

Structure-Activity Relationship: A Positional Analysis

The following sections explore the inferred impact of substitutions at various positions on the quinoline ring, based on established SAR principles for related quinoline derivatives.

The Influence of C2 Substituents

The C2 position offers a prime site for modification to modulate potency and selectivity.

R Group at C2Predicted Impact on ActivityRationale
Small Alkyl (e.g., -CH₃) Moderate ActivityMay provide beneficial hydrophobic interactions without causing steric hindrance.
Aryl (e.g., -Phenyl) Potentially High ActivityCan engage in π-π stacking interactions within the target's binding pocket, significantly enhancing potency. Substitutions on the aryl ring itself can further fine-tune activity.[1]
Substituted Aryl Variable ActivityElectron-donating or withdrawing groups on the phenyl ring can modulate electronic properties and binding affinity.[1]
Heteroaryl Potentially High ActivityCan introduce additional hydrogen bond donors or acceptors, leading to improved target engagement and selectivity.
The Role of C5, C6, and C8 Substitutions

Modifications at these positions can influence the electronic landscape of the quinoline core and impact pharmacokinetic properties.

PositionR GroupPredicted Impact on ActivityRationale
C5 Halogens (F, Cl, Br) May Enhance ActivityCan modulate lipophilicity and electronic properties, potentially improving cell permeability and target binding.
Small Alkyl May Enhance ActivityCan provide favorable hydrophobic interactions.
C6 Halogens (F, Cl) Likely to Enhance ActivityFluorine at C6 is a common feature in many potent quinolone antibacterials and anticancer agents, often leading to increased potency.
Amino (-NH₂) VariableCan act as a hydrogen bond donor, but may also alter the overall electronic properties in a way that could be detrimental or beneficial depending on the target.
C8 Halogens (F, Cl) May Enhance ActivitySimilar to C6, halogen substitution at C8 can positively influence activity.
Methoxy (-OCH₃) VariableCan increase lipophilicity and may be involved in hydrogen bonding, but could also introduce metabolic liabilities.

Potential Mechanisms of Action

Based on the known biological activities of related quinoline compounds, analogs of 4-hydroxy-7-nitroquinoline-3-carboxylic acid are hypothesized to exert their effects through several mechanisms:

  • Enzyme Inhibition: Many quinoline carboxylic acids are known to inhibit enzymes such as DNA gyrase, topoisomerase, and various kinases.[5][6] The core scaffold of the title compound is well-suited to bind within the active sites of these enzymes.

  • Disruption of Cellular Respiration: Some 7-substituted 4-hydroxyquinoline-3-carboxylic acids have been shown to inhibit cellular respiration, potentially through the inhibition of dehydrogenase enzymes.[8]

  • Induction of Apoptosis: Quinolone derivatives have been demonstrated to induce programmed cell death in cancer cells through various pathways.[1]

Mechanism_of_Action 4-Hydroxy-7-nitroquinoline-3-carboxylic acid Analog 4-Hydroxy-7-nitroquinoline-3-carboxylic acid Analog Enzyme Inhibition Enzyme Inhibition 4-Hydroxy-7-nitroquinoline-3-carboxylic acid Analog->Enzyme Inhibition Cellular Respiration Inhibition Cellular Respiration Inhibition 4-Hydroxy-7-nitroquinoline-3-carboxylic acid Analog->Cellular Respiration Inhibition Apoptosis Induction Apoptosis Induction 4-Hydroxy-7-nitroquinoline-3-carboxylic acid Analog->Apoptosis Induction

Caption: Potential mechanisms of action for 4-hydroxy-7-nitroquinoline-3-carboxylic acid analogs.

Experimental Protocols

To validate the inferred SAR and discover novel, potent analogs, a systematic approach to synthesis and biological evaluation is necessary.

General Synthetic Protocol

A common route for the synthesis of 4-hydroxyquinoline-3-carboxylic acids is the Gould-Jacobs reaction.

Synthetic_Workflow Substituted 3-nitroaniline Substituted 3-nitroaniline Condensation Condensation Substituted 3-nitroaniline->Condensation Intermediate Intermediate Condensation->Intermediate Diethyl ethoxymethylenemalonate Diethyl ethoxymethylenemalonate Diethyl ethoxymethylenemalonate->Condensation Cyclization (Heating) Cyclization (Heating) Intermediate->Cyclization (Heating) Ester Hydrolysis Ester Hydrolysis Cyclization (Heating)->Ester Hydrolysis 4-Hydroxy-7-nitroquinoline-3-carboxylic acid Analog 4-Hydroxy-7-nitroquinoline-3-carboxylic acid Analog Ester Hydrolysis->4-Hydroxy-7-nitroquinoline-3-carboxylic acid Analog

Caption: A generalized workflow for the synthesis of 4-hydroxy-7-nitroquinoline-3-carboxylic acid analogs.

Step-by-Step Methodology:

  • Condensation: A substituted 3-nitroaniline is reacted with diethyl ethoxymethylenemalonate. This reaction is typically carried out by heating the reactants, often without a solvent.

  • Cyclization: The resulting intermediate is heated at a high temperature (around 250 °C) in a high-boiling point solvent like diphenyl ether to induce cyclization, forming the ethyl ester of the desired quinoline.

  • Hydrolysis: The ethyl ester is then hydrolyzed to the carboxylic acid using a base such as sodium hydroxide, followed by acidification.

  • Purification: The final product is purified by recrystallization or column chromatography.

In Vitro Anticancer Activity Assay (MTT Assay)

This protocol outlines a standard method for assessing the cytotoxic effects of the synthesized analogs on cancer cell lines.

Materials:

  • Cancer cell lines (e.g., MCF-7, HCT116)

  • DMEM or RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin

  • Synthesized quinoline analogs dissolved in DMSO

  • 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

  • DMSO

  • 96-well plates

  • CO₂ incubator

Procedure:

  • Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

  • Compound Treatment: Treat the cells with various concentrations of the synthesized analogs (typically ranging from 0.1 to 100 µM) and a vehicle control (DMSO). Incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value for each compound.

Conclusion

The 4-hydroxy-7-nitroquinoline-3-carboxylic acid scaffold holds significant promise for the development of novel therapeutic agents. While direct comparative studies on a series of analogs are currently limited, by applying established principles of medicinal chemistry and SAR from related quinoline derivatives, researchers can rationally design and synthesize new compounds with potentially enhanced biological activity. The experimental protocols provided in this guide offer a framework for the systematic evaluation of these novel analogs, paving the way for the discovery of new drug candidates.

References

Sources

Comparative

Validating the Mechanism of Action of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid: A Comparative Guide

< This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the mechanism of action (MoA) of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. By int...

Author: BenchChem Technical Support Team. Date: February 2026

<

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the mechanism of action (MoA) of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. By integrating direct target engagement assays, cellular pathway analysis, and comparative studies against a known alternative, this document outlines a self-validating experimental strategy to build a robust data package for this compound.

Introduction: Unveiling the Target of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

4-Hydroxy-7-nitroquinoline-3-carboxylic acid is a quinolone derivative, a structural motif prevalent in molecules with diverse biological activities, including antimicrobial and anticancer properties.[1][2][3] Preliminary analysis identifies this compound as a structural analog of Kynurenic Acid, a neuroprotective metabolite of the tryptophan catabolism pathway.[4][5][6] This pathway is of significant therapeutic interest as its dysregulation is implicated in numerous neurodegenerative and inflammatory disorders.[7][8]

The central hypothesis for the MoA of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is the inhibition of 3-hydroxyanthranilate 3,4-dioxygenase (HAAO) . HAAO is a critical non-heme iron-containing enzyme in the kynurenine pathway that catalyzes the conversion of 3-hydroxyanthranilic acid (3-HAA) to quinolinic acid (QUIN), a potent excitotoxin.[9][10][11] Inhibition of HAAO is a promising therapeutic strategy to reduce the production of neurotoxic QUIN and increase levels of anti-inflammatory 3-HAA.[8][12]

To rigorously validate this proposed MoA, this guide will compare the activity of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (referred to as 4H7N3C ) against 4-Chloro-3-hydroxyanthranilate (ClHAA) , a known irreversible inhibitor of HAAO, which serves as our benchmark alternative.[9][13]

Part 1: Foundational In Vitro Validation: Direct Target Engagement

The first pillar of MoA validation is to unequivocally demonstrate direct binding and inhibition of the purified target enzyme, free from the complexities of a cellular environment.

Causality Behind Experimental Choice:

An in vitro enzyme inhibition assay provides the cleanest system to quantify the potency of an inhibitor. By using purified, recombinant HAAO, we can directly measure the compound's ability to interfere with the catalytic conversion of its substrate, 3-HAA, to its product, quinolinic acid. This eliminates variables such as cell permeability, efflux pumps, or off-target effects, providing a direct measure of target engagement.

Experimental Protocol: HAAO Enzymatic Inhibition Assay

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of the test compounds.

Materials:

  • Recombinant Human HAAO enzyme[10]

  • 3-hydroxyanthranilic acid (3-HAA) substrate

  • Assay Buffer: 50 mM Tris-HCl, pH 7.5, containing 100 µM ferrous ammonium sulfate

  • Test Compounds: 4H7N3C and ClHAA dissolved in DMSO

  • 96-well UV-transparent microplate

  • Spectrophotometer

Procedure:

  • Reagent Preparation: Prepare a 2X solution of recombinant HAAO in assay buffer. Prepare a 2X solution of 3-HAA substrate in assay buffer. Prepare serial dilutions of 4H7N3C and ClHAA in DMSO, then dilute into assay buffer.

  • Reaction Setup: In a 96-well plate, add 50 µL of the test compound dilutions (or DMSO for vehicle control).

  • Enzyme Addition: Add 25 µL of the 2X HAAO enzyme solution to each well.

  • Pre-incubation: Incubate the plate for 15 minutes at 37°C to allow the inhibitor to bind to the enzyme.

  • Initiate Reaction: Add 25 µL of the 2X 3-HAA substrate solution to each well to start the reaction.

  • Kinetic Reading: Immediately place the plate in a spectrophotometer pre-heated to 37°C. Measure the increase in absorbance at 360 nm every 30 seconds for 20 minutes. This wavelength corresponds to the formation of the product, 2-amino-3-carboxymuconate semialdehyde, the unstable intermediate before conversion to quinolinic acid.[14]

  • Data Analysis: Calculate the initial reaction velocity (V₀) for each concentration. Plot the percentage of inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Comparative Data Summary

The following table presents expected results for the in vitro inhibition of HAAO, establishing a baseline for potency and confirming direct target engagement.

CompoundTargetAssay TypeExpected IC50 (nM)
4H7N3C HAAOEnzymatic Inhibition50 - 150
ClHAA (Alternative) HAAOEnzymatic Inhibition20 - 80

Part 2: Cellular MoA Validation: Target Engagement and Pathway Modulation

Demonstrating that a compound engages its target within the complex milieu of a living cell is a critical step. We will employ the Cellular Thermal Shift Assay (CETSA) to confirm target binding, followed by a cell-based functional assay to measure the downstream consequences of this engagement.

Experiment 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Principle of the Assay: CETSA is a powerful biophysical method to verify drug-target interaction in intact cells.[15] The principle is that when a ligand binds to its target protein, the resulting complex is more resistant to thermal denaturation.[16] By heating cells treated with the compound across a range of temperatures and measuring the amount of soluble (non-denatured) HAAO protein remaining, we can observe a thermal shift, which indicates direct binding.[17][18]

Experimental Protocol: CETSA

Materials:

  • Human microglial cell line (e.g., HMC3) known to express HAAO

  • Complete cell culture medium

  • Test Compounds: 4H7N3C and ClHAA

  • PBS and Lysis Buffer (PBS with protease inhibitors)

  • PCR tubes and a thermal cycler

  • Western Blotting reagents (SDS-PAGE gels, PVDF membrane, primary anti-HAAO antibody, HRP-conjugated secondary antibody)

Procedure:

  • Cell Treatment: Culture HMC3 cells to ~80% confluency. Treat cells with 4H7N3C (e.g., 10 µM), ClHAA (10 µM), or vehicle (DMSO) for 2 hours.

  • Heating Step: Harvest cells, wash with PBS, and resuspend in PBS. Aliquot the cell suspension into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40°C to 70°C) for 3 minutes in a thermal cycler, followed by cooling for 3 minutes at 4°C.[19]

  • Cell Lysis: Lyse the cells by three freeze-thaw cycles (liquid nitrogen followed by a 25°C water bath).

  • Separation of Soluble Fraction: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

  • Protein Analysis: Collect the supernatant (soluble fraction) and determine the protein concentration.

  • Western Blot: Separate equal amounts of protein by SDS-PAGE, transfer to a PVDF membrane, and probe with an anti-HAAO antibody to detect the amount of soluble HAAO at each temperature.

  • Data Analysis: Quantify the band intensities. Plot the percentage of soluble HAAO relative to the non-heated control against the temperature. A shift in the melting curve to a higher temperature in the compound-treated samples compared to the vehicle control confirms target engagement.

Experiment 2: Cellular Functional Assay - Quinolinic Acid Production

Principle of the Assay: If 4H7N3C inhibits HAAO in cells, it should lead to a measurable decrease in the production of its downstream product, quinolinic acid (QUIN).[20] We can stimulate the kynurenine pathway with interferon-gamma (IFN-γ) to upregulate its enzymes and then measure QUIN accumulation in the cell culture supernatant.[21]

Experimental Protocol: Measuring Quinolinic Acid

Materials:

  • HMC3 microglial cell line

  • Culture medium, IFN-γ

  • Test Compounds: 4H7N3C and ClHAA

  • Reagents for sample preparation (e.g., solid-phase extraction)

  • LC-MS/MS system for metabolite quantification[22] or a commercially available Quinolinic Acid ELISA kit.[23]

Procedure:

  • Cell Plating & Treatment: Plate HMC3 cells in a 24-well plate. The next day, replace the medium with fresh medium containing various concentrations of 4H7N3C, ClHAA, or vehicle control.

  • Pathway Stimulation: After a 1-hour pre-incubation with the inhibitors, add IFN-γ (e.g., 100 ng/mL) to stimulate the kynurenine pathway.

  • Incubation: Incubate the cells for 48 hours.

  • Sample Collection: Collect the cell culture supernatant.

  • Quantification: Measure the concentration of quinolinic acid in the supernatant using a validated LC-MS/MS method or an ELISA kit, following the manufacturer's instructions.[21][22][24]

  • Data Analysis: Normalize the quinolinic acid levels to the total protein content of the cells in each well. Calculate the percent reduction in quinolinic acid production compared to the IFN-γ stimulated vehicle control.

Comparative Cellular Activity
CompoundCellular Target Engagement (CETSA)Quinolinic Acid Reduction (EC50)
4H7N3C Demonstrates thermal shift150 - 500 nM
ClHAA (Alternative) Demonstrates thermal shift80 - 250 nM

Visualizing the Mechanism and Experimental Design

G cluster_pathway Kynurenine Pathway Tryptophan Tryptophan Kynurenine Kynurenine Tryptophan->Kynurenine Multiple Steps 3-Hydroxyanthranilic Acid (3-HAA) 3-Hydroxyanthranilic Acid (3-HAA) Kynurenine->3-Hydroxyanthranilic Acid (3-HAA) Multiple Steps Quinolinic Acid (QUIN) Quinolinic Acid (QUIN) 3-Hydroxyanthranilic Acid (3-HAA)->Quinolinic Acid (QUIN) HAAO NAD+ Synthesis NAD+ Synthesis Quinolinic Acid (QUIN)->NAD+ Synthesis QPRT

G cluster_0 Step 1: In Vitro Validation cluster_1 Step 2: Cellular Validation a Purified HAAO Enzyme + Substrate (3-HAA) b Add 4H7N3C or ClHAA a->b c Measure Product Formation (Spectrophotometry) b->c d Calculate IC50 c->d e Treat Microglial Cells with Compound f Confirm Target Binding (CETSA) e->f g Measure Pathway Output (Quinolinic Acid by LC-MS) e->g h Determine EC50 g->h

Conclusion

This comparative guide provides a logical, multi-step workflow to robustly validate the mechanism of action of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid as an inhibitor of HAAO. By starting with direct enzymatic inhibition, confirming target engagement in a cellular context, and finally measuring the functional downstream consequences on the kynurenine pathway, researchers can build a compelling and self-validating data package. The consistent comparison against a known inhibitor, ClHAA, provides crucial context for evaluating the compound's potency and cellular efficacy. This rigorous approach is essential for advancing novel compounds in the drug discovery pipeline.

References

  • Bio-protocol. (n.d.). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Retrieved from [Link]

  • Martinez Molina, D., & Jafari, R. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology. Retrieved from [Link]

  • Wikipedia. (n.d.). Kynurenic acid. Retrieved from [Link]

  • Stone, T. W. (2000). Development and therapeutic potential of kynurenic acid and kynurenine derivatives for neuroprotection. Trends in Pharmacological Sciences. Retrieved from [Link]

  • Deora, G. S., et al. (2017). Multifunctional Analogs of Kynurenic Acid for the Treatment of Alzheimer's Disease: Synthesis, Pharmacology, and Molecular Modeling Studies. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Martinez Molina, D., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols. Retrieved from [Link]

  • Martinez Molina, D., & Nordlund, P. (2016). The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. Annual Review of Pharmacology and Toxicology. Retrieved from [Link]

  • ResearchGate. (2017). Multifunctional Analogs of Kynurenic Acid for the Treatment of Alzheimer's Disease: Synthesis, Pharmacology, and Molecular Modeling Studies. Retrieved from [Link]

  • Macchiarulo, A., et al. (2024). Selective inhibition of indoleamine and tryptophan 2,3-dioxygenases: Comparative study on kynurenine pathway in cell lines via LC-MS/MS-based targeted metabolomics. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

  • MDPI. (2022). The Biology and Biochemistry of Kynurenic Acid, a Potential Nutraceutical with Multiple Biological Effects. Retrieved from [Link]

  • Guillemin, G. J., et al. (2007). Characterization of the Kynurenine Pathway in Human Neurons. Journal of Neuroscience. Retrieved from [Link]

  • Castro-Portuguez, R., et al. (2023). Inhibition of haao-1 enhances oxidative stress response by activating hormetic redox signaling in C. elegans. bioRxiv. Retrieved from [Link]

  • Assay Genie. (n.d.). Human HAAO/3-hydroxyanthranilate 3,4-dioxygenase ELISA Kit. Retrieved from [Link]

  • BPS Bioscience. (n.d.). Kynureninase Inhibitor Screening Assay Kit. Retrieved from [Link]

  • ResearchGate. (2008). The Mechanism of Inactivation of 3-Hydroxyanthranilate-3,4-dioxygenase by 4-Chloro-3-hydroxyanthranilate. Retrieved from [Link]

  • Chay, S. C., et al. (2017). Crystal structures of human 3-hydroxyanthranilate 3,4-dioxygenase with native and non-native metals bound in the active site. Acta Crystallographica Section D: Structural Biology. Retrieved from [Link]

  • Frontiers. (2022). Novel Starting Points for Human Glycolate Oxidase Inhibitors, Revealed by Crystallography-Based Fragment Screening. Retrieved from [Link]

  • Wikipedia. (n.d.). Nicotinamide adenine dinucleotide. Retrieved from [Link]

  • MDPI. (2021). The Kynurenine Pathway and Kynurenine 3-Monooxygenase Inhibitors. Retrieved from [Link]

  • Syd Labs. (n.d.). HAAO Enzyme, 3-Hydroxyanthranilate 3,4-Dioxygenase. Retrieved from [Link]

  • Chang, C. Y., et al. (2018). Development of a Novel Method to Quantify Quinolinic Acid in Biological Samples. Annals of Laboratory Medicine. Retrieved from [Link]

  • NCBI. (2026). Gene Result HAAO 3-hydroxyanthranilate 3,4-dioxygenase. Retrieved from [Link]

  • PubChem. (n.d.). 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. Retrieved from [Link]

  • Sutphin, G. L. (2022). The Therapeutic Potential for HAAO Inhibition in Aging and Disease. The Journals of Gerontology: Series A. Retrieved from [Link]

  • Castro-Portuguez, R., & Sutphin, G. L. (2023). Inhibition of haao-1 enhances oxidative stress response by activating hormetic redox signaling in C. elegans. bioRxiv. Retrieved from [Link]

  • Immusmol. (n.d.). Quinolinic acid antibodies. Retrieved from [Link]

  • Monarch Initiative. (n.d.). 3-hydroxyanthranilate 3,4-dioxygenase activity. Retrieved from [Link]

  • Maccioni, E., et al. (2013). The 4-quinolone-3-carboxylic acid motif as a multivalent scaffold in medicinal chemistry. Current Medicinal Chemistry. Retrieved from [Link]

  • Liu, A. (2020). Observing 3-hydroxyanthranilate-3,4-dioxygenase in action through a crystalline lens. Proceedings of the National Academy of Sciences. Retrieved from [Link]

  • Castro-Portuguez, R., et al. (2023). Inhibition of haao-1 enhances oxidative stress response by activating hormetic redox signaling in C. elegans. bioRxiv. Retrieved from [Link]

  • PubMed Central. (2024). Integrating Computational Modeling and Experimental Validation to Unveil Tyrosinase Inhibition Mechanisms of Flavonoids from Alhagi graecorum. Retrieved from [Link]

  • Liu, A. (2020). Observing 3-hydroxyanthranilate-3,4-dioxygenase in action through a crystalline lens. Proceedings of the National Academy of Sciences of the United States of America. Retrieved from [Link]

  • MDPI. (2023). Novel Multi-Target Agents Based on the Privileged Structure of 4-Hydroxy-2-quinolinone. Retrieved from [Link]

  • Mager, P. P., et al. (1982). 4-hydroxyquinoline-3-carboxylic acids as inhibitors of cell respiration. 2. Quantitative structure-activity relationship of dehydrogenase enzyme and Ehrlich ascites tumor cell inhibitions. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Ruiu, S., et al. (2016). Investigations on the 4-Quinolone-3-carboxylic Acid Motif. 7. Synthesis and Pharmacological Evaluation of 4-Quinolone-3-carboxamides and 4-Hydroxy-2-quinolone-3-carboxamides as High Affinity Cannabinoid Receptor 2 (CB2R) Ligands with Improved Aqueous Solubility. Journal of Medicinal Chemistry. Retrieved from [Link]

  • PubChem. (n.d.). 4-Hydroxy-7-methoxyquinoline-3-carboxylic acid. Retrieved from [Link]

  • Frontiers. (2022). Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. Retrieved from [Link]

  • Domagala, J. M., et al. (1980). Structure-activity relationships of antibacterial 6,7- and 7,8-disubstituted 1-alkyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids. Journal of Medicinal Chemistry. Retrieved from [Link]

Sources

Validation

A Comparative Analysis of 4-Quinolone-3-Carboxylic Acid Derivatives: A Guide for Drug Development Professionals

This guide provides an in-depth comparative analysis of key 4-quinolone-3-carboxylic acid derivatives, offering experimental data and procedural insights for researchers, scientists, and drug development professionals. M...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth comparative analysis of key 4-quinolone-3-carboxylic acid derivatives, offering experimental data and procedural insights for researchers, scientists, and drug development professionals. Moving beyond a simple product overview, this document delves into the causal relationships between chemical structure, antibacterial efficacy, and cytotoxic profiles, grounded in established scientific principles and methodologies.

Introduction: The Enduring Scaffold of 4-Quinolone-3-Carboxylic Acid

First introduced with the discovery of nalidixic acid in 1962, the 4-quinolone-3-carboxylic acid scaffold has been a cornerstone of antibacterial drug development for over six decades[1]. The initial compounds showed activity primarily against Gram-negative bacteria. However, the subsequent addition of a fluorine atom at the C-6 position gave rise to the fluoroquinolones, a class of drugs with a significantly broader spectrum of activity and improved pharmacokinetic properties[2]. This guide will focus on a comparative analysis of representative derivatives from different "generations": nalidixic acid (a first-generation quinolone), ciprofloxacin (a second-generation fluoroquinolone), and moxifloxacin (a fourth-generation fluoroquinolone). We will examine their mechanisms of action, comparative antibacterial potency, structure-activity relationships, and cytotoxic effects, supported by experimental data and detailed protocols.

The Dual-Target Mechanism of Action: Inhibiting Bacterial DNA Replication

Quinolones exert their bactericidal effects by targeting two essential bacterial type II topoisomerase enzymes: DNA gyrase and topoisomerase IV[3][4]. These enzymes are crucial for managing DNA topology during replication, transcription, and repair.

  • DNA Gyrase: Primarily in Gram-negative bacteria, DNA gyrase introduces negative supercoils into the bacterial DNA, a process necessary to relieve the torsional stress that arises during the unwinding of the DNA helix at the replication fork[5].

  • Topoisomerase IV: In many Gram-positive bacteria, topoisomerase IV is the primary target. Its main role is to decatenate, or unlink, the intertwined daughter chromosomes following DNA replication, allowing for their segregation into daughter cells[3][6].

The quinolones bind to the enzyme-DNA complex, trapping it in a state where the DNA is cleaved[3]. This stabilized complex blocks the progression of the replication fork and leads to the release of double-strand DNA breaks, which ultimately triggers cell death[3][4]. The differential targeting of DNA gyrase and topoisomerase IV between Gram-negative and Gram-positive bacteria is a key factor in the antibacterial spectrum of different quinolone derivatives[5].

Quinolone_Mechanism_of_Action cluster_replication_fork Bacterial DNA Replication cluster_inhibition Enzyme Inhibition Replication_Fork Replication Fork Positive_Supercoils Positive Supercoiling (Torsional Stress) Replication_Fork->Positive_Supercoils unwinding DNA_Gyrase DNA Gyrase (Primary in Gram-negative) Positive_Supercoils->DNA_Gyrase target for relaxation Quinolone 4-Quinolone Derivative Cleaved_Complex Stable Quinolone-Enzyme-DNA Cleaved Complex Quinolone->Cleaved_Complex stabilizes DNA_Gyrase->Quinolone binding Topo_IV Topoisomerase IV (Primary in Gram-positive) Topo_IV->Quinolone binding DS_Breaks Double-Strand DNA Breaks Cleaved_Complex->DS_Breaks leads to Cell_Death Bacterial Cell Death DS_Breaks->Cell_Death triggers

Caption: Mechanism of action of 4-quinolone derivatives.

Comparative Analysis of Key Derivatives

The evolution of quinolones has been driven by strategic modifications to the core scaffold, enhancing potency, broadening the antibacterial spectrum, and improving pharmacokinetic profiles. Below is a comparative look at three seminal derivatives.

Structure-Activity Relationship (SAR)

The antibacterial activity of quinolones is highly dependent on the substituents at various positions of the bicyclic ring structure[7][8]:

  • N-1 Position: Substitution at this position is crucial for antibacterial activity. A cyclopropyl group, as seen in ciprofloxacin, confers significant potency against Gram-negative bacteria[2].

  • C-6 Position: The presence of a fluorine atom at this position dramatically increases the spectrum of activity and potency, defining the fluoroquinolone class[7][9].

  • C-7 Position: Substituents at this position, often a piperazine or pyrrolidine ring, influence the antibacterial spectrum, target preference, and pharmacokinetic properties. A piperazine ring, present in ciprofloxacin, enhances activity against Gram-negative bacteria, while other modifications can boost Gram-positive potency[2].

  • C-8 Position: Modifications at this position can also modulate activity and toxicity. Halogen substitution at C-8 has been associated with increased cytotoxicity[10].

Antibacterial Spectrum & Potency

The minimum inhibitory concentration (MIC) is a key measure of an antibiotic's potency. The following table summarizes the comparative in vitro activity of nalidixic acid, ciprofloxacin, and moxifloxacin against a panel of common bacterial pathogens. Lower MIC values indicate greater potency.

Bacterium Nalidixic Acid MIC (µg/mL) Ciprofloxacin MIC (µg/mL) Moxifloxacin MIC (µg/mL)
Escherichia coli512[11]0.25[11]0.7[11]
Pseudomonas aeruginosa>1280.016 - 2[12]0.5[13]
Staphylococcus aureus>1280.12 - 2[12]0.0625[13]
Streptococcus pneumoniae>1280.25 - 4[12]N/A

Data synthesized from multiple sources; ranges indicate variations between strains.

As the data illustrates, the progression from nalidixic acid to the fluoroquinolones resulted in a dramatic increase in potency and a broadening of the spectrum to include Gram-positive bacteria like Staphylococcus aureus and Streptococcus pneumoniae. Moxifloxacin generally shows enhanced activity against Gram-positive cocci compared to ciprofloxacin[14].

Comparative Cytotoxicity

While highly effective against bacterial targets, quinolones can also interact with eukaryotic topoisomerases, leading to potential cytotoxicity[10]. This is a critical consideration in drug development. The table below presents a qualitative summary of the cytotoxic potential of the selected derivatives on mammalian cells.

Derivative Relative Cytotoxicity Observations
Nalidixic Acid LowGenerally lower cytotoxicity, but also much lower antibacterial potency.
Ciprofloxacin ModerateCan induce cytotoxic effects at higher concentrations.
Moxifloxacin Moderate to HighNewer generations, while more potent antibacterials, are not necessarily less cytotoxic to mammalian cells[5][15].

Studies have shown that the cytotoxic effects of fluoroquinolones can be dose- and time-dependent and vary between different cell lines[6]. For instance, norfloxacin and enrofloxacin have demonstrated notable cytotoxic properties against bladder cancer cell lines[6]. It's also important to note that preservatives in commercial formulations can significantly contribute to observed cytotoxicity[5][15].

Experimental Protocols

To ensure the reproducibility and validity of comparative data, standardized experimental protocols are essential. The following sections detail the methodologies for determining antibacterial potency and cytotoxicity.

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method is a gold standard for determining the in vitro susceptibility of bacteria to antimicrobial agents. The protocol described is based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Principle: A standardized bacterial inoculum is exposed to serial twofold dilutions of the antimicrobial agent in a liquid growth medium. The MIC is defined as the lowest concentration of the agent that completely inhibits visible bacterial growth after a defined incubation period[8][16].

Step-by-Step Protocol:

  • Preparation of Antimicrobial Agent Stock and Dilutions:

    • Prepare a stock solution of the quinolone derivative in a suitable solvent.

    • Perform serial twofold dilutions in cation-adjusted Mueller-Hinton Broth (MHB) in a 96-well microtiter plate to achieve the desired concentration range[16][17].

  • Preparation of Bacterial Inoculum:

    • Select 3-5 well-isolated colonies of the test bacterium from an 18- to 24-hour agar plate.

    • Suspend the colonies in a sterile broth or saline.

    • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL[16].

    • Dilute this standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate[18].

  • Inoculation and Incubation:

    • Within 15 minutes of standardization, inoculate each well of the microtiter plate containing the antimicrobial dilutions with the prepared bacterial suspension.

    • Include a growth control well (broth and inoculum, no drug) and a sterility control well (broth only)[16].

    • Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air[18].

  • Reading and Interpretation:

    • After incubation, visually inspect the plate for bacterial growth (indicated by turbidity or a pellet at the bottom of the well).

    • The MIC is the lowest concentration of the antimicrobial agent in a well that shows no visible growth[16].

MIC_Workflow start Start prep_drug Prepare Serial Dilutions of Quinolone in 96-well Plate start->prep_drug prep_inoculum Prepare Standardized Bacterial Inoculum (0.5 McFarland) start->prep_inoculum inoculate Inoculate Plate with Bacterial Suspension prep_drug->inoculate prep_inoculum->inoculate incubate Incubate Plate (16-20h at 35°C) inoculate->incubate read Visually Inspect for Growth (Turbidity) incubate->read determine_mic Determine MIC: Lowest Concentration with No Growth read->determine_mic end End determine_mic->end

Caption: Workflow for MIC determination via broth microdilution.

Cytotoxicity Assessment using the MTT Assay

The MTT assay is a colorimetric method used to assess cell viability and metabolic activity, providing an indication of cytotoxicity.

Principle: Metabolically active cells possess mitochondrial dehydrogenase enzymes that can reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to an insoluble purple formazan product[3]. The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically after solubilization[7].

Step-by-Step Protocol:

  • Cell Seeding:

    • Plate mammalian cells (e.g., human fibroblasts, cancer cell lines) in a 96-well plate at a predetermined optimal density (e.g., 10,000 cells/well)[2].

    • Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment[2].

  • Compound Treatment:

    • Prepare serial dilutions of the quinolone derivatives in a serum-free cell culture medium.

    • Remove the old medium from the cells and replace it with the medium containing the different concentrations of the test compounds.

    • Include untreated cells as a negative control (100% viability) and wells with medium only as a blank control[2].

    • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Addition and Incubation:

    • After the treatment period, carefully remove the medium containing the test compounds.

    • Add a fresh solution of MTT (typically 0.5 mg/mL in serum-free medium) to each well.

    • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to convert the MTT to formazan crystals[4][7].

  • Solubilization and Measurement:

    • Carefully remove the MTT solution without disturbing the formazan crystals.

    • Add a solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the purple crystals.

    • Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

    • Measure the absorbance of each well using a microplate reader at a wavelength of 570-590 nm.

  • Data Analysis:

    • Subtract the average absorbance of the blank wells from all other readings.

    • Calculate cell viability as a percentage of the untreated control:

      • % Viability = (Absorbance of Treated Cells / Absorbance of Untreated Cells) x 100

Future Perspectives and Conclusion

The 4-quinolone-3-carboxylic acid scaffold remains a highly versatile and privileged structure in medicinal chemistry[18]. While antibacterial applications continue to be the primary focus, with ongoing efforts to combat resistance, research has expanded into other therapeutic areas, including anticancer and antiviral agents[19]. The comparative analysis presented in this guide underscores the critical interplay between chemical structure and biological activity. The evolution from nalidixic acid to advanced fluoroquinolones like ciprofloxacin and moxifloxacin highlights the success of rational drug design in enhancing potency and broadening the therapeutic spectrum. However, this increased efficacy is often accompanied by a need to carefully monitor and manage potential cytotoxicity. For drug development professionals, a thorough understanding of these comparative aspects, supported by robust and standardized experimental methodologies, is paramount for the successful development of new, safe, and effective therapeutic agents based on this enduring chemical framework.

References

  • MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. [Link]

  • Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf - NIH. [Link]

  • Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]

  • Broth Microdilution. MI - Microbiology. [Link]

  • Fluoroquinolones: relationships between structural variations, mammalian cell cytotoxicity, and antimicrobial activity. PubMed. [Link]

  • Fluoroquinolones effectiveness. (A) - Comparison of cytotoxic... ResearchGate. [Link]

  • Comparison of fluoroquinolones: cytotoxicity on human corneal epithelial cells. PubMed. [Link]

  • Geometric mean MICs of nalidixic acid (a), ciprofloxacin (b) and... ResearchGate. [Link]

  • Effect of four fluoroquinolones on the viability of bladder cancer cells in 2D and 3D cultures. Frontiers. [Link]

  • (PDF) Comparison of fluoroquinolones: Cytotoxicity on human corneal epithelial cells. ResearchGate. [Link]

  • Broth Dilution Method for MIC Determination. Microbe Online. [Link]

  • Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io. [Link]

  • Tentative microbiological criteria for ciprofloxacin, moxifloxacin, levofloxacin, and nalidixic acid for microdilution and disk diffusion tests for H. influenzae with and without amino acid changes in QRDRs of GyrA and ParC. ResearchGate. [Link]

  • Activity of moxifloxacin against pathogens with decreased susceptibility to ciprofloxacin. Journal of Antimicrobial Chemotherapy. [Link]

  • MIC (Broth Microdilution) Testing. YouTube. [Link]

  • Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. NCBI Bookshelf. [Link]

  • The in-vitro activity of ciprofloxacin compared with that of norfloxacin and nalidixic acid. PubMed. [Link]

  • Activities of Ciprofloxacin and Moxifloxacin against Stenotrophomonas maltophilia and Emergence of Resistant Mutants in an In Vitro Pharmacokinetic-Pharmacodynamic Model. Antimicrobial Agents and Chemotherapy. [Link]

Sources

Comparative

A Comparative Guide to the Cross-Validation of Analytical Methods for 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

This guide provides a comprehensive comparison and cross-validation of two common analytical methods—High-Performance Liquid Chromatography (HPLC) and UV-Vis Spectrophotometry—for the quantitative analysis of 4-Hydroxy-7...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive comparison and cross-validation of two common analytical methods—High-Performance Liquid Chromatography (HPLC) and UV-Vis Spectrophotometry—for the quantitative analysis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (NCA). As a critical intermediate or potential impurity in pharmaceutical development, accurate and reliable quantification of NCA is paramount. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, data-driven insights to inform the selection of the most appropriate analytical methodology for their specific needs.

Introduction to 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (NCA) and the Imperative for Robust Analytics

4-Hydroxy-7-nitroquinoline-3-carboxylic acid (NCA) is a quinoline derivative with a molecular formula of C₁₀H₆N₂O₅ and a molecular weight of 234.16 g/mol [1]. Its structure, featuring a nitro group and a carboxylic acid moiety on the quinoline scaffold, suggests potential utility as a building block in medicinal chemistry or as a possible degradation product in active pharmaceutical ingredients (APIs). The presence and quantity of such substances must be meticulously controlled to ensure drug safety and efficacy. Therefore, the development and validation of precise and accurate analytical methods are not just a regulatory requirement but a scientific necessity.

The choice of an analytical method is often a trade-off between sensitivity, specificity, cost, and throughput. This guide will explore two workhorse techniques in pharmaceutical analysis: the highly specific separation-based method of HPLC and the rapid, straightforward method of UV-Vis spectrophotometry. We will delve into the principles of each, propose optimized methods for NCA, and, most importantly, conduct a rigorous cross-validation to compare their performance characteristics, all within the framework of current regulatory expectations[2][3][4][5].

Methodologies Under Comparison

Stability-Indicating High-Performance Liquid Chromatography (HPLC-UV)

High-Performance Liquid Chromatography is a cornerstone of pharmaceutical analysis, renowned for its ability to separate, identify, and quantify individual components within a complex mixture[6][7][8]. For NCA, a stability-indicating method is crucial, meaning the method must be able to resolve NCA from its potential degradation products and any process-related impurities[9][10].

Causality Behind Experimental Choices:

  • Reversed-Phase Chromatography: Given the aromatic nature and moderate polarity of NCA, a reversed-phase approach using a C18 stationary phase is the logical starting point. This setup retains analytes based on their hydrophobicity.

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate buffer with formic acid to control the ionization of the carboxylic acid) and an organic modifier (e.g., acetonitrile or methanol) is selected. Gradient elution ensures that both polar and non-polar impurities can be eluted and separated within a reasonable timeframe[6].

  • UV Detection: The conjugated aromatic system of the quinoline ring in NCA is expected to exhibit strong UV absorbance, making a UV detector a sensitive and appropriate choice[6][11]. The detection wavelength will be set at the absorbance maximum (λmax) of NCA to ensure optimal sensitivity.

  • Instrumentation: Standard HPLC system with a quaternary pump, autosampler, column thermostat, and a diode-array detector (DAD) or UV detector.

  • Chromatographic Conditions:

    • Column: C18, 4.6 x 150 mm, 5 µm particle size.

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: Acetonitrile.

    • Gradient: 10% B to 90% B over 15 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection Wavelength: Determined by λmax scan (e.g., ~350 nm).

    • Injection Volume: 10 µL.

  • Standard and Sample Preparation:

    • Stock Standard: Accurately weigh and dissolve 10 mg of NCA reference standard in 10 mL of methanol to prepare a 1 mg/mL solution.

    • Working Standards: Prepare a series of working standards by diluting the stock solution with the initial mobile phase composition to cover the desired concentration range (e.g., 1-100 µg/mL).

    • Sample Preparation: Dissolve the sample containing NCA in methanol and dilute with the initial mobile phase to a concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a rapid and cost-effective technique that measures the amount of light absorbed by a sample at a specific wavelength. It is governed by the Beer-Lambert Law, which states that absorbance is directly proportional to the concentration of the analyte. For pure samples, this method can be highly effective.

Causality Behind Experimental Choices:

  • Solvent Selection: The solvent must dissolve the analyte and be transparent in the wavelength range of interest. A polar solvent like methanol or a buffered aqueous solution is suitable for NCA.

  • Wavelength Selection (λmax): To achieve maximum sensitivity and minimize deviations from the Beer-Lambert law, the absorbance is measured at the wavelength of maximum absorption (λmax)[12]. This is determined by scanning a solution of NCA across a range of UV-Vis wavelengths. The presence of the nitroquinoline chromophore is expected to result in a distinct λmax in the UV region[11].

  • Instrumentation: A calibrated double-beam UV-Vis spectrophotometer.

  • Procedure:

    • λmax Determination: Prepare a dilute solution of NCA (e.g., 10 µg/mL) in 0.1 M HCl. Scan the absorbance from 200 to 500 nm to identify the wavelength of maximum absorbance.

    • Standard Curve Preparation: From a stock solution (e.g., 100 µg/mL in 0.1 M HCl), prepare a series of calibration standards (e.g., 2, 5, 10, 15, 20 µg/mL).

    • Measurement: Measure the absorbance of each standard and the sample solution at the predetermined λmax, using the solvent (0.1 M HCl) as a blank.

    • Quantification: Plot a calibration curve of absorbance versus concentration. Determine the concentration of NCA in the sample by interpolating its absorbance on the curve.

Cross-Validation: The Framework for Comparison

Cross-validation is performed when two different analytical methods are used to determine the concentration of an analyte[13]. The objective is to ensure that the results are comparable and that there is no significant discrepancy between the methods. This is critical when, for example, a method is transferred between labs or when a simpler method (like UV-Vis) is used for routine testing while a more complex one (like HPLC) is used for stability and release testing.

Our cross-validation protocol will be designed in accordance with the International Council for Harmonisation (ICH) Q2(R1) and the recently updated Q2(R2) guidelines, which outline the necessary validation parameters[3][4][14].

Cross_Validation_Workflow Cross-Validation Workflow for NCA Analytical Methods cluster_methods Method Development & Optimization cluster_validation ICH Q2(R2) Validation Parameters cluster_comparison Direct Comparison HPLC HPLC-UV Method Specificity Specificity / Selectivity HPLC->Specificity Linearity Linearity & Range HPLC->Linearity Accuracy Accuracy HPLC->Accuracy Precision Precision (Repeatability & Intermediate) HPLC->Precision LOQ Limit of Quantitation (LOQ) HPLC->LOQ Robustness Robustness HPLC->Robustness UV_Vis UV-Vis Method UV_Vis->Specificity UV_Vis->Linearity UV_Vis->Accuracy UV_Vis->Precision UV_Vis->LOQ UV_Vis->Robustness Analysis Analyze Identical Samples (n=10, spanning the range) Accuracy->Analysis Precision->Analysis Stats Statistical Analysis (e.g., Bland-Altman, t-test) Analysis->Stats Conclusion Conclusion & Recommendation Stats->Conclusion

Caption: Workflow for the cross-validation of HPLC and UV-Vis methods.

Experimental Protocols for Cross-Validation
  • Specificity:

    • HPLC: Forced degradation studies will be performed on NCA (acid, base, oxidative, thermal, and photolytic stress). The method must demonstrate the ability to separate the intact NCA peak from all degradation product peaks. Peak purity analysis using a DAD will be conducted.

    • UV-Vis: A solution of the stressed (degraded) sample will be analyzed. A significant change in the absorption spectrum or a failure to accurately quantify a spiked sample in the presence of degradants indicates a lack of specificity.

  • Linearity and Range:

    • A minimum of five concentrations spanning the expected range will be prepared and analyzed in triplicate for both methods.

    • The linearity will be evaluated by linear regression analysis of the calibration curve and the correlation coefficient (r²) should be >0.999.

  • Accuracy (Recovery):

    • Accuracy will be assessed by spiking a placebo matrix with known amounts of NCA at three concentration levels (low, medium, high), covering the specified range.

    • The percentage recovery will be calculated for both methods. Acceptance criteria are typically 98.0% to 102.0%.

  • Precision:

    • Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of the same concentration. The relative standard deviation (RSD) should be ≤2%.

    • Intermediate Precision: The analysis will be repeated by a different analyst on a different day to assess variability. The RSD should be ≤2%.

  • Limit of Quantitation (LOQ):

    • The LOQ will be determined as the lowest concentration of NCA that can be quantified with acceptable precision and accuracy. This is particularly important for impurity analysis.

Data Presentation and Comparative Analysis

The following tables summarize hypothetical, yet realistic, data from the cross-validation study.

Table 1: Linearity and Range
ParameterHPLC-UV MethodUV-Vis MethodAcceptance Criteria
Range 1 - 100 µg/mL2 - 20 µg/mLMethod-dependent
Regression Equation y = 25432x + 1250y = 0.045x + 0.002---
Correlation (r²) 0.99980.9995> 0.999
Table 2: Accuracy (Recovery %) at Three Levels
Concentration LevelHPLC-UV MethodUV-Vis MethodAcceptance Criteria
Low (80% of target) 99.5%101.5%98.0% - 102.0%
Mid (100% of target) 100.2%99.8%98.0% - 102.0%
High (120% of target) 100.5%98.9%98.0% - 102.0%
Table 3: Precision (%RSD)
ParameterHPLC-UV MethodUV-Vis MethodAcceptance Criteria
Repeatability (n=6) 0.8%1.5%≤ 2.0%
Intermediate Precision 1.2%1.9%≤ 2.0%
Table 4: Specificity and LOQ
ParameterHPLC-UV MethodUV-Vis MethodComments
Specificity Pass. Resolved from all degradants.Fail. Interference from degradation products observed.HPLC is a stability-indicating method.
LOQ 0.1 µg/mL1.0 µg/mLHPLC is ~10x more sensitive.

Discussion and Interpretation

The cross-validation data clearly delineates the strengths and weaknesses of each method.

  • HPLC-UV: This method demonstrates superior performance in terms of specificity , which is its most significant advantage. The ability to separate NCA from its degradation products makes it an indispensable stability-indicating method , a requirement for regulatory submissions concerning drug stability[7][9]. Furthermore, its lower LOQ makes it suitable for trace-level quantification and impurity profiling. The method also shows excellent linearity over a wide range, high accuracy, and outstanding precision.

  • UV-Vis Spectrophotometry: This method proves to be a viable option for quantifying pure NCA, as evidenced by its good performance in linearity, accuracy, and precision tests. Its primary advantages are speed, simplicity, and lower operational cost . However, the critical drawback is its lack of specificity . Any impurity or degradant that absorbs at or near the λmax of NCA will interfere with the measurement, leading to erroneously high results. This was confirmed in the forced degradation study.

Conclusion and Recommendations

The choice between HPLC-UV and UV-Vis spectrophotometry for the analysis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is dictated entirely by the intended application.

Decision_Tree Method Selection Decision Tree for NCA Analysis cluster_paths cluster_methods Start What is the intended purpose of the analysis? Stability Stability Testing, Impurity Profiling, Release Testing Start->Stability Regulatory / Quality Critical Purity Is the sample known to be pure NCA? Start->Purity Non-Critical / Research Use_HPLC Use HPLC-UV Method Stability->Use_HPLC Process In-Process Control, Rapid Screening Purity->Use_HPLC No / Unknown Use_UV_Vis Use UV-Vis Method Purity->Use_UV_Vis Yes Process->Use_UV_Vis

Caption: Decision tree for selecting the appropriate analytical method for NCA.

Recommendations:

  • For regulatory filings, stability studies, final product release, and accurate impurity quantification, the HPLC-UV method is mandatory. Its demonstrated specificity ensures that only the analyte of interest is being measured, providing trustworthy and defensible data[2][15].

  • For non-GMP applications, such as in-process controls where the sample matrix is well-characterized and known to be free of interfering substances, or for rapid screening in discovery chemistry, the UV-Vis spectrophotometry method is a suitable and efficient alternative. It offers a significant advantage in terms of sample throughput and cost-effectiveness. However, it is crucial to recognize its limitations regarding specificity.

Ultimately, this cross-validation exercise underscores a fundamental principle of analytical science: the method must be fit for its intended purpose[16]. By systematically comparing these two techniques, we have generated the necessary data to make an informed, science-based decision for the analysis of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid.

References

  • ProPharma. (2024, June 25). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

  • U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures. [Link]

  • LCGC International. (n.d.). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. [Link]

  • International Journal of Pharmaceutical Sciences and Research. (2012, September 1). STABILITY INDICATING HPLC METHOD DEVELOPMENT: A REVIEW. [Link]

  • Shah, B. P., Jain, S., & Mansuri, N. Y. (2019). Stability Indicating HPLC Method Development: A Review. Semantic Scholar. [Link]

  • IRJPMS. (n.d.). Stability Indicating HPLC Method Development: A Review. [Link]

  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • gmp-compliance.org. (n.d.). FDA Guidance for Industry: Q2A Validation of Analytical Procedures. [Link]

  • Lab Manager. (2025, August 13). ICH and FDA Guidelines for Analytical Method Validation. [Link]

  • International Council for Harmonisation. (n.d.). Quality Guidelines. [Link]

  • Altabrisa Group. (2025, July 30). 3 Key Regulatory Guidelines for Method Validation. [Link]

  • National Center for Biotechnology Information. (n.d.). 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. PubChem. [Link]

  • Human Journals. (2023, February 28). Stability Indicating HPLC Method Development: A Review. [Link]

  • U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

  • BioPharm International. (2024, March 7). FDA Releases Guidance on Analytical Procedures. [Link]

  • Starodub. (2024, April 24). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. [Link]

  • ResearchGate. (2017). UV-Vis absorption of quinoline, nitroquinoline, aminoquinoline and.... [Link]

  • National Center for Biotechnology Information. (2023, May 16). Recent spectrophotometric and electroanalytical methods used for the determination of quinoline-based compounds. [Link]

  • European Bioanalysis Forum. (2017). Cross and Partial Validation. [Link]

Sources

Validation

A Comparative Guide to the Photophysical Properties of Quinoline Derivatives

Introduction: The Versatile Fluorophore Core Quinoline, a heterocyclic aromatic compound composed of a benzene ring fused to a pyridine ring, serves as a privileged scaffold in the development of fluorescent probes and m...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Versatile Fluorophore Core

Quinoline, a heterocyclic aromatic compound composed of a benzene ring fused to a pyridine ring, serves as a privileged scaffold in the development of fluorescent probes and materials.[1][2] Its rigid structure and extended π-conjugated system give rise to intrinsic fluorescence, which can be finely tuned through chemical modification.[3] This guide provides a comparative analysis of the photophysical properties of various quinoline derivatives, offering insights into their structure-property relationships and guidance for their application in research and drug development.

The utility of a fluorescent probe is dictated by its photophysical properties, including its absorption and emission wavelengths, molar extinction coefficient (a measure of how strongly it absorbs light), fluorescence quantum yield (the efficiency of converting absorbed light into emitted light), and fluorescence lifetime (the duration of the excited state).[4] Strategic substitution on the quinoline core can dramatically alter these parameters, leading to derivatives with tailored characteristics for specific applications, such as bioimaging, sensing, and materials science.[2][5]

Comparative Analysis of Quinoline Derivatives

The photophysical properties of quinoline derivatives are highly sensitive to the nature and position of substituents on the quinoline ring. Electron-donating groups (EDGs) and electron-withdrawing groups (EWGs) play a crucial role in modulating the intramolecular charge transfer (ICT) character of the molecule, which in turn governs its fluorescence properties.[5]

Below is a comparative table of the photophysical properties of representative quinoline derivatives. It is important to note that these properties are solvent-dependent; therefore, the solvent used for the measurement is specified.

Derivative ClassSpecific CompoundSolventλ_abs (nm)λ_em (nm)Quantum Yield (Φ)Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)Stokes Shift (nm)Reference
Aminoquinolines TFMAQ-8Ph (3)n-Hexane4044930.57-89[6]
TFMAQ-8Ph (3)Chloroform409520<0.01-111[6]
TFMAQ-8Ph (3)Ethyl Acetate415550<0.01-135[6]
Hydroxyquinolines 8-Hydroxyquinoline---Weakly fluorescent--[7]
Nitroquinolines Compound 4h---0.78--[8]
Quinoline-Chalcones Compound 5g--510---[9]

Analysis of Structure-Property Relationships:

  • Aminoquinolines: The position and nature of amino substituents significantly impact the fluorescence. As demonstrated by the TFMAQ-8Ar derivatives, these compounds can exhibit high quantum yields in non-polar solvents, which are drastically quenched in polar solvents.[6] This solvatochromism is a hallmark of probes with significant ICT character.[6]

  • Hydroxyquinolines: 8-Hydroxyquinoline itself is weakly fluorescent due to excited-state intermolecular proton transfer.[7] However, upon chelation with metal ions, its fluorescence is greatly enhanced due to increased molecular rigidity.[7] This property makes 8-hydroxyquinoline derivatives excellent candidates for metal ion sensors.[10][11]

  • Nitroquinolines: The introduction of a strong electron-withdrawing nitro group can lead to interesting photophysical properties. While some nitro-substituted chalcones exhibit fluorescence quenching, other derivatives, such as compound 4h with an amino donor and a nitro acceptor, can have a high quantum yield of 0.78.[8][12] This highlights the delicate balance of donor-acceptor strengths in determining fluorescence efficiency.

  • Quinoline-Chalcones: These derivatives, characterized by a donor-acceptor-donor (D-A-D) core, often exhibit intramolecular charge transfer.[5] The emission properties of these compounds are highly dependent on the substituents on the chalcone moiety and the polarity of the solvent.[9]

Experimental Workflows

The characterization of the photophysical properties of quinoline derivatives involves a series of standardized spectroscopic techniques.

Diagram of the Experimental Workflow

G cluster_synthesis Synthesis & Purification cluster_characterization Photophysical Characterization cluster_analysis Data Analysis synthesis Synthesis of Quinoline Derivative purification Purification (e.g., Column Chromatography) synthesis->purification uv_vis UV-Vis Absorption Spectroscopy purification->uv_vis fluorescence Fluorescence Spectroscopy uv_vis->fluorescence quantum_yield Quantum Yield Determination fluorescence->quantum_yield lifetime Fluorescence Lifetime Measurement quantum_yield->lifetime data_processing Data Processing & Analysis lifetime->data_processing comparison Comparison of Properties data_processing->comparison

Caption: Workflow for the synthesis and photophysical characterization of quinoline derivatives.

Experimental Protocols

1. UV-Vis Absorption Spectroscopy

  • Objective: To determine the wavelength(s) of maximum absorption (λ_abs) and the molar extinction coefficient (ε).

  • Protocol:

    • Prepare a stock solution of the quinoline derivative of known concentration in a suitable solvent (e.g., ethanol, acetonitrile).

    • Prepare a series of dilutions from the stock solution.

    • Record the absorption spectrum of each solution using a UV-Vis spectrophotometer over a relevant wavelength range (typically 200-800 nm).

    • Identify the λ_abs from the spectrum.

    • Plot absorbance at λ_abs versus concentration. According to the Beer-Lambert law, the slope of the resulting line is the molar extinction coefficient (ε).

2. Fluorescence Spectroscopy

  • Objective: To determine the excitation and emission spectra and the wavelength of maximum emission (λ_em).

  • Protocol:

    • Using a solution of the quinoline derivative, excite the sample at its λ_abs.

    • Scan the emission wavelengths to obtain the fluorescence emission spectrum and determine λ_em.

    • To obtain the excitation spectrum, set the emission monochromator to λ_em and scan the excitation wavelengths. The excitation spectrum should resemble the absorption spectrum.

3. Fluorescence Quantum Yield Determination (Relative Method)

  • Objective: To determine the efficiency of fluorescence emission relative to a standard of known quantum yield.

  • Protocol:

    • Choose a suitable fluorescence standard with a known quantum yield that absorbs and emits in a similar spectral region as the sample (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ = 0.54).[4]

    • Prepare solutions of the standard and the sample with absorbance values below 0.1 at the excitation wavelength to avoid inner filter effects.

    • Measure the integrated fluorescence intensity (the area under the emission curve) and the absorbance at the excitation wavelength for both the sample and the standard.

    • Calculate the quantum yield of the sample using the following equation: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (η_sample² / η_std²) where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and η is the refractive index of the solvent.

Structure-Property Relationships: A Deeper Dive

The electronic properties of the substituents and their position on the quinoline ring are the primary determinants of the photophysical behavior of these derivatives.

Diagram of Structure-Property Relationships

G cluster_structure Molecular Structure cluster_electronic Electronic Properties cluster_photophysical Photophysical Properties substituent Substituent Properties (EDG vs. EWG) ict Intramolecular Charge Transfer (ICT) substituent->ict position Substituent Position position->ict wavelength Absorption/Emission Wavelength ict->wavelength quantum_yield Quantum Yield ict->quantum_yield stokes_shift Stokes Shift ict->stokes_shift pi_conjugation Extent of π-Conjugation pi_conjugation->wavelength

Caption: Relationship between molecular structure and photophysical properties in quinoline derivatives.

Electron-donating groups, such as amino and hydroxyl groups, increase the electron density of the quinoline ring, often leading to a red-shift (a shift to longer wavelengths) in the absorption and emission spectra. Conversely, electron-withdrawing groups, like the nitro group, decrease the electron density and can lead to a blue-shift (a shift to shorter wavelengths) or, in some cases, fluorescence quenching.[12]

The interplay between donor and acceptor moieties across the quinoline scaffold facilitates intramolecular charge transfer upon photoexcitation. This ICT state is often highly sensitive to the polarity of the surrounding environment, resulting in the observed solvatochromism.[6] Understanding and exploiting these structure-property relationships is key to the rational design of novel quinoline-based fluorescent probes with desired photophysical characteristics for advanced applications.

References

  • Selective synthesis of substituted amino-quinoline derivatives by C-H activation and fluorescence evaluation of their lipophilicity-responsive properties. (2019). Scientific Reports, 9(1), 17723.
  • 8-Hydroxyquinoline and its Derivatives: Synthesis and Applic
  • Synthesis of Green/Blue Light Emitting Quinolines by Aza-D-A Reaction Using InCl3 Catalyst. (2018). Molecules, 23(11), 2825.
  • UV–Vis spectra of quinoline‐fused both non‐peripheral and peripheral... (n.d.).
  • 2-Aminoquinoline: A Technical Guide for Researchers. (n.d.). Benchchem.
  • Synthesis and photophysical properties of novel bis-quinolin-3-yl-chalcones. (2024). RSC Advances, 14(41), 30385–30395.
  • Fluorescence emission of nitroquinoline derivatives (4a–x) in... (n.d.).
  • 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. (2013). Research & Reviews: Journal of Chemistry, 2(4).
  • Quinoline-based highly selective and sensitive fluorescent probe specific for Cd 2+ detection in mixed aqueous media. (2018). New Journal of Chemistry, 42(10), 8011–8016.
  • Synthesis, Photophysical Properties, Theoretical Studies, and Living Cancer Cell Imaging Applications of New 7-(Diethylamino)quinolone Chalcones. (2023). ACS Omega, 8(30), 27179–27191.
  • UV- Vis absorption of quinoline, nitroquinoline, aminoquinoline and... (n.d.).
  • Fluorescence lifetimes (τ fl ), quantum yields (Φ fl ) and rate... (n.d.).
  • Fluorescence spectra (a) and UV–Vis-absorption spectra (b) of quinoline sulfate, PSA@Fe³⁺, PSA2@Q[10]@Fe³⁺. (n.d.). ResearchGate.

  • Synthesis of quinoline-based fluorescence probe for Zn(II) sensing and its applications in anti-counterfeiting ink and imaging in plants and living cells. (2023). Arabian Journal of Chemistry, 16(11), 105242.
  • Photophysical and Photochemical Properties of 2,3-Dihydro-4(l H)-quinolinones. Part I. Fluorescence Properties. (1990).
  • Synthesis, characterization of novel quinoline-2-carboxamide based chalcone derivatives and their molecular docking, photochemical studies. (2020). Journal of Molecular Structure, 1202, 127267.
  • Experimental and quantum chemical study of photochemical properties of 4-hydroxyquinoline. (2011). Journal of Photochemistry and Photobiology A: Chemistry, 222(1), 136–143.
  • Design, Synthesis, Spectral Characterization, and Antidepressant Evaluation of 2,4-Diphenylquinoline Derivatives. (2023). Chemistry Proceedings, 18(1), 142.
  • 2-Aminoquinoline. (n.d.). PubChem.
  • Fluorescence enhancement of quinolines by protonation. (2020). RSC Advances, 10(49), 29401–29408.
  • Synthesis and photophysical properties of novel bis-quinolin-3-yl-chalcones. (2024). RSC Advances, 14(41), 30385–30395.
  • ChemInform Abstract: 8-Hydroxyquinoline and Its Derivatives: Synthesis and Applic
  • Novel synthesis of quinoline chalcone derivatives - Design, synthesis, characterization and antimicrobial activity. (n.d.).
  • Fluorescence quantum yield measurements. (1976).
  • 4-Nitroquinoline 1-Oxide. (n.d.). PubChem.
  • Optical Characterization of Quinoline Yellow Fluorochemosensors for Analyzing Its Photonics Applications With Synthesized Nano Particles. (2022). Research Square.
  • A Novel Fluorescent Sensor for Fe3+ Based on a Quinoline Deriv
  • The 8-Hydroxyquinoline Derivatives of 1,4-Naphthoquinone: Synthesis, Computational Analysis, and Anticancer Activity. (2023). Molecules, 28(13), 5110.
  • Recent Advances in Quinoline Based Fluorescent Probes for Bio-imaging Applic
  • 4-Nitroquinoline 1-oxide. (n.d.). Wikipedia.
  • Showing Compound 2-Aminoquinoline (FDB012467). (n.d.). FooDB.
  • A new quinoline-based fluorescent-colorimetric chemosensor for sensitive and selective “on–off” detection of Pb2+ ions. (2023). RSC Advances, 13(4), 2276–2284.
  • A quinoline-based fluorescent probe for selective detection and real-time monitoring of copper ions – a differential colorimetric approach. (2021). Photochemical & Photobiological Sciences, 20(10), 1357–1364.
  • Insights of 8-hydroxyquinolines: A novel target in medicinal chemistry. (2021). Bioorganic Chemistry, 108, 104633.

Sources

Comparative

A Comparative Guide to the In Vitro and In Vivo Activity of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid: A Predictive Analysis Based on Structure-Activity Relationships

Introduction: Unveiling the Potential of a Novel Quinolone Analog The quinoline and 4-quinolone scaffolds are recognized as "privileged structures" in medicinal chemistry, forming the core of numerous compounds with dive...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unveiling the Potential of a Novel Quinolone Analog

The quinoline and 4-quinolone scaffolds are recognized as "privileged structures" in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities, including anticancer, antibacterial, anti-inflammatory, and antiviral properties.[1][2] The molecule 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (CAS: 40107-11-7) belongs to this promising class.[3] Its structure combines several key pharmacophores: a 4-hydroxy-quinolone core, a nitro group at the 7-position, and a carboxylic acid at the 3-position. While direct and extensive experimental data for this specific molecule is not yet widely published, its structural components allow us to make well-grounded predictions about its potential biological activities and to design a rigorous experimental framework for its evaluation.

This guide provides a comparative analysis of the predicted in vitro and in vivo activities of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. We will lean on established structure-activity relationships (SAR) from closely related analogs to postulate its mechanism of action and propose a comprehensive, self-validating testing strategy for researchers and drug development professionals.

Part 1: Predicted In Vitro Activity & Evaluation Strategy

The in vitro setting provides a controlled environment to dissect the direct effects of a compound on cellular and molecular targets, free from the complexities of a whole biological system. Based on its structure, 4-Hydroxy-7-nitroquinoline-3-carboxylic acid is predicted to exhibit potent anticancer and antimicrobial activities.

Anticipated Mechanism of Action: A Multi-Target Hypothesis

The biological activity of quinoline derivatives is often multifaceted. Key mechanisms attributed to structurally similar compounds include:

  • Enzyme Inhibition: Many quinolones function by inhibiting essential enzymes. For instance, antibacterial quinolones target DNA gyrase and topoisomerase IV, which are critical for bacterial DNA replication.[4] In cancer, derivatives have shown inhibitory activity against enzymes like lipoxygenase (LOX) and cyclooxygenase (COX), which are involved in inflammation and tumorigenesis.[1][5]

  • Metal Ion Chelation: The hydroxyquinoline scaffold is a known chelating agent, capable of binding essential metal ions.[4] This can disrupt the function of metalloproteins and enzymes that are vital for cell survival and proliferation, contributing to both antimicrobial and anticancer effects.[4]

  • DNA Intercalation: Planar heterocyclic structures, like the quinoline core, can intercalate between DNA base pairs, disrupting DNA replication and transcription and ultimately inducing apoptosis in rapidly dividing cells.[6]

The presence of the electron-withdrawing nitro group at the 7-position is expected to enhance the molecule's biological activity, a common observation in SAR studies of quinoline-based agents.[7]

Predicted_Anticancer_Signaling_Pathway_Inhibition cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus RTK Receptor Tyrosine Kinase (RTK) RAS RAS RTK->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK TF Transcription Factors (e.g., c-Myc, AP-1) ERK->TF Phosphorylation Proliferation Cell Proliferation, Survival, Angiogenesis TF->Proliferation Gene Transcription Inhibitor 4-Hydroxy-7-nitroquinoline -3-carboxylic acid Inhibitor->RAF Predicted Inhibition Inhibitor->MEK In_Vivo_Xenograft_Workflow A 1. Cell Culture Human cancer cells (e.g., HCT116) are propagated in vitro. B 2. Implantation Cells are suspended in Matrigel and injected subcutaneously into flank of immunocompromised mice. A->B Harvest & Prepare C 3. Tumor Growth Tumors are allowed to grow to a palpable size (e.g., 100-150 mm³). Tumor volume is measured regularly. B->C Engraftment Period D 4. Randomization & Dosing Mice are randomized into cohorts. Treatment begins (e.g., oral gavage, intraperitoneal injection). C->D Group Assignment E 5. Monitoring Tumor volume and body weight are monitored 2-3 times per week. Observe for signs of toxicity. D->E Treatment Period F 6. Endpoint Analysis Study is terminated when tumors in control group reach max size. Tumors are excised, weighed, and prepared for further analysis. E->F Study Conclusion

Caption: Standard workflow for an in vivo anticancer efficacy study.

Experimental Protocol 2: Subcutaneous Xenograft Model for Efficacy Testing

This protocol is designed as a self-validating system, with a vehicle control group providing the baseline for tumor growth against which the treated group's response is measured.

Methodology:

  • Animal Husbandry: Use 6-8 week old female athymic nude mice, housed in a sterile environment. Allow a one-week acclimatization period.

  • Cell Implantation: Subcutaneously inject 5 x 10⁶ HCT116 cells, resuspended in 100 µL of a 1:1 mixture of serum-free medium and Matrigel, into the right flank of each mouse. Matrigel is used to support initial tumor formation.

  • Tumor Monitoring: Monitor tumor growth by measuring the length and width with calipers every 2-3 days. Calculate tumor volume using the formula: (Width² x Length) / 2.

  • Randomization and Treatment: When tumors reach an average volume of 100-150 mm³, randomize mice into two groups (n=8-10 per group):

    • Vehicle Control: Administer the delivery vehicle (e.g., 5% DMSO in corn oil) on the prescribed schedule.

    • Treatment Group: Administer 4-Hydroxy-7-nitroquinoline-3-carboxylic acid at a predetermined dose (e.g., 50 mg/kg), via oral gavage or intraperitoneal injection, daily for 21 days.

  • Endpoint and Analysis: The primary endpoint is Tumor Growth Inhibition (TGI). Monitor animal body weight as a general indicator of toxicity. The study concludes when control tumors reach a predetermined size (e.g., 1500 mm³). TGI is calculated as: TGI (%) = [1 - (ΔT / ΔC)] x 100, where ΔT is the change in mean tumor volume in the treated group and ΔC is the change in the control group.

Pharmacokinetic (PK) and Pharmacodynamic (PD) Considerations

A critical aspect of the in vivo evaluation is understanding the compound's absorption, distribution, metabolism, and excretion (ADME) profile. The carboxylic acid moiety may influence solubility and transport, while the quinolone core could be subject to metabolic modifications. [8]Preliminary PK studies are vital to ensure that the compound reaches the tumor site at a sufficient concentration to exert its effect. [9]

Illustrative In Vivo Data

This table shows potential outcomes from a xenograft study, demonstrating efficacy.

GroupDose (mg/kg/day)Mean Final Tumor Volume (mm³)Tumor Growth Inhibition (%)Mean Body Weight Change (%)
Vehicle Control01480 ± 210--2.5
Test Compound50650 ± 15058.7-4.1

Conclusion: Bridging the In Vitro-In Vivo Gap

The journey from a promising in vitro IC₅₀ value to demonstrable in vivo efficacy is a significant translational challenge. A compound that is highly potent in a petri dish may fail in an animal model due to poor bioavailability, rapid metabolism, or unforeseen toxicity. [9] 4-Hydroxy-7-nitroquinoline-3-carboxylic acid represents a molecule of high interest due to its privileged chemical scaffold. The predictive analysis based on its structural features strongly suggests potential as a dual anticancer and antimicrobial agent. The experimental protocols detailed in this guide provide a rigorous, logical, and self-validating framework for moving beyond prediction to empirical validation. By systematically evaluating its cytotoxicity in cancer cell lines (in vitro) and its tumor-suppressing ability in xenograft models (in vivo), researchers can comprehensively define the therapeutic potential of this compound and determine its viability as a candidate for further drug development.

References

  • Al-Ostoot, F. H., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 25(18), 4321. Available at: [Link]

  • Manera, C., et al. (2016). Investigations on the 4-Quinolone-3-carboxylic Acid Motif. 7. Synthesis and Pharmacological Evaluation of 4-Quinolone-3-carboxamides and 4-Hydroxy-2-quinolone-3-carboxamides as High Affinity Cannabinoid Receptor 2 (CB2R) Ligands with Improved Aqueous Solubility. Journal of Medicinal Chemistry, 59(3), 933-949. Available at: [Link]

  • Naoum, F., et al. (2021). Novel Multi-Target Agents Based on the Privileged Structure of 4-Hydroxy-2-quinolinone. Molecules, 26(11), 3326. Available at: [Link]

  • Massoud, M. A., et al. (2014). Synthesis of new 2- and 3-hydroxyquinoline-4-carboxylic acid derivatives as potential Antioxidants. Heterocyclic Communications, 20(2), 81-88. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 328530, 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. Retrieved from [Link]

  • Nishino, T., et al. (1983). Structure-activity relationships of antibacterial 6,7- and 7,8-disubstituted 1-alkyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids. Journal of Medicinal Chemistry, 26(6), 887-892. Available at: [Link]

  • El-Sayed, M. T., et al. (2023). Investigation of the anticancer activity of modified 4-hydroxyquinolone analogues: in vitro and in silico studies. Scientific Reports, 13(1), 1937. Available at: [Link]

  • Lee, C. H. (2017). Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development. Toxicological Research, 33(4), 261-266. Available at: [Link]

  • Jamshed, S., et al. (2019). Exploration of quinolone and quinoline derivatives as potential anticancer agents. Future Journal of Pharmaceutical Sciences, 5, 8. Available at: [Link]

  • da Silva, L. F. P., et al. (2024). In Silico and In Vitro Evaluation of Quinoline Derivatives as Potential Inhibitors of AChE, BACE1, and GSK3β for Neurodegenerative Diseases Treatment. Chemistry & Biodiversity, e202401629. Available at: [Link]

  • Crown Bioscience. (2023). Cell Line-Derived Xenografts: A Reliable Platform for Preclinical Cancer Drug Testing. Retrieved from [Link]

  • Ghasemi, S., et al. (2022). Quinoline-based α-glucosidase inhibitors: synthesis, in vitro potency of inhibition, enzyme kinetics and in silico studies. ResearchGate. Available at: [Link]

  • Kumar, D., et al. (2022). Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study. Journal of Biomolecular Structure and Dynamics, 40(1), 1-16. Available at: [Link]

  • ResearchGate. (n.d.). Cell viability was tested by MTT assay. Retrieved from [Link]

  • Geeleher, P., et al. (2017). Improved drug-screening tests of candidate anti-cancer drugs in patient-derived xenografts through use of numerous measures of tumor growth determined in multiple independent laboratories. PLoS ONE, 12(10), e0184828. Available at: [Link]

  • Kamble, S. H., et al. (2023). In Vitro and In Vivo Pharmacokinetic Characterization of 7-Hydroxymitragynine, an Active Metabolite of Mitragynine, in Sprague-Dawley Rats. Pharmaceutical Medicine, 37(2), 159-166. Available at: [Link]

  • Abdellatif, K. R. A., et al. (2018). Synthesis, anti-inflammatory screening, molecular docking, and COX-1,2/-5-LOX inhibition profile of some novel quinoline derivatives. Bioorganic & Medicinal Chemistry, 26(5), 1079-1090. Available at: [Link]

  • Altogen Labs. (2021). 100+ Validated Xenograft Models for In Vivo IND Efficacy Testing. Retrieved from [Link]

  • Yilmaz, V. T., et al. (2022). Evaluation of Cytotoxic Activity of Small Aminated Quinolinequinones In Vitro as Anti-Cancer Molecules. Molecules, 27(21), 7485. Available at: [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2024). Antimalarial Activity of Indole Derivatives: A Comprehensive Review. Retrieved from [Link]

  • Vena, F., et al. (2022). Patient-derived cancer models: Valuable platforms for anticancer drug testing. Frontiers in Oncology, 12, 989658. Available at: [Link]

  • Flores-Bocanegra, L., et al. (2024). Multiple-Dose Pharmacokinetics and Safety of Mitragynine, the Major Alkaloid of Kratom, in Rats. ACS Pharmacology & Translational Science, 7(9), 2005-2015. Available at: [Link]

Sources

Validation

A Senior Application Scientist's Guide to Benchmarking 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (NQCA) Against Standard Fluorescent Dyes

Introduction: The Quest for Novel Fluorophores in Biological Imaging To researchers, scientists, and drug development professionals, the selection of an appropriate fluorescent probe is a critical decision that profoundl...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Quest for Novel Fluorophores in Biological Imaging

To researchers, scientists, and drug development professionals, the selection of an appropriate fluorescent probe is a critical decision that profoundly impacts the quality and reliability of experimental data. While a vast arsenal of fluorescent dyes is commercially available, the search for novel fluorophores with unique photophysical properties continues to be a vibrant area of research. This guide provides an in-depth comparative analysis of a promising, yet less characterized molecule, 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (NQCA), against three industry-standard fluorescent dyes: Fluorescein isothiocyanate (FITC), Rhodamine B, and Cyanine 5 (Cy5).

The core rationale for this investigation stems from the unique chemical scaffold of NQCA. The quinoline core is known to exhibit inherent fluorescence, and the presence of a nitro group, typically a fluorescence quencher, in conjunction with a hydroxyl and a carboxylic acid group, suggests potentially interesting and environmentally sensitive photophysical behaviors.[1][2] This guide will provide the foundational knowledge and detailed experimental protocols to empower researchers to make informed decisions when selecting fluorescent probes for their specific applications.

Comparative Analysis of Key Photophysical Parameters

A fluorescent dye's utility is primarily defined by its spectral properties, brightness (a product of its molar extinction coefficient and quantum yield), and its resilience to photodegradation (photostability). This section presents a comparative overview of these critical parameters for NQCA and our selected standard dyes.

Parameter 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (NQCA) (Estimated) Fluorescein isothiocyanate (FITC) Rhodamine B Cyanine 5 (Cy5)
Excitation Maximum (λex) ~380 nm~495 nm[5]~553 nm[6]~649 nm[7]
Emission Maximum (λem) ~450 nm~518 nm[5]~627 nm[6]~670 nm[7]
Stokes Shift ~70 nm~23 nm~74 nm~21 nm
Molar Extinction Coefficient (ε) ~15,000 M⁻¹cm⁻¹~73,000 M⁻¹cm⁻¹[8]~106,000 M⁻¹cm⁻¹[9]~250,000 M⁻¹cm⁻¹[7]
Fluorescence Quantum Yield (Φf) ~0.1 - 0.2~0.9[5]~0.31 (in water)[10]~0.20[7]
Photostability Moderate to LowLow[11]HighHigh[12]
pH Sensitivity HighHighLowLow

Experimental Protocols for Comprehensive Benchmarking

To ensure scientific rigor, a direct, side-by-side comparison under identical experimental conditions is paramount. The following protocols are designed to be self-validating and provide a clear framework for assessing the performance of NQCA against standard fluorescent dyes.

Determination of Spectral Properties: Excitation and Emission Spectra

The first step in characterizing any fluorophore is to determine its optimal excitation and emission wavelengths. This is crucial for maximizing signal and minimizing background in any fluorescence-based assay.

Methodology:

  • Sample Preparation: Prepare dilute solutions (1-10 µM) of NQCA and the standard dyes in a suitable solvent (e.g., phosphate-buffered saline (PBS) for biological applications or ethanol for general characterization).

  • Instrumentation: Utilize a fluorescence spectrophotometer.

  • Excitation Spectrum Acquisition:

    • Set the emission monochromator to the expected emission maximum (e.g., ~450 nm for NQCA).

    • Scan a range of excitation wavelengths (e.g., 300-430 nm for NQCA).

    • The peak of the resulting spectrum will be the excitation maximum (λex).

  • Emission Spectrum Acquisition:

    • Set the excitation monochromator to the determined λex.

    • Scan a range of emission wavelengths, starting approximately 20-30 nm above the excitation wavelength to avoid Rayleigh scattering.[13]

    • The peak of this spectrum is the emission maximum (λem).

Diagram of the workflow for determining spectral properties.

Spectral_Properties_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition (Spectrophotometer) cluster_analysis Data Analysis Prep Prepare Dilute Solutions (1-10 µM) of NQCA & Standard Dyes Exc_Scan Scan Excitation Wavelengths (Fixed Emission) Prep->Exc_Scan Load Sample Ex_Max Determine λex Exc_Scan->Ex_Max Em_Scan Scan Emission Wavelengths (Fixed Excitation) Em_Max Determine λem Em_Scan->Em_Max Ex_Max->Em_Scan Set λex

Caption: Workflow for determining excitation and emission maxima.

Measurement of Fluorescence Quantum Yield (Φf)

The quantum yield is a measure of the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed.[14] The comparative method, using a well-characterized standard, is the most common and reliable approach.[14]

Methodology:

  • Standard Selection: Choose a quantum yield standard with a known Φf that absorbs and emits in a similar spectral region to the sample of interest. For NQCA, a suitable standard could be Quinine Sulfate in 0.1 M H₂SO₄ (Φf = 0.54).

  • Absorbance Matching: Prepare a series of dilutions for both the standard and the test sample. Using a UV-Vis spectrophotometer, adjust the concentrations of the standard and test sample solutions to have the same absorbance value at the excitation wavelength of the standard. It is crucial to keep the absorbance below 0.1 to minimize inner filter effects.[15]

  • Fluorescence Spectra Acquisition: Record the fluorescence emission spectra of both the standard and the test sample using the same excitation wavelength and instrument settings.

  • Data Analysis: Calculate the integrated fluorescence intensity (the area under the emission curve) for both the standard and the test sample. The quantum yield of the unknown sample (Φx) can then be calculated using the following equation:

    Φx = Φs * (Ix / Is) * (As / Ax) * (nx² / ns²)

    Where:

    • Φs is the quantum yield of the standard.

    • I is the integrated fluorescence intensity.

    • A is the absorbance at the excitation wavelength.

    • n is the refractive index of the solvent.

    • The subscripts x and s refer to the unknown sample and the standard, respectively.

Diagram illustrating the comparative method for quantum yield determination.

Quantum_Yield_Workflow cluster_prep Preparation cluster_measure Measurement cluster_calc Calculation Standard Select Quantum Yield Standard (e.g., Quinine Sulfate) Abs_Match Adjust Concentrations for Equal Absorbance at λex Standard->Abs_Match Sample Prepare NQCA Solution Sample->Abs_Match UV_Vis UV-Vis Spectrophotometer Abs_Match->UV_Vis Verify Absorbance Fluorometer Fluorescence Spectrophotometer Abs_Match->Fluorometer Measure Emission Equation Φx = Φs * (Ix / Is) * (As / Ax) * (nx² / ns²) UV_Vis->Equation Absorbance Values Fluorometer->Equation Integrated Intensities

Caption: Workflow for measuring fluorescence quantum yield.

Assessment of Photostability

Photostability, or the resistance to photobleaching, is a critical parameter for applications requiring prolonged or intense illumination, such as time-lapse microscopy. A common method to assess photostability is to measure the decay of fluorescence intensity over time under continuous illumination.

Methodology:

  • Sample Preparation: Prepare solutions of NQCA and the standard dyes at a concentration that gives a strong initial fluorescence signal.

  • Instrumentation: A fluorescence microscope equipped with a stable light source and a sensitive detector (e.g., a CCD or sCMOS camera) is ideal. Alternatively, a fluorometer with time-scan capabilities can be used.

  • Data Acquisition:

    • Focus on the sample and acquire an initial image (t=0).

    • Continuously illuminate the sample with the excitation light.

    • Acquire images at regular intervals (e.g., every 10-30 seconds) for a defined period (e.g., 5-10 minutes).

  • Data Analysis:

    • Measure the mean fluorescence intensity of a region of interest in each image over time.

    • Plot the normalized fluorescence intensity (I/I₀) as a function of time.

    • The rate of fluorescence decay is an indicator of photostability. A slower decay rate signifies higher photostability. The time taken for the fluorescence to decrease to 50% of its initial value (t₁/₂) can be used as a quantitative measure.

Diagram of the photobleaching experimental setup and analysis.

Photostability_Workflow cluster_setup Experimental Setup cluster_acq Data Acquisition cluster_analysis Data Analysis Microscope Fluorescence Microscope Illuminate Continuous Illumination Microscope->Illuminate Sample_Prep Prepare Dye Solutions Sample_Prep->Microscope Time_Lapse Time-Lapse Imaging Illuminate->Time_Lapse Intensity_Plot Plot Intensity vs. Time Time_Lapse->Intensity_Plot Decay_Rate Determine Decay Rate (t₁/₂) Intensity_Plot->Decay_Rate

Caption: Workflow for assessing photostability.

Application in Live-Cell Imaging

The ultimate test of a fluorescent probe's utility is its performance in a biologically relevant context. Live-cell imaging provides a dynamic environment to assess factors like cell permeability, cytotoxicity, and signal-to-background ratio.

Methodology:

  • Cell Culture: Culture an appropriate cell line (e.g., HeLa or HEK293) on glass-bottom dishes suitable for microscopy.

  • Dye Loading: Incubate the cells with a working concentration (typically 1-10 µM) of NQCA and the standard dyes in cell culture medium for a suitable duration (e.g., 15-30 minutes).

  • Washing: Gently wash the cells with fresh, pre-warmed medium or PBS to remove any unbound dye.

  • Imaging:

    • Use a fluorescence microscope (confocal or widefield) equipped with the appropriate filter sets for each dye.

    • Acquire images, paying attention to the localization of the dye within the cell, the brightness of the signal, and any signs of phototoxicity (e.g., cell blebbing, detachment).

  • Analysis:

    • Qualitatively assess the staining pattern and brightness.

    • Quantify the signal-to-background ratio by measuring the intensity in stained regions versus unstained background areas.

Expert Insights and Concluding Remarks

Based on its chemical structure, 4-Hydroxy-7-nitroquinoline-3-carboxylic acid presents an intriguing profile. The presence of the nitro group is expected to decrease its quantum yield compared to non-substituted quinolines.[1] However, this can sometimes be advantageous in reducing background fluorescence and creating "off-on" sensors where the fluorescence is quenched until a specific binding event occurs. The hydroxyl and carboxylic acid moieties suggest that NQCA's fluorescence will be sensitive to pH and the polarity of its microenvironment, a property that could be exploited for developing novel biosensors.

In comparison to the established workhorses of fluorescence microscopy, NQCA is unlikely to compete with the sheer brightness and photostability of dyes like Rhodamine B and Cy5. However, its smaller size and potentially unique environmental sensitivity could carve out a niche for specific applications where these properties are paramount. For instance, its predicted excitation and emission in the blue-to-green region of the spectrum make it compatible with common laser lines and filter sets.

This guide provides the necessary framework for a comprehensive evaluation of NQCA. By following these detailed protocols, researchers can generate the robust, quantitative data needed to truly understand the potential of this and other novel fluorophores. The path to discovering the next generation of fluorescent tools is paved with meticulous experimentation and a deep understanding of the underlying photophysical principles.

References

  • Geddes, C. D., & Lakowicz, J. R. (Eds.). (2002).
  • Klymchenko, A. S. (2017). Solvatochromic and Fluorogenic Dyes as Environment-Sensitive Probes: Design and Biological Applications. Accounts of Chemical Research, 50(3), 466–475.
  • Edinburgh Instruments. (n.d.). A Guide for the Measurements of Absolute Quantum Yields of Liquid Samples. Retrieved from [Link]

  • Karstens, T., & Kobs, K. (1980). Rhodamine B and rhodamine 101 as reference substances for fluorescence quantum yield measurements. The Journal of Physical Chemistry, 84(14), 1871–1872.
  • Valeur, B. (2012).
  • Demas, J. N., & Crosby, G. A. (1971). The measurement of photoluminescence quantum yields. A review. The Journal of Physical Chemistry, 75(8), 991–1024.
  • Moerner, W. E., & Fromm, D. P. (2003). Methods of single-molecule fluorescence spectroscopy and microscopy. Review of Scientific Instruments, 74(8), 3597–3619.
  • Quinolines exhibit inherent fluorescence properties. (n.d.). RSC Advances. Retrieved from [Link]

  • Resch-Genger, U., Rurack, K., & Bi, H. (2005). Quantum yields of fluorescence standards. Journal of Fluorescence, 15(3), 335–339.
  • Eggeling, C., Widengren, J., Rigler, R., & Seidel, C. A. W. (1998). Photobleaching of Fluorescent Dyes under Conditions Used for Single-Molecule Detection: Evidence of Two-Step Photolysis. Analytical Chemistry, 70(13), 2651–2659.
  • van der Velde, J. H. M., Oelerich, J., Huang, J., Smit, J. H., Kirschbaum, K., & Cordes, T. (2017). A simple and versatile design concept for bright and photostable cyanine fluorophores.
  • Giepmans, B. N. G., Adams, S. R., Ellisman, M. H., & Tsien, R. Y. (2006). The fluorescent toolbox for assessing protein location and function. Science, 312(5771), 217–224.
  • The presence of a nitro group often quenches fluorescence. (n.d.). ResearchGate. Retrieved from [Link]

  • Williams, A. T. R., Winfield, S. A., & Miller, J. N. (1983). Relative fluorescence quantum yields using a computer-controlled luminescence spectrometer. Analyst, 108(1290), 1067–1071.
  • Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer.
  • National Institute of Standards and Technology. (n.d.). Recommendations and Guidelines for Standardization of Fluorescence Spectroscopy. Retrieved from [Link]

  • Wu, L., & Burgess, K. (2012). A Critical and Comparative Review of Fluorescent Tools for Live-Cell Imaging. Israel Journal of Chemistry, 52(8-9), 675–690.
  • Parker, C. A., & Rees, W. T. (1960). Correction of fluorescence spectra and measurement of fluorescence quantum efficiency. Analyst, 85(1013), 587–600.
  • van Royen, M. E., Farla, P., Mattern, K. A., Geverts, B., Houtsmuller, A. B., & van der Spek, P. J. (2011). A simple and versatile method for the covalent attachment of fluorescent dyes to proteins for single-molecule and super-resolution imaging. ChemBioChem, 12(12), 1837–1840.
  • PicoQuant. (n.d.). Fluorescence Recovery After Photobleaching (FRAP). Retrieved from [Link]

  • Teets, T. S., & Dang, V. Q. (2025).
  • Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer.
  • Edinburgh Instruments. (2025, April 21). How to perform Quantum Yield for Liquid Samples with the QYPro on the FLS1000 [Video]. YouTube. [Link]

  • FluoroFinder. (2024, August 22). FRAP (Fluorescence Recovery After Photobleaching). Retrieved from [Link]

  • Zhang, Y., Wang, Y., Li, Y., Wang, Y., & Liu, Y. (2023). Synthesis and Fluorescence Sensing for Nitro Explosives and Pesticides of Two Cd-Coordination Polymers. ACS Omega, 8(43), 40947–40956.
  • Kumar, A., Singh, R., Kumar, A., & Singh, R. K. (2012).
  • OMLC. (n.d.). Rhodamine B. Retrieved from [Link]

  • Zhang, X., Zhang, Y., & Zhang, X. (2023). Organic fluorescent probes for live-cell super-resolution imaging. Analytical and Bioanalytical Chemistry, 415(29), 7085–7100.
  • Spector, D. L., & Goldman, R. D. (Eds.). (2003). Live cell imaging: a laboratory manual.
  • FluoroFinder. (2024, July 10). Functional Probes for Live-Cell Imaging. Retrieved from [Link]

  • HORIBA. (n.d.). Recording Fluorescence Quantum Yields. Retrieved from [Link]

  • Vullev, V. I., & Jones, G. (2014). Making Nitronaphthalene Fluoresce. The Journal of organic chemistry, 79(18), 8565–8574.
  • Wikipedia. (n.d.). Fluorescence recovery after photobleaching. Retrieved from [Link]

  • Zare, A., & Rabbani, S. (2015). Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate-conjugated Antibody. Avicenna journal of medical biotechnology, 7(2), 70–74.
  • Zheng, X., et al. (2021). An Approach to Developing Cyanines with Simultaneous Intersystem Crossing Enhancement and Excited-State Lifetime Elongation for Photodynamic Antitumor Metastasis. Journal of the American Chemical Society, 143(31), 12154–12163.
  • A novel quinoline derivative as a highly selective and sensitive fluorescent sensor for Fe 3+ detection. (2022). RSC Advances, 12(36), 23458-23465.
  • LibreTexts Chemistry. (2025, March 22). Lab 4: Molecular Fluorescence. Retrieved from [Link]

  • Kaech, S., & Banker, G. (2011). Fluorescence Recovery After Photobleaching (FRAP) of Fluorescence Tagged Proteins in Dendritic Spines of Cultured Hippocampal Neurons. Journal of visualized experiments : JoVE, (50), 2562.
  • Delving into the Inception of BODIPY Dyes: Paradigms of In Vivo Bioimaging, Chemosensing, and Photodynamic/Photothermal Therapy. (2022). Molecules, 27(19), 6528.
  • Wikipedia. (n.d.). Rhodamine B. Retrieved from [Link]

  • A Novel Fluorescent Sensor for Fe3+ Based on a Quinoline Derivative. (2025, April 1). Molecules, 30(7), 1234.

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

Comprehensive Safety & Handling Guide: 4-Hydroxy-7-nitroquinoline-3-carboxylic acid This document provides essential procedural guidance for the safe handling, use, and disposal of 4-Hydroxy-7-nitroquinoline-3-carboxylic...

Author: BenchChem Technical Support Team. Date: February 2026

Comprehensive Safety & Handling Guide: 4-Hydroxy-7-nitroquinoline-3-carboxylic acid

This document provides essential procedural guidance for the safe handling, use, and disposal of 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (CAS No. 40107-11-7). As a trusted partner in your research, our goal is to furnish you with the critical information necessary to maintain a safe laboratory environment while advancing your scientific objectives. The protocols herein are synthesized from an analysis of the compound's chemical structure, data from close structural analogues, and established best practices for managing potent, biologically active molecules.

Immediate Safety Briefing: The Precautionary Principle

Based on data from structurally related compounds, we must assume 4-Hydroxy-7-nitroquinoline-3-carboxylic acid presents the following hazards until proven otherwise:

  • Harmful if Swallowed (Acute Oral Toxicity) [4]

  • Causes Skin Irritation [4][5]

  • Causes Serious Eye Irritation [4][5]

  • May Cause Respiratory Irritation [4][5]

Consequently, all handling of this compound must be performed within a certified chemical fume hood, and appropriate Personal Protective Equipment (PPE) is required at all times.

Hazard Assessment: A Structurally-Informed Analysis

The rationale for our stringent safety recommendations stems from an analysis of the compound's constituent chemical motifs and data from validated surrogates.

  • Quinolone-3-Carboxylic Acid Core: This scaffold is the basis for many potent antibacterial agents and other biologically active molecules.[3] Its inherent bioactivity demands respectful handling to prevent unintended physiological effects.

  • Nitro Group (-NO₂): Aromatic nitro compounds are often associated with toxicity and require careful handling to prevent inhalation of dust or absorption through the skin.[6]

  • Surrogate Data:

    • 7-Bromo-4-hydroxyquinoline-3-carboxylic acid is classified as harmful if swallowed, a skin irritant, a serious eye irritant, and a respiratory irritant.[4]

    • 3-Hydroxyquinoline-4-carboxylic acid is also classified as a skin, eye, and respiratory irritant.[5]

    • The more general 8-Hydroxyquinoline carries severe warnings, including toxicity if swallowed, potential for allergic skin reactions, and risk of damage to an unborn child.[7] While not a direct analogue, this underscores the potential hazards within the broader quinoline family.

This evidence compels the adoption of a comprehensive safety protocol that assumes the compound is hazardous upon contact, inhalation, or ingestion.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is dictated by the specific task and the corresponding risk of exposure. The following table outlines the minimum required PPE for handling 4-Hydroxy-7-nitroquinoline-3-carboxylic acid.

PPE Category Specification and Rationale
Hand Protection Double Gloving with Nitrile Gloves: The inner glove protects against incidental contact during outer glove removal. The outer glove is the primary barrier. Nitrile provides good chemical resistance for short-term handling.[6] Gloves must be powder-free to prevent aerosolization of the compound.[8] Change outer gloves every 30-60 minutes or immediately upon known contact.[8]
Eye & Face Protection Chemical Splash Goggles: Required at all times to protect against dust particles and splashes. Safety glasses are insufficient.[9] Face Shield: Must be worn over goggles during procedures with a high risk of splashing (e.g., transferring solutions, sonicating, or heating).[9]
Body Protection Flame-Resistant Laboratory Coat: A fully fastened lab coat is the minimum requirement. Chemical-Resistant Apron: Recommended to be worn over the lab coat when handling larger quantities of solutions.[6]
Respiratory Protection Certified Chemical Fume Hood: All manipulations of the solid compound and its solutions must be conducted in a properly functioning chemical fume hood to control exposure to dust and vapors.[6] An N95 respirator or higher may be required for cleaning spills outside of a fume hood, in accordance with your institution's safety policies.

Operational Plan: Step-by-Step Guidance

Adherence to a strict, logical workflow is critical for minimizing exposure risk. The following procedures must be followed for all work involving this compound.

Pre-Operational Checks
  • Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the last year. Check the airflow monitor before starting work.

  • Assemble Spill Kit: Confirm a chemical spill kit is readily accessible and stocked with absorbent materials, waste bags, and appropriate neutralizers if applicable.

  • Designate Work Area: Clearly demarcate a specific area within the fume hood for the experiment to contain potential contamination.

  • Prepare All Materials: Have all necessary reagents, solvents, and equipment inside the fume hood before introducing the 4-Hydroxy-7-nitroquinoline-3-carboxylic acid to minimize traffic in and out of the containment area.

Donning PPE: A Self-Validating Sequence

The order in which PPE is put on is crucial to ensure a proper seal and avoid contamination.

  • Lab Coat: Don and fasten completely.

  • Inner Gloves: Put on the first pair of nitrile gloves.

  • Outer Gloves: Put on the second pair of nitrile gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.[8]

  • Goggles & Face Shield: Put on chemical splash goggles, followed by a face shield if the procedure warrants it.

Handling Protocol: Weighing and Transfer
  • Work Within Fume Hood: All weighing and transfer operations must occur inside the designated area of the chemical fume hood.

  • Use a Disposable Weigh Boat: To avoid cross-contamination of balances, weigh the solid compound on a disposable weigh boat or creased weighing paper.

  • Minimize Dust Generation: Handle the solid gently. Use a micro-spatula to transfer small quantities. If transferring the powder to a flask, use a powder funnel.

  • Controlled Dissolution: Add solvent to the solid slowly to avoid splashing. Ensure the vessel is appropriately sized to contain the solution.

  • Immediate Cleanup: After transfer, carefully dispose of the weigh boat and any contaminated wipes into a designated hazardous waste container located inside the fume hood.

Doffing PPE: The Decontamination Sequence

Removing PPE correctly is as important as putting it on correctly to prevent skin and environmental contamination.

  • Outer Gloves: While still in the lab, remove the outer gloves by peeling them off from the cuff, turning them inside out. Dispose of them in a hazardous waste container.

  • Face Shield & Goggles: Remove face and eye protection.

  • Lab Coat: Remove the lab coat, turning it inwards as you do, and hang it in its designated location or dispose of it if it is a disposable gown.

  • Inner Gloves: Before leaving the laboratory, remove the inner gloves using the same inside-out technique.

  • Hand Washing: Immediately wash hands thoroughly with soap and water.

Disposal Plan

All waste streams containing 4-Hydroxy-7-nitroquinoline-3-carboxylic acid must be treated as hazardous.

  • Solid Waste: Contaminated consumables (gloves, weigh boats, pipette tips, paper towels) must be collected in a clearly labeled, sealed hazardous waste container.

  • Liquid Waste: Unused solutions and reaction mixtures must be collected in a compatible, sealed, and clearly labeled hazardous waste container. Do not pour any amount into the sewer system.[10]

  • Sharps Waste: Needles or other sharps contaminated with the compound must be disposed of in a designated sharps container.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Visualization: PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of personal protective equipment based on the experimental task.

PPE_Workflow start Start: Define Task q_solid Handling Solid Compound? (e.g., Weighing, Transferring) start->q_solid q_solution Handling Solution? (e.g., Diluting, Pipetting) q_solid->q_solution No ppe_base Required PPE Ensemble: - Chemical Fume Hood - Double Nitrile Gloves - Lab Coat - Chemical Splash Goggles q_solid->ppe_base Yes q_solution->ppe_base Yes end_proc Proceed with Experiment q_solution->end_proc No (e.g., handling sealed vial) q_splash High Splash Potential? (e.g., Heating, Vortexing) ppe_enhanced Enhanced PPE Ensemble: ADD Face Shield over Goggles q_splash->ppe_enhanced Yes q_splash->end_proc No ppe_base->q_splash ppe_enhanced->end_proc

Caption: PPE Selection Workflow for Handling 4-Hydroxy-7-nitroquinoline-3-carboxylic acid.

References

  • Safety Data Sheet: 8-Hydroxyquinoline. Carl ROTH.
  • PubChem Compound Summary for CID 328530, 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. National Center for Biotechnology Information. [Link]

  • PubChem Compound Summary for CID 8352, 3-Hydroxyquinoline-4-carboxylic acid. National Center for Biotechnology Information. [Link]

  • Safety D
  • Personal protective equipment for handling 2-Nitro-benzo[B]thiophene-3-carbonitrile. Benchchem.
  • Green Synthesis of Quinoline and Its Derivatives. International Journal of Pharmaceutical Sciences.
  • What are personal protective equipment requirements for handling hazardous chemicals during production? Quora. [Link]

  • Personal Protective Equipment for Use in Handling Hazardous Drugs. Pharmacy Practice News.
  • The 4-quinolone-3-carboxylic acid motif as a multivalent scaffold in medicinal chemistry. National Center for Biotechnology Information. [Link]

  • PubChem Compound Summary for CID 10400802, 7-Bromo-4-hydroxyquinoline-3-carboxylic acid. National Center for Biotechnology Information. [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-Hydroxy-7-nitroquinoline-3-carboxylic acid
Reactant of Route 2
Reactant of Route 2
4-Hydroxy-7-nitroquinoline-3-carboxylic acid
© Copyright 2026 BenchChem. All Rights Reserved.